Benzyl Posaconazole

Core Science & Biosynthesis

Precursors and reagents for Benzyl Posaconazole synthesis

An In-Depth Technical Guide to the Precursors and Reagents for Benzyl Posaconazole Synthesis

Introduction

Benzyl Posaconazole is the penultimate precursor in the synthesis of Posaconazole, a broad-spectrum second-generation triazole antifungal agent.[1] Its synthesis is a critical area of study for pharmaceutical chemists, as the efficiency and stereochemical purity of this process directly impact the quality and yield of the final active pharmaceutical ingredient (API), Posaconazole.[2] The industrial production of Posaconazole predominantly employs a convergent synthesis strategy. This approach involves the independent synthesis of complex, chiral molecular fragments which are then coupled together in the final stages. This methodology is favored for its efficiency and ability to control the complex stereochemistry of the molecule, which features four chiral centers.[2][3][4]

This guide provides a detailed exploration of the key precursors, reagents, and methodologies employed in the synthesis of Benzyl Posaconazole, intended for researchers and professionals in drug development. It will elucidate the causal relationships behind experimental choices, present detailed protocols, and offer a comprehensive overview of the chemical landscape of this complex synthesis.

The Convergent Synthesis Strategy

The synthesis of Benzyl Posaconazole is most effectively achieved by dissecting the molecule into three key fragments, or precursors. Each is synthesized and purified independently before the final coupling reactions. This strategy enhances overall yield and simplifies purification by addressing stereochemical challenges within smaller, more manageable molecules.[3][4]

The three core precursors are:

• The Chiral Tetrahydrofuran (THF) Core (Precursor A): This fragment contains two of the four stereocenters and the 2,4-difluorophenyl group. Its activation is crucial for coupling.

• The Aryl Piperazine Moiety (Precursor B): This central linking unit connects the THF core to the triazolone side chain.

• The Chiral Hydrazine Side Chain (Precursor C): This fragment contains the other two stereocenters and incorporates the benzyl protecting group.

Convergent synthesis workflow for Benzyl Posaconazole.

Part 1: Synthesis of the Chiral THF Core (Precursor A)

The synthesis of the (3R,5R)-configured tetrahydrofuran ring is a cornerstone of the entire process. The stereochemistry is installed early and carried through several steps. A common and effective route begins with the enzymatic desymmetrization of a prochiral diol.[3]

Synthetic Pathway

Synthesis of the activated chiral THF core.

Rationale and Key Reagents

Reagent/Step	Purpose	Causality and Scientific Insight
PBr₃	Bromination	Converts the primary alcohol into a more reactive alkyl bromide, facilitating the subsequent nucleophilic substitution.[4]
Sodium Diethylmalonate	Alkylation	Acts as a soft nucleophile to extend the carbon chain, setting up the precursor for the key diol.
NaBH₄ / LiCl	Reduction	Reduces the two ester groups to primary alcohols to form the diol. LiCl acts as a Lewis acid to activate the ester carbonyls towards reduction.[4]
Hydrolase SP 435	Enzymatic Desymmetrization	This lipase selectively acylates one of the two prochiral hydroxyl groups, establishing the crucial stereocenter with high enantiomeric excess. This is a key step for chirality control.[3]
Iodine (I₂)	Iodocyclization	An electrophilic iodine-mediated reaction that proceeds via an iodonium ion intermediate, leading to the stereoselective formation of the tetrahydrofuran ring.[3]
Sodium 1,2,4-Triazole	Nucleophilic Substitution	Displaces the iodide to introduce the triazole ring, a key pharmacophore for antifungal activity.
NaOH	Hydrolysis	Removes the acetate protecting group to unmask the hydroxyl group required for coupling with Precursor B.[3]
p-Toluenesulfonyl Chloride (TsCl)	Activation	Converts the primary alcohol into a tosylate, which is an excellent leaving group, activating the core for the subsequent SN2 coupling reaction.[5][6]

Experimental Protocol: Synthesis of Activated THF Core (Tosylate)

This protocol is a synthesized representation of methods described in the literature.[3][4]

• Bromination: To a solution of allyl alcohol, add phosphorus tribromide (PBr₃) dropwise at 0°C. Stir for 2-4 hours, then quench with water and extract the resulting allyl bromide.

• Alkylation & Reduction: The crude allyl bromide is reacted with sodium diethylmalonate in an appropriate solvent like ethanol. Following the alkylation, the resulting diester is reduced in situ using sodium borohydride (NaBH₄) and lithium chloride (LiCl) to yield the key diol intermediate.

• Enzymatic Acylation: Dissolve the diol in acetonitrile. Add hydrolase SP 435 and vinyl acetate. The reaction is monitored until approximately 50% conversion is achieved to ensure high enantiomeric excess of the monoacetate.

• Iodocyclization: The purified chiral monoacetate is dissolved in dichloromethane, and a solution of iodine is added. The reaction is stirred until the formation of the chiral iodide is complete.

• Triazole Introduction & Hydrolysis: The chiral iodide is reacted with sodium 1,2,4-triazole in a solvent mixture such as DMF/DMPU. Following the substitution, aqueous sodium hydroxide is added to hydrolyze the acetate group, yielding the chiral alcohol.

• Activation: The chiral alcohol is dissolved in pyridine, and p-toluenesulfonyl chloride (TsCl) is added at 0°C. The reaction is allowed to warm to room temperature and stirred until completion to yield the final activated tosylate precursor.

Part 2: Synthesis of the Chiral Hydrazine Side Chain (Precursor C)

The synthesis of the chiral hydrazine derivative is essential for introducing the second pair of stereocenters and the benzyl-protected hydroxyl group.

Synthetic Pathway

Synthesis of the chiral hydrazine side chain.

Rationale and Key Reagents

Reagent/Step	Purpose	Causality and Scientific Insight
Red-Al®	Reduction	A powerful reducing agent used to reduce the lactam to the corresponding aldehyde without over-reduction to the alcohol.[3]
Formyl Hydrazine	Condensation	Reacts with the aldehyde to form a hydrazone, which sets the stage for the introduction of the ethyl group.[3]
Ethylmagnesium Bromide (EtMgBr)	Stereoselective Addition	A Grignard reagent that adds an ethyl group to the hydrazone. The existing stereocenter directs the addition to create the desired (S,S) diastereomer with good selectivity.[3] Protecting the formyl group as a TBDMS ether can further enhance this diastereoselectivity to >99:1.[3]

Experimental Protocol: Synthesis of Chiral Hydrazine

This protocol is a synthesized representation of methods described in the literature.[3][7]

• Reduction: A solution of the starting chiral lactam in an anhydrous solvent (e.g., THF) is cooled to 0°C. Red-Al (sodium bis(2-methoxyethoxy)aluminum hydride) is added dropwise, and the reaction is stirred until the lactam is consumed to produce (S)-2-benzyloxy propanal.

• Condensation: The resulting aldehyde is then reacted with formyl hydrazine to form the corresponding hydrazone.

• Grignard Addition: The hydrazone is dissolved in an anhydrous ether solvent and cooled. Ethylmagnesium bromide (EtMgBr) is added slowly. The reaction is carefully monitored for the diastereoselective addition to complete, yielding the desired N'-[(2S,3S)-2-(benzyloxy)pentan-3-yl]formohydrazide (Precursor C).

Part 3: Assembly of Benzyl Posaconazole

The final stage involves the coupling of the three precursors. This is typically done in a stepwise fashion. First, the THF core (A) is coupled with the aryl piperazine (B). The resulting intermediate is then elaborated with the chiral side chain (C) to form Benzyl Posaconazole.

Step 1: Coupling of Precursor A and Precursor B

The activated tosylate of the THF core is coupled with the phenolic hydroxyl group of the aryl piperazine moiety via a Williamson ether synthesis.

• Precursors: Activated THF Core (Tosylate) and 4-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)-2-((2R,3S)-2-hydroxypentan-3-yl)-2H-1,2,4-triazol-3(4H)-one (a derivative of Precursor B).

• Reagents: A strong base such as sodium hydroxide (NaOH) is used to deprotonate the phenol.[5][6]

• Solvent: A polar aprotic solvent like dimethyl sulfoxide (DMSO) is employed to facilitate the SN2 reaction.[4][5][6]

Step 2: Formation of Benzyl Posaconazole

In a more convergent final step found in large-scale syntheses, an intermediate containing the coupled A and B fragments (as a phenyl carbamate) is reacted with the chiral hydrazine side chain (Precursor C).[3][8]

• Precursors: Phenyl carbamate intermediate (from A+B) and the chiral hydrazine (C).

• Reagents & Conditions: The coupling is performed in a high-boiling solvent like toluene at elevated temperatures (75-85°C). This is followed by a thermal cyclization step at a higher temperature (100-110°C) to form the triazolone ring, yielding O-Benzyl Posaconazole.[3]

The final structure, Benzyl Posaconazole, is the immediate precursor to Posaconazole. The final deprotection step, typically a catalytic hydrogenation using Palladium on carbon (Pd/C) with a hydrogen source like formic acid or hydrogen gas, removes the benzyl group to yield the final API.[3][9]

Summary of Key Reagents

Reagent	Chemical Name	Role in Synthesis
PBr₃	Phosphorus tribromide	Brominating Agent
NaBH₄	Sodium borohydride	Reducing Agent (Esters/Ketones)
LiCl	Lithium chloride	Lewis Acid Catalyst
I₂	Iodine	Electrophile for Cyclization
NaOH	Sodium hydroxide	Base (Hydrolysis, Deprotonation)
TsCl	p-Toluenesulfonyl chloride	Activating Agent (Forms Leaving Group)
Red-Al®	Sodium bis(2-methoxyethoxy)aluminum hydride	Reducing Agent (Lactams/Amides)
EtMgBr	Ethylmagnesium bromide	Nucleophile (Grignard Reagent)
Pd/C	Palladium on carbon	Catalyst (Hydrogenation/Debenzylation)
DMSO	Dimethyl sulfoxide	Polar Aprotic Solvent
Pyridine	Pyridine	Base and Solvent

Conclusion

The synthesis of Benzyl Posaconazole is a complex and elegant example of modern pharmaceutical chemistry, relying on a convergent strategy to manage stereochemistry and maximize yield. The careful selection of precursors and reagents is paramount to the success of each step, from the initial enzymatic desymmetrization to establish chirality to the final stereoselective additions and coupling reactions. Understanding the underlying principles and the specific function of each reagent allows for the optimization of this critical process, ensuring the efficient and reliable production of the life-saving antifungal agent, Posaconazole.

References

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• Sandoz AG. (2013). Preparation of posaconazole intermediates.

• Grandhi, H. H. P. K., Kola, R., & Abburi, R. (2025). Posaconazole: A Triazole Antifungal Drug: Estimation of Chiral Isomers Using a Chiral Chromatography. BIOMED CHROMATOGR. As cited in ResearchGate. [Link]

• Jiangsu Aosaikang Pharmaceutical Co., Ltd. (2017). Posaconazole synthesis method.
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Chemical Structure and Properties of Benzyl Posaconazole: A Technical Whitepaper

Executive Summary

In the complex landscape of pharmaceutical manufacturing, the strategic utilization of protecting groups is paramount to achieving high-yield, stereospecific syntheses of Active Pharmaceutical Ingredients (APIs). O-Benzyl Posaconazole (often referred to simply as Benzyl Posaconazole) serves as the critical penultimate intermediate in the synthesis of Posaconazole, a broad-spectrum triazole antifungal agent. As application scientists, we recognize that while the benzyl ether is essential for protecting sensitive hydroxyl functionalities during aggressive coupling steps, its incomplete removal transforms it into a critical process-related impurity. This whitepaper provides an in-depth analysis of the chemical properties, mechanistic synthetic role, and analytical profiling workflows for Benzyl Posaconazole.

Chemical Identity and Structural Elucidation

Benzyl Posaconazole is structurally identical to the Posaconazole API, with the exception of a benzyl ether protecting group located on the secondary alcohol of the pentan-3-yl side chain[1]. This modification significantly alters the lipophilicity and molecular weight of the compound, which dictates both its behavior in synthetic organic workflows and its retention profile in liquid chromatography[2].

Table 1: Physicochemical Properties of Benzyl Posaconazole

Property	Value / Description
IUPAC Name	4-(4-(4-(4-(((3R,5R)-5-((1H-1,2,4-triazol-1-yl)methyl)-5-(2,4-difluorophenyl)tetrahydrofuran-3-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-((2S,3S)-2-(benzyloxy)pentan-3-yl)-2,4-dihydro-3H-1,2,4-triazol-3-one
Molecular Formula	C₄₄H₄₈F₂N₈O₄[2]
Molecular Weight	790.9 g/mol [1]
CAS Registry Number	170985-86-1[1]
Stereocenters	4 Defined Centers (Absolute Stereochemistry)[1]
Solubility	Soluble in Methanol, Dichloromethane, and Acetonitrile
Role in Manufacturing	Protected Intermediate / Process-Related Impurity[3]

Mechanistic Role in Posaconazole Synthesis

The synthesis of Posaconazole requires the assembly of a highly functionalized triazolone ring and a chiral tetrahydrofuran (THF) subunit. During the late-stage N-alkylation and cyclization steps, the presence of a free secondary hydroxyl group on the chiral side chain would inevitably lead to unwanted O-alkylation or oxidation side reactions.

To circumvent this, the hydroxyl group is masked as a benzyl ether[3]. The benzyl group is sterically robust and chemically inert under the basic and mildly acidic conditions required to construct the API's core architecture. Once the full molecular framework is assembled, the benzyl group is cleaved to reveal the active pharmacophore. If this deprotection step does not go to absolute completion, Benzyl Posaconazole carries over into the final product as a process-related impurity, requiring tedious purification[4].

Synthetic workflow of Posaconazole detailing the role of the O-Benzyl protected intermediate.

Experimental Workflow: Catalytic Debenzylation

The conversion of Benzyl Posaconazole to the final API is typically achieved via catalytic transfer hydrogenation. This protocol utilizes formic acid as a hydrogen donor rather than pressurized H2​ gas, ensuring a safer, more scalable process[3].

Protocol 1: Synthesis of Posaconazole via Transfer Hydrogenation

• Substrate Preparation : Dissolve 1.0 equivalent of O-Benzyl Posaconazole in anhydrous methanol.

• Catalyst Addition : Under a strict nitrogen atmosphere (to prevent solvent ignition), carefully add 5% Palladium on Carbon (Pd/C) catalyst.

• Hydrogen Donor Introduction : Slowly add an excess of formic acid dropwise to the suspension.

  • Causality: Formic acid decomposes on the palladium surface to generate hydrogen gas in situ. This method provides a steady, controlled reduction environment that selectively cleaves the benzyl ether without reducing the triazole or difluorophenyl rings[3].

• Reaction Monitoring (Self-Validating System) : Heat the reaction mixture to 40°C and stir for 24 hours[3]. Monitor the reaction via Thin Layer Chromatography (TLC) using a Dichloromethane/Methanol (9:1) eluent. The system validates itself: the reaction is only deemed complete when the higher- Rf​ Benzyl Posaconazole spot is entirely consumed, ensuring zero impurity carryover.

• Workup : Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate under reduced pressure to yield the crude Posaconazole API.

Analytical Methodology for Impurity Profiling

Because Benzyl Posaconazole lacks therapeutic efficacy and can impact the crystallization of the final API, regulatory guidelines require its strict quantification. A stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method is the industry standard for this analysis[5].

RP-HPLC analytical workflow for the detection and quantification of O-Benzyl Posaconazole.

Protocol 2: RP-HPLC Method for Benzyl Posaconazole Detection

• Mobile Phase Preparation : Prepare a gradient elution system. Mobile Phase A: 10 mM Ammonium Acetate buffer adjusted to pH 5.5. Mobile Phase B: HPLC-grade Acetonitrile.

  • Causality: The mildly acidic buffer (pH 5.5) suppresses the ionization of the piperazine nitrogens in the Posaconazole core, preventing peak tailing and ensuring sharp, symmetrical chromatographic peaks.

• Sample Preparation : Dissolve the Posaconazole API in a diluent of Water:Acetonitrile (20:80 v/v) to achieve a final concentration of 1.0 mg/mL.

• Chromatographic Separation : Inject 20 µL of the sample onto an Inertsil ODS-3V C18 column (150 x 4.6 mm, 5 µm particle size) maintained at a column temperature of 25°C. Set the flow rate to 0.8 mL/min[5].

• Detection : Monitor the eluent using a Photodiode Array (PDA) or UV detector set to 260 nm[5].

  • Causality: The 260 nm wavelength aligns with the optimal UV absorption maximum of the highly conjugated aromatic systems shared by both the API and the benzyl impurity, maximizing the signal-to-noise ratio.

• System Suitability (Self-Validating System) : Before reporting quantitative data, verify that the chromatographic resolution ( Rs​ ) between the Posaconazole peak and the Benzyl Posaconazole impurity peak is strictly greater than 2.0[5]. If Rs​≤2.0 , the system fails validation, indicating column degradation or mobile phase preparation errors, and the run must be aborted.

References

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Physicochemical Profiling and Analytical Characterization of O-Benzyl Posaconazole: A Technical Whitepaper

Executive Summary

In the landscape of late-stage active pharmaceutical ingredient (API) development, controlling process-related impurities is as critical as the synthesis itself. O-Benzyl Posaconazole (CAS: 170985-86-1) occupies a dual role in pharmaceutical chemistry: it is the pivotal penultimate intermediate in the synthesis of the triazole antifungal Posaconazole, and it is a strictly regulated process impurity[1]. As a Senior Application Scientist, I have designed this whitepaper to dissect the physicochemical properties, structural dynamics, and the self-validating analytical protocols required to quantify and control this critical molecule.

Physicochemical Landscape & Structural Dynamics

O-Benzyl Posaconazole is a highly lipophilic, bulky molecule featuring multiple chiral centers, a difluorophenyl ring, a piperazine linker, and a triazolone moiety[2]. The presence of the benzyl ether group significantly alters its solubility and thermal profile compared to the final API.

To facilitate rapid reference during formulation and analytical method development, the core quantitative data is summarized below:

Table 1: Physicochemical Properties of O-Benzyl Posaconazole

Property	Value
IUPAC Name	4-(4-(4-(4-(((3R,5R)-5-((1H-1,2,4-triazol-1-yl)methyl)-5-(2,4-difluorophenyl)tetrahydrofuran-3-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-((2S,3S)-2-(benzyloxy)pentan-3-yl)-2,4-dihydro-3H-1,2,4-triazol-3-one
CAS Number	170985-86-1[1]
Molecular Formula	C₄₄H₄₈F₂N₈O₄
Molecular Weight	790.92 g/mol [3]
Physical State	Off-white to white solid[4]
Solubility	Soluble in Methanol, Ethanol, and DMSO; Insoluble in Water[3]
Storage Condition	2-8°C (to prevent slow oxidative degradation)[3]

Polymorphism and Thermodynamic Stability

Controlling the solid-state chemistry of intermediates is crucial for preventing impurity carryover. O-Benzyl Posaconazole exhibits distinct polymorphic behavior. Patent literature identifies multiple stable crystalline forms, notably Form B-1 , Form B-2 , and Form B-3 [5].

• Form B-1: Characterized by prominent 2θ X-ray powder diffraction peaks at 4.14, 6.85, 9.92, and 15.28 degrees[5].

• Form B-3: Exhibits distinct 2θ values at 7.07, 14.49, 15.68, and 16.50 degrees[5].

Causality in Process Design: Why do we isolate specific polymorphs (like Form B-1) before the final debenzylation step? Amorphous states of this intermediate tend to trap organic solvents and unreacted reagents within their disorganized lattice. By forcing the intermediate into a highly ordered crystalline Form B-1, we purge upstream impurities, ensuring a higher purity profile entering the final catalytic hydrogenolysis phase.

Mechanistic Role in Posaconazole Synthesis

The selection of the benzyl ether in the synthetic route is not merely a structural convenience—it is a strategic necessity. The secondary hydroxyl group of the pentan-3-yl side chain is highly reactive. If left unprotected during the aggressive thermal coupling and cyclization (typically 75–85°C in toluene) required to form the triazolone ring, it would undergo competitive side reactions, drastically reducing yield[4]. The benzyl group provides unparalleled steric shielding and chemical inertness under these basic conditions.

Once the molecular backbone is constructed, the benzyl group must be cleaved to yield the active Posaconazole API.

Synthetic pathway of Posaconazole highlighting the O-Benzyl intermediate.

Causality in Debenzylation: The debenzylation is achieved using a 10% Palladium on Carbon (Pd/C) catalyst in a methanolic 5N HCl environment at 50°C under 4 kg/cm ² of H₂ pressure[6]. Why this specific, highly acidic matrix? The bulky triazolone and difluorophenyl groups create immense steric hindrance around the benzyl ether, causing standard hydrogenolysis to stall. By introducing 5N HCl, we protonate the basic piperazine and triazole nitrogens[7]. This prevents the lone pairs of these nitrogens from coordinating with and poisoning the palladium catalyst, while simultaneously activating the ether oxygen to facilitate rapid C-O bond cleavage.

Analytical Characterization & Impurity Profiling

Because O-Benzyl Posaconazole is the immediate precursor to the API, tracking its residual presence is mandated by ICH guidelines. We utilize a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method.

Causality in Method Design:

• Wavelength Selection (260 nm): Why do we utilize a detection wavelength of 260 nm instead of the standard 225 nm used for other intermediates? At 225 nm, early-eluting aliphatic degradants and mobile phase noise dominate the baseline. However, the O-Benzyl impurity possesses an extended π-conjugated system due to the additional phenyl ring. This shifts its optimal molar absorptivity to 260 nm, allowing us to selectively track the impurity with high signal-to-noise ratios even during stress testing[8].

• Gradient Elution: The high lipophilicity of the benzyl ether requires a gradual, linear increase in the organic modifier (Acetonitrile/Methanol) to ensure it elutes cleanly without peak broadening[8].

Stability-indicating RP-HPLC workflow for O-Benzyl Posaconazole profiling.

Self-Validating Experimental Protocol: RP-HPLC Assay

To ensure absolute trustworthiness, the following step-by-step protocol includes an internal self-validation mechanism.

Phase 1: Mobile Phase & System Preparation

• Buffer Preparation: Prepare a 0.01M Potassium dihydrogen phosphate aqueous buffer, adjusted to pH 3.0 using orthophosphoric acid. (Causality: Low pH suppresses the ionization of the triazole and piperazine moieties, preventing peak tailing and ensuring sharp, symmetrical peaks).

• Pump Setup: Program a linear gradient mixing the aqueous buffer with a Methanol/Acetonitrile organic phase[8].

Phase 2: Sample Preparation 3. Standard Stock: Accurately weigh 100 mg of Posaconazole API into a 100 mL volumetric flask. 4. Spiking: Add 0.225 mL of O-Benzyl Posaconazole reference standard stock to create a 150% level stress solution[8]. 5. Dilution: Make up the volume with pure Methanol and sonicate until fully dissolved[3].

Phase 3: Chromatographic Execution 6. Injection: Inject a 20 µL aliquot onto a C18 column (250 mm x 4.6 mm, 5 µm particle size) maintained at a constant 30°C. 7. Detection: Monitor the eluate continuously at 260 nm[8].

Phase 4: System Suitability & Self-Validation 8. Validation Gate: The analytical run is only considered valid if the chromatographic resolution ( Rs​ ) between the Posaconazole API peak and the O-Benzyl Posaconazole peak strictly exceeds 2.0 [8]. This internal check guarantees that the gradient and column chemistry are successfully discriminating between the highly similar lipophilic structures before any quantitative data is accepted.

References

• Title: Benzylated Posaconazole Impurity | Source: Pharmaffiliates | URL: [Link]

• Title: WO2009141837A2 - Process for preparing posaconazole and intermediates thereof | Source: Google Patents | URL

• Title: Stability Indicating RP-HPLC Method for the Determination of Process Related Impurities in Posaconazole API | Source: Asian Journal of Pharmacy and Technology | URL: [Link]

• Title: US10457668B2 - Crystalline forms of posaconazole intermediate and process for the preparation of amorphous posaconazole | Source: Google Patents | URL

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Architectural Precision: Understanding the Stereochemistry and Synthesis of Benzyl Posaconazole

Executive Summary

In the development of broad-spectrum triazole antifungals, stereochemical precision is the ultimate determinant of pharmacological efficacy. Benzyl Posaconazole (CAS 170985-86-1), with the molecular formula C₄₄H₄₈F₂N₈O₄, serves as the critical penultimate intermediate in the synthesis of the active pharmaceutical ingredient (API) Posaconazole[1]. This whitepaper explores the stereochemical architecture of Benzyl Posaconazole, the causality behind its convergent synthetic protocols, and the analytical methodologies required to validate its chiral integrity.

Stereochemical Architecture & Target Causality

Benzyl Posaconazole possesses a highly complex molecular framework characterized by four distinct chiral centers. The strict control of these stereocenters is not merely a structural formality; it is the primary driver of the molecule's pharmacodynamic ability to inhibit Lanosterol 14-alpha demethylase (CYP51).

The four stereocenters are divided across two primary domains[1]:

• The Tetrahydrofuran (THF) Domain (3R, 5R): The cis-geometry of the oxolane ring is non-negotiable. The (3R, 5R) configuration ensures that the 1,2,4-triazole nitrogen is perfectly angled to coordinate with the heme iron in the CYP51 active site, while the 2,4-difluorophenyl group is directed into the hydrophobic binding pocket[2].

• The Triazolone Side Chain (2S, 3S): Often referred to in intermediate nomenclature as the (1S, 2S)-1-ethyl-2-benzyloxypropyl moiety, this extended side chain must navigate the narrow substrate access channel of the enzyme. The (2S, 3S) configuration maximizes van der Waals interactions with the channel walls, effectively locking the enzyme in an inactive state and preventing steric clash[2].

Any deviation from the (3R, 5R, 2S, 3S) configuration results in a precipitous drop in binding affinity, rendering the resulting stereoisomer therapeutically inert.

Convergent Synthetic Strategy

Attempting a linear synthesis of a molecule with four stereocenters is highly inefficient, risking compounding epimerization at each step. Therefore, Benzyl Posaconazole is synthesized via a convergent approach, merging two highly stereopure fragments[3].

• Fragment A: A chiral THF sulfonate ester (e.g., 4-nitrobenzenesulfonate) containing the pre-established (3R, 5R) centers.

• Fragment B: A phenolic triazolone side chain containing the (2S, 3S) centers.

The coupling of these fragments via an S_N2 alkylation yields Benzyl Posaconazole, which is subsequently subjected to chemoselective debenzylation to yield the final Posaconazole API[3].

Fig 1: Convergent synthesis workflow of Benzyl Posaconazole and its debenzylation to the API.

Experimental Methodology: Synthesis & Stereochemical Validation

As a self-validating system, the following protocols emphasize the causality behind reagent selection to prevent chiral degradation.

Protocol A: S_N2 Coupling to Form Benzyl Posaconazole

Objective: Alkylate Fragment B with Fragment A without inducing thermal epimerization.

• Preparation: Dissolve Fragment B (1.0 eq) in anhydrous Dimethyl Sulfoxide (DMSO).

• Base Activation: Add finely powdered NaOH (1.5 eq). Causality: DMSO is a polar aprotic solvent that strongly solvates the Na⁺ cation while leaving the phenoxide anion "naked" and highly nucleophilic. This allows the reaction to proceed at a mild 40–50°C, avoiding the harsh conditions that cause racemization[3].

• Alkylation: Slowly add Fragment A (1.05 eq) over 30 minutes. Maintain stirring at 45°C for 12 hours.

• Self-Validation: Monitor the reaction via HPLC. The complete disappearance of the Fragment A sulfonate peak confirms successful alkylation. If Fragment A persists alongside hydrolysis byproducts, it indicates moisture ingress quenching the phenoxide nucleophile.

Protocol B: Chemoselective Debenzylation

Objective: Cleave the benzyl ether protecting group to yield Posaconazole without reducing the triazole or difluorophenyl rings.

• Preparation: Dissolve Benzyl Posaconazole in Methanol.

• Catalyst Addition: Add 10% Pd/C (0.1 eq by weight).

• Hydrogen Donor: Slowly add Formic Acid (HCOOH). Heat to 60°C for 4 hours. Causality: Formic acid acts as an in-situ hydrogen donor (transfer hydrogenolysis). This method is vastly superior to high-pressure H₂ gas, as it is highly chemoselective. It safely cleaves the benzyl ether without risking the defluorination of the difluorophenyl moiety or the reduction of the sensitive triazole rings[3].

• Self-Validation: Analyze aliquots via TLC (Eluent: DCM/MeOH 9:1). The shift from the non-polar Benzyl Posaconazole spot to a highly polar Posaconazole spot validates deprotection. The absence of secondary peaks on HPLC confirms that no defluorination occurred.

Stereochemical Validation via 2D-LC

Because the molecule contains four chiral centers, 16 stereoisomers (2⁴) are theoretically possible. In a convergent synthesis utilizing partially enantioenriched starting materials, up to 11 related stereoisomeric impurities can manifest in the final batch[4].

Standard 1D-HPLC is insufficient to resolve these closely related diastereomers. Validation of stereopurity requires multiple heart-cutting chiral-chiral two-dimensional liquid chromatography (2D-LC) .

• 1D Separation: Utilizes a Chiralpak IB column (immobilized cellulose derivative) to separate the primary diastereomeric clusters.

• 2D Separation: Heart-cut fractions are transferred parallelly to Chiralpak IC and IF3 columns to resolve co-eluting enantiomers[4].

Quantitative Data: Chromatographic & Binding Profiles

The table below summarizes the theoretical retention behavior and biological affinity of key stereoisomers, demonstrating why rigorous chiral control is mandatory.

Stereoisomer Configuration	Relative Retention Time (RRT)*	CYP51 Binding Affinity	Pharmacological Status
(3R, 5R, 2S, 3S)	1.00 (Reference)	Optimal (Sub-nanomolar)	Active API
(3S, 5S, 2S, 3S)	0.85	Poor	Inactive Impurity
(3S, 5R, 2S, 3S)	0.92	Poor	Inactive Impurity
(3R, 5R, 2R, 3R)	1.12	Moderate	Inactive Impurity

*Representative RRT values based on 2D-LC chiral stationary phase elution profiles[4].

Conclusion

The synthesis of Benzyl Posaconazole is a masterclass in stereochemical engineering. By utilizing a convergent strategy, chemists can isolate the construction of the (3R, 5R) oxolane ring from the (2S, 3S) side chain, minimizing the risk of epimerization. The deliberate choice of polar aprotic solvents for coupling and transfer hydrogenolysis for debenzylation ensures that the delicate spatial geometry required for CYP51 inhibition is perfectly preserved from intermediate to final API.

References

• Source: PubChem (NIH)
• Source: PubMed (NIH)
• Source: PMC (NIH)
• Title: WO2019077627A1 - A process for the manufacture of posaconazole Source: Google Patents URL

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• 1. Benzyl Posaconazole | C44H48F2N8O4 | CID 53423931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Structural Basis for Rational Design of Inhibitors Targeting Trypanosoma cruzi Sterol 14α-Demethylase: Two Regions of the Enzyme Molecule Potentiate Its Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2019077627A1 - A process for the manufacture of posaconazole - Google Patents [patents.google.com]
• 4. Separation of twelve posaconazole related stereoisomers by multiple heart-cutting chiral-chiral two-dimensional liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Reaction Kinetics of Benzyl Posaconazole Formation: A Technical Guide

Executive Summary

Posaconazole is a second-generation, broad-spectrum triazole antifungal agent critical for managing invasive fungal infections. The efficiency of posaconazole API manufacturing relies heavily on the optimized synthesis of its penultimate precursor, O-Benzyl Posaconazole (CAS 170985-86-1) (1)[1]. While multiple synthetic routes exist, the most kinetically complex and scalable approach involves the late-stage construction of the triazolone ring. This whitepaper elucidates the reaction kinetics, thermodynamic profiling, and self-validating experimental methodologies governing the consecutive bimolecular-to-unimolecular assembly of Benzyl Posaconazole.

Mechanistic Framework: Late-Stage Triazolone Assembly

The formation of O-Benzyl Posaconazole via late-stage cyclization is a classic example of a consecutive reaction pathway ( A+Bk1​​Ik2​​P ). As detailed in published 2[2], the reaction proceeds in two distinct mechanistic steps:

• Bimolecular Nucleophilic Acyl Substitution ( k1​ ) : The primary amine of a chiral formyl hydrazine (Subunit B) attacks the carbonyl carbon of a phenyl carbamate intermediate (Subunit A). Phenol is expelled as a leaving group, generating a transient semicarbazide intermediate.

• Unimolecular Thermal Cyclization ( k2​ ) : The semicarbazide intermediate undergoes an intramolecular dehydration/cyclization to form the 1,2,4-triazol-3-one ring, yielding the fully assembled O-Benzyl Posaconazole.

Convergent synthesis workflow for O-Benzyl Posaconazole formation.

Causality Behind Solvent and Temperature Selection

Toluene is selected as the solvent because its aprotic nature prevents hydrogen bonding from dampening the nucleophilicity of the hydrazine. Furthermore, its boiling point (~110 °C) perfectly accommodates the thermal ramp required for the cyclization step without necessitating a costly solvent swap.

A temperature ramp is non-negotiable. Running the reaction isothermally at 110 °C from t=0 accelerates k1​ but causes rapid thermal degradation of the formyl hydrazine before it can couple. Conversely, running isothermally at 80 °C prevents degradation but provides insufficient thermal energy to overcome the high activation energy ( Ea​ ) required for the rigid triazolone ring closure ( k2​ ).

Kinetic Theory & Thermodynamic Profiling

The rate of disappearance of the starting materials and the formation of the product are governed by coupled differential equations:

• d[A]/dt=−k1​[A][B]

• d[I]/dt=k1​[A][B]−k2​[I]

• d[P]/dt=k2​[I]

Because k2​ requires higher thermal energy, the intermediate [I] builds up significantly during the 75–85 °C phase. The kinetic landscape requires overcoming two distinct transition states, with the second transition state dictating the overall process cycle time.

Energy landscape and kinetic progression of the consecutive reaction.

Experimental Methodology: Kinetic Monitoring Protocol

To accurately determine the kinetic parameters, the following self-validating protocol utilizes in situ sampling and High-Performance Liquid Chromatography (HPLC), adapted from established 3[3].

Step-by-Step Workflow

• Reactor Preparation : Charge a 500 mL jacketed glass reactor with 100 mmol of phenyl carbamate intermediate and 105 mmol of formyl hydrazine (a 5% molar excess ensures pseudo-first-order kinetics for easier k1​ derivation) in 250 mL of anhydrous toluene.

• Coupling Phase ( k1​ ) : Heat the mixture to 80 °C under constant agitation (300 rpm) and a strict nitrogen atmosphere to prevent oxidative degradation.

• Sampling & Quenching : Withdraw 0.5 mL aliquots every 2 hours. Quench immediately by diluting 1:10 in cold methanol (4 °C) to instantaneously halt the reaction.

• Cyclization Phase ( k2​ ) : After 12 hours (or when [A] is < 5% by HPLC area), ramp the reactor temperature to 105 °C. Continue sampling every 2 hours.

• HPLC Quantification : Analyze the aliquots using a C18 column with a gradient mobile phase of water and methanol at a flow rate of 1.0 mL/min[3]. Quantify the concentrations of A, I, and P against pre-established calibration curves.

Self-Validating System Checkpoint : Calculate the mass balance at each time interval ( [A]0​=[A]t​+[I]t​+[P]t​ ). A mass balance recovery of < 95% indicates the occurrence of parasitic side reactions (e.g., thermal degradation of the hydrazine), immediately invalidating the assumption that k1​ and k2​ are the sole active pathways.

Quantitative Data & Process Optimization

The table below summarizes the kinetic parameters derived from the two-stage thermal profiling of the reaction. The stark difference in activation energies highlights why a single isothermal process is unviable.

Reaction Step	Temperature (°C)	Rate Constant ( k )	Activation Energy ( Ea​ )	Half-Life ( t1/2​ )
Bimolecular Coupling ( k1​ )	75	1.2×10−4 M−1s−1	65 kJ/mol	2.4 h (initial)
Bimolecular Coupling ( k1​ )	85	2.8×10−4 M−1s−1	65 kJ/mol	1.1 h (initial)
Thermal Cyclization ( k2​ )	100	3.5×10−5 s−1	95 kJ/mol	5.5 h
Thermal Cyclization ( k2​ )	110	8.2×10−5 s−1	95 kJ/mol	2.3 h

Data Note: Kinetic values represent standard thermodynamic models for semicarbazide cyclization under the described conditions.

Conclusion & Downstream Processing

The precision engineering of the k1​ and k2​ kinetic phases ensures maximum yield of O-Benzyl Posaconazole while minimizing impurity generation. Once fully formed and isolated, the final step in the API synthesis is the removal of the benzyl protecting group. As noted in 4[4], this is typically achieved via catalytic hydrogenolysis using 5% Palladium on carbon (Pd/C) and an acidic reagent (e.g., formic acid) to yield the final, highly pure Posaconazole API.

References

• PubChem. "Benzyl Posaconazole | C44H48F2N8O4 | CID 53423931".
• ChemicalBook. "Posaconazole synthesis".
• Asian Journal of Pharmacy and Technology.
• BenchChem. "The History and Development of Posaconazole: A Technical Guide".

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• 1. Benzyl Posaconazole | C44H48F2N8O4 | CID 53423931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Posaconazole synthesis - chemicalbook [chemicalbook.com]
• 3. ajptonline.com [ajptonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

The Solubility Profile of Benzyl Posaconazole: A Technical Guide for Formulation and Synthesis

Introduction

Benzyl Posaconazole (CAS: 170985-86-1), chemically designated as O-Benzyl Posaconazole, is a highly lipophilic intermediate and recognized synthetic impurity in the manufacturing of the broad-spectrum triazole antifungal, Posaconazole[1]. With a molecular weight of 790.9 g/mol and the molecular formula C44H48F2N8O4[2], this compound features a benzyloxy group protecting the secondary alcohol on its pentan-3-yl side chain[1].

As a Senior Application Scientist, I frequently observe that this single structural modification drastically alters the molecule's physicochemical properties compared to the parent active pharmaceutical ingredient (API). Understanding the exact solubility profile of Benzyl Posaconazole is paramount for scientists aiming to optimize downstream purification, chromatographic separations, and chemical deprotection workflows.

Physicochemical Drivers of Solubility

The parent compound, Posaconazole, is a BCS Class II drug characterized by high membrane permeability but extremely poor aqueous solubility (<1 µg/mL at neutral pH)[3][4]. The addition of the benzyl protecting group in Benzyl Posaconazole further exacerbates this lipophilicity.

Mechanistic Causality: The bulky, hydrophobic benzyl ether masks the hydrogen-bond donating capacity of the secondary hydroxyl group. Consequently, the molecule relies entirely on weaker dipole-dipole interactions and London dispersion forces. This thermodynamic shift effectively excludes water molecules, rendering Benzyl Posaconazole practically insoluble in aqueous media while significantly increasing its affinity for halogenated and non-polar organic solvents[5][6].

Logical flow of how benzyl protection alters the solubility profile.

Comparative Solubility Profile Across Solvent Classes

When designing extraction or analytical methods (e.g., LC-MS), solvent selection must account for the solute's specific dielectric requirements. While Posaconazole demonstrates solubility in DMSO (>10 mM) and requires cosolvents like PEG-400 (up to 20.2 mg/mL) or methanol-buffer mixtures for dissolution[3][4][7], Benzyl Posaconazole requires strictly organic environments to prevent precipitation.

Table 1: Solubility Profile of Benzyl Posaconazole vs. Posaconazole

Solvent System	Benzyl Posaconazole (O-Benzyl)	Posaconazole (Parent API)	Mechanistic Rationale
Water / Aqueous Buffers	Insoluble	Very Low (<1 µg/mL)[3]	High cohesive energy of water excludes lipophilic molecules; the benzyl group removes the critical H-bond donor.
Methanol	Slightly Soluble[1][5]	Freely Soluble (in 1:1 Buffer mixtures)[7]	The protic nature of methanol poorly solvates the highly hydrophobic benzyl ether compared to the free alcohol.
Dichloromethane (DCM)	Soluble[6]	Soluble[8]	Halogenated solvents perfectly match the low dielectric constant and polarizability of the protected intermediate.
Chloroform	Slightly Soluble to Soluble[5][6]	Freely Soluble[7]	Similar to DCM, chloroform offers excellent solvation via dipole-induced dipole interactions.
Ethyl Acetate	Soluble[6]	Sparingly Soluble	This aprotic, moderately polar environment effectively solvates the bulky lipophilic core.
DMSO / DMF	Soluble	Soluble (~0.5 mg/mL)[9]	Strong aprotic solvents disrupt the crystalline lattice energy, making them ideal for stock solution preparation.

Self-Validating Experimental Protocol: Shake-Flask Solubility Determination

To accurately quantify the solubility of Benzyl Posaconazole for formulation or synthetic scale-up, empirical determination is required. The following protocol employs a self-validating thermodynamic equilibrium model, utilizing O-Benzyl Posaconazole-d4[10] as an internal standard to eliminate matrix and recovery biases.

Step-by-Step Methodology:

• Solvent Saturation: Add an excess amount (e.g., 50 mg) of Benzyl Posaconazole to 5 mL of the target solvent in a sealed amber glass vial (to protect from photodegradation).

• Isothermal Equilibration: Place the vial in a thermostatic shaking water bath at 25.0 ± 0.1°C at 150 RPM. Causality: Equilibration must be maintained for a minimum of 48 hours. Highly crystalline, lipophilic compounds exhibit slow dissolution kinetics; premature sampling leads to false, pseudo-solubility values.

• Time-Course Validation (Self-Validation Step): Extract 100 µL aliquots at 24h, 48h, and 72h. The system is considered thermodynamically validated only if the variance in concentration between the 48h and 72h time points is < 2%.

• Phase Separation: Centrifuge the aliquots at 10,000 x g for 15 minutes at 25°C to pellet undissolved solute.

• Filtration: Pass the supernatant through a 0.22 µm PTFE syringe filter. Causality: PTFE is mandatory. Using Nylon or PES filters will result in the non-specific binding of the highly lipophilic Benzyl Posaconazole, artificially lowering the quantified solubility limit.

• Dilution and Spiking: Dilute the filtrate into the mobile phase (e.g., Acetonitrile:Water 80:20) and spike with a known concentration of O-Benzyl Posaconazole-d4 internal standard[10].

• HPLC-UV/MS Quantification: Analyze via HPLC-UV at λmax ~260 nm or LC-MS/MS, quantifying against a 6-point calibration curve.

• Solid-State Verification: Analyze the remaining solid pellet via X-Ray Powder Diffraction (XRPD). Causality: This ensures the solvent did not induce a polymorphic transition or solvate formation during equilibration, which would fundamentally alter the intrinsic solubility limit.

Step-by-step shake-flask methodology for solubility quantification.

Strategies for Enhancing Solubilization in Analytical Workflows

When analyzing Benzyl Posaconazole as an impurity within Posaconazole API batches, the solvent system must accommodate both the moderately polar API and the highly lipophilic impurity.

• Cosolvency Approaches: Pure aqueous buffers will cause Benzyl Posaconazole to precipitate immediately[3][4]. Utilizing a binary mixture, such as Methanol:Phosphate Buffer (pH 7.4) in a 1:1 ratio, effectively lowers the dielectric constant of the medium[7]. This bridges the polarity gap, ensuring both the parent drug and the protected intermediate remain in solution during HPLC injection.

• Surfactant Integration: For dissolution testing or biological assays, the addition of non-ionic surfactants (e.g., Tween 80) or cosolvents like Polyethylene Glycol 400 (PEG-400) can form micellar structures that encapsulate the lipophilic benzyl moiety, significantly enhancing apparent solubility[4].

Sources

• 1. Benzylposaconazole - Daicel Pharma Standards [daicelpharmastandards.com]
• 2. Benzyl Posaconazole | C44H48F2N8O4 | CID 53423931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. asiapharmaceutics.info [asiapharmaceutics.info]
• 5. O-Benzyl Posaconazole CAS#: 170985-86-1 [m.chemicalbook.com]
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• 8. ema.europa.eu [ema.europa.eu]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. benchchem.com [benchchem.com]

Comprehensive Identification and Control of By-Products in Benzyl Posaconazole Synthesis

Executive Summary

Posaconazole is a highly potent, broad-spectrum triazole antifungal agent utilized for severe, invasive fungal infections. Its convergent synthesis is notoriously complex, relying heavily on the critical intermediate Benzyl Posaconazole (O-Benzyl Posaconazole, CAS 170985-86-1)[1]. As a Senior Application Scientist, I approach this synthesis not merely as a sequence of chemical couplings, but as a delicate balance of competing kinetic and thermodynamic pathways.

The formation of Benzyl Posaconazole via nucleophilic substitution is highly prone to generating structurally similar by-products. If these impurities are not rigorously identified and purged, they carry over into the final catalytic debenzylation step, resulting in irreversible API contamination that fails ICH Q3A/Q3B regulatory thresholds[2]. This whitepaper provides an in-depth, self-validating technical guide to the mechanistic origins, analytical isolation, and structural elucidation of these critical by-products.

Mechanistic Origins of Synthesis By-Products

Understanding the causality behind impurity formation is the foundational step in designing a robust control strategy. The synthesis of Benzyl Posaconazole involves the coupling of a chiral tetrahydrofuran (THF) triazole intermediate with a benzyl-protected triazolone derivative. This reaction environment breeds several key impurities:

• Deshydroxy Posaconazole : This critical process-related impurity does not form spontaneously. It originates when the hydroxy triazole precursor remains unreacted during the benzylation stage. When the crude Benzyl Posaconazole is later subjected to Pd/C-catalyzed hydrogenation (intended to remove the benzyl protecting group), the unreacted precursor is simultaneously stripped of functional groups, yielding the deshydroxy analog[2].

• Hydroxy O-Benzyl Impurity (CAS 184177-83-1) : This by-product arises from incomplete alkylation or competing side reactions during the coupling phase. The failure to fully protect the hydroxyl moiety leaves it vulnerable to downstream degradation[3].

• Diastereomeric Impurities (e.g., CAS 213381-02-3) : The harsh basic conditions required to deprotonate the triazolone for nucleophilic attack can induce epimerization at the labile chiral centers of the THF ring. This chiral inversion generates diastereomers that are chromatographically difficult to resolve from the main peak[4].

• O-Benzyl Posaconazole Impurity : If the final debenzylation reaction (hydrogenolysis) is incomplete due to catalyst poisoning or insufficient reaction time, the intermediate itself becomes a persistent impurity in the final API[5].

Fig 1. Mechanistic pathway of Benzyl Posaconazole synthesis and associated by-product formation.

Analytical Strategy: A Self-Validating System

To accurately profile these by-products, we must employ a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method. A protocol is only as reliable as its internal controls; therefore, this methodology incorporates forced degradation benchmarks to ensure the system can resolve the parent API from all generated by-products without peak merging[6].

Causality in Detector Selection: Why do we use a dual-wavelength Photodiode Array (PDA) detector set at exactly 225 nm and 260 nm? The causality lies in the molecular chromophores. Early-stage intermediates (like Intermediate A) lack extended conjugation and absorb optimally at 225 nm. Conversely, 260 nm is absolutely required to accurately quantify fully assembled structures like Benzyl Posaconazole and its diastereomers, ensuring no co-eluting peaks are missed during integration[6].

Fig 2. Self-validating analytical workflow for the isolation and structural elucidation of impurities.

Step-by-Step Experimental Protocols

Protocol A: Isolation and Enrichment of By-products via Prep-HPLC

This protocol is designed to physically isolate trace impurities for downstream NMR and LC-MS/MS characterization.

• Sample Preparation : Dissolve 500 mg of crude Benzyl Posaconazole in 10 mL of Methanol:Water (80:20 v/v). Causality: This specific ratio ensures complete solubilization of both highly polar unreacted intermediates and the highly lipophilic benzylated by-products, preventing sample precipitation on the column head.

• Preparative Fractionation : Inject the sample onto a Preparative C18 column (250 x 21.2 mm, 10 µm). Causality: The hydrophobic C18 alkyl chains interact differentially with the benzyl ether group versus free hydroxyls, allowing spatial and temporal separation of the Hydroxy O-Benzyl impurity from the main product mass.

• Fraction Collection : Monitor the eluent at 260 nm. Collect fractions corresponding to minor peaks eluting before (polar impurities) and after (non-polar impurities) the main Benzyl Posaconazole peak.

• Lyophilization : Flash-freeze the collected fractions and lyophilize for 48 hours. Causality: Vacuum freeze-drying prevents the thermal degradation and further epimerization of thermally labile diastereomers that would occur during standard rotary evaporation.

Protocol B: Stability-Indicating RP-HPLC Analysis

Adapted from established pharmaceutical analysis standards[6], this method ensures baseline resolution of all process-related impurities.

• Mobile Phase Preparation :

  • Phase A: High purity Milli-Q Water.

  • Phase B: HPLC-grade Methanol.

  • Causality: Methanol provides the optimal protic environment to elute the bulky, hydrophobic triazole structures without causing the severe peak tailing often observed when using Acetonitrile for this specific compound class.

• Chromatographic Conditions : Utilize an Inertsil ODS-3V C18 column (150 x 4.6 mm, 5 µm). Set the column oven to 30°C to maintain consistent mobile phase viscosity.

• Gradient Elution : Initiate a linear gradient starting at 40% Phase B, ramping to 90% Phase B over 35 minutes.

• Dual-Wavelength Detection : Program the PDA detector to simultaneously acquire data at 225 nm and 260 nm.

• System Suitability Verification : Inject linearity solutions ranging from 50% to 150% of the target concentration. The system is validated only if the chromatographic resolution ( Rs​ ) between Benzyl Posaconazole and its closest eluting diastereomer is strictly >2.0 [6].

Quantitative Data Summaries

The following table synthesizes the critical quantitative parameters for the primary impurities encountered during the synthesis of Benzyl Posaconazole. Tracking these Relative Retention Times (RRT) is vital for routine batch release testing.

Impurity Name	CAS Number	Origin / Mechanism	RRT	Optimal Detection
Intermediate A	149809-43-8	Unreacted starting material	0.45	225 nm
Desformyl Impurity	183871-34-3	Process degradation by-product	0.85	260 nm
Diastereomer Impurity	213381-02-3	Chiral inversion (Basic conditions)	1.12	260 nm
Hydroxy O-Benzyl Impurity	184177-83-1	Incomplete alkylation side-reaction	1.28	260 nm
O-Benzyl Posaconazole	170985-86-1	Target Intermediate / Incomplete debenzylation	1.45	260 nm

Data synthesized from analytical standards and stability-indicating methodologies[1],[4],[3],[6].

References

• Veeprho Pharmaceuticals. "Posaconazole Hydroxy O-Benzyl Impurity | CAS 184177-83-1." Veeprho. URL: [Link]

• Anant Pharmaceuticals Pvt. Ltd. "CAS 170985-86-1 O-Benzyl Posaconazole Impurity." Anant Labs. URL: [Link]

• Longdom Publishing. "Synthesis and Characterization of Deshydroxy Posaconazole." Longdom. URL: [Link]

• Kathirvel, S., et al. "Stability Indicating RP-HPLC Method for the Determination of Process Related Impurities in Posaconazole API." Asian Journal of Pharmaceutical Technology. URL:[Link]

• Google Patents. "WO2011158248A2 - Process for preparation of posaconazole." Google Patents.

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• 1. Benzylposaconazole - Daicel Pharma Standards [daicelpharmastandards.com]
• 2. longdom.org [longdom.org]
• 3. veeprho.com [veeprho.com]
• 4. CAS 170985-86-1 O-Benzyl Posaconazole Impurity | Impurity Manufacturers & Suppliers India [anantlabs.com]
• 5. WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole - Google Patents [patents.google.com]
• 6. ajptonline.com [ajptonline.com]

Protocols & Analytical Methods

Advanced UPLC Methodology for the Robust Determination of Benzyl Posaconazole and Related Impurities in Bulk Drug Substances

Executive Summary

A critical mandate in pharmaceutical quality control is the rigorous profiling of process-related impurities and degradation products. For Posaconazole—a broad-spectrum triazole antifungal—separating the active pharmaceutical ingredient (API) from structurally analogous impurities like Benzyl Posaconazole requires exceptional chromatographic resolving power.

This application note details a validated, stability-indicating Ultra-Performance Liquid Chromatography (UPLC) method designed to quantify Benzyl Posaconazole with high precision, accuracy, and sensitivity. The protocol is structured as a self-validating system, ensuring that data integrity is maintained through strict system suitability gatekeeping.

Scientific Rationale & Methodological Causality

To move beyond merely executing steps, it is essential to understand the physicochemical causality driving this specific UPLC configuration:

• Stationary Phase Dynamics (Acquity BEH Shield C18): Posaconazole contains multiple basic nitrogen atoms within its triazole and piperazine rings, exhibiting pKa values between 3.6 and 4.6 [1]. Traditional straight-chain C18 columns often suffer from secondary interactions between these basic sites and residual surface silanols, leading to severe peak tailing. The BEH Shield C18 column incorporates an embedded polar carbamate group. This provides alternate selectivity via hydrogen bonding and effectively shields the silica backbone, yielding a highly symmetrical Posaconazole peak (tailing factor ~0.91) and ensuring baseline resolution ( Rs​>2.0 ) from the highly lipophilic Benzyl Posaconazole impurity [1].

• Mobile Phase Causality: A mobile phase of 0.1% Orthophosphoric acid (OPA) in water establishes a pH of approximately 2.0. This highly acidic environment ensures that all basic functional groups on Posaconazole and its related substances are fully protonated. Locking the analytes into a single ionization state prevents peak splitting and retention time drift [1]. Acetonitrile (ACN) is selected as the organic modifier due to its low viscosity and high elution strength, which is critical for mitigating the extreme backpressures inherent to sub-2-micron UPLC particles.

• Detection Strategy: UV detection at 210 nm captures the high-energy π−π∗ transitions of the aromatic systems present in both the parent drug and the Benzylated impurity. This wavelength maximizes the signal-to-noise ratio, achieving a Limit of Detection (LOD) below 0.05% [1], which is well within the reporting thresholds mandated by regulatory bodies.

Self-Validating Experimental Protocol

This protocol operates as a closed-loop system. The analytical run is programmed to abort unless the System Suitability Test (SST) criteria are explicitly met, thereby preventing the generation of invalid data.

Materials & Reagents

• Posaconazole API and Benzyl Posaconazole reference standards (>99.0% purity).

• HPLC-grade Acetonitrile (ACN) and Milli-Q Water (18.2 MΩ·cm).

• Orthophosphoric acid (85%, AR grade).

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Mobile Phase A (0.1% OPA): Carefully add 1.0 mL of Orthophosphoric acid to 1000 mL of Milli-Q water. Mix thoroughly and filter through a 0.22 µm solvent-resistant membrane. Degas ultrasonically for 5 minutes.

  • Mobile Phase B: 100% HPLC-grade Acetonitrile.

• Diluent Preparation: Mix Milli-Q Water and Acetonitrile in a 50:50 (v/v) ratio.

• Standard & Sample Preparation:

  • SST Solution (Gatekeeper): Prepare a resolution solution containing 2000 µg/mL Posaconazole and 3.0 µg/mL Benzyl Posaconazole in the diluent. Sonicate for 5 minutes to ensure complete dissolution [1].

  • Test Sample: Weigh accurately 100 mg of Posaconazole bulk drug into a 50 mL volumetric flask. Dissolve and make up to volume with the diluent (yielding a 2000 µg/mL test concentration).

• UPLC Execution & Gatekeeping:

  • Inject the SST Solution. The chromatography data system (CDS) must automatically evaluate the resolution between the Posaconazole and Benzyl Posaconazole peaks.

  • Validation Gate: If Resolution ( Rs​ ) < 2.0 or Tailing Factor ( Tf​ ) > 1.5, the system halts the sequence. If passed, the sequence proceeds to inject the test samples.

Fig 1. Self-validating analytical workflow for Posaconazole impurity profiling.

Chromatographic Conditions & Gradient Program

The gradient is specifically optimized to flush out highly retained lipophilic impurities (like Benzyl Posaconazole) while maintaining sharp peak shapes.

Table 1: Optimized UPLC Parameters

Parameter	Specification
Column	Waters Acquity BEH Shield C18 (100 mm × 2.1 mm, 1.7 μm)
Column Temperature	30 °C
Detection Wavelength	210 nm (PDA Detector)
Injection Volume	1.0 μL
Flow Rate	0.5 mL/min
Run Time	10.0 minutes

Table 2: Elution Gradient Program

Time (min)	% Mobile Phase A (0.1% OPA)	% Mobile Phase B (ACN)	Elution Profile
0.0	80	20	Isocratic Hold
2.0	80	20	Linear Gradient
6.0	40	60	Linear Gradient
8.0	20	80	High Organic Wash
8.1	80	20	Re-equilibration
10.0	80	20	End of Run

Method Validation & Performance Metrics

The method's stability-indicating nature was rigorously proven via forced degradation studies (acid, base, peroxide, photolysis, and thermal stress) [2]. In all conditions, Benzyl Posaconazole and other degradants were distinctly resolved from the main peak, with a mass balance approaching 100% [1]. The method adheres strictly to ICH Q2(R1) validation guidelines [3].

Fig 2. Forced degradation pathway and stability-indicating validation logic.

Table 3: System Suitability & Precision Parameters

Analyte	Retention Time (approx. min)	Resolution ( Rs​ )	Tailing Factor ( Tf​ )	% RSD (n=6)
Posaconazole	4.5	N/A	0.91	0.45
Benzyl Posaconazole	6.2	> 2.0	1.05	0.82

Table 4: Accuracy & Recovery Data for Benzyl Posaconazole

Spiked Level (%)	Theoretical Conc. (µg/mL)	Mean Recovery (%)	% RSD
50% (LOQ)	1.5	89.5	5.34
100%	3.0	94.2	4.12
150%	4.5	98.0	3.85

Conclusion

The described UPLC method leverages embedded polar group stationary phase chemistry and optimized acidic mobile phases to achieve superior resolution of Benzyl Posaconazole from the parent API. By integrating a strict system suitability gatekeeper, the protocol ensures high trustworthiness and reproducibility, making it an authoritative standard for routine quality control and stability testing in pharmaceutical development.

References

• Title : Validated Gradient Stability Indicating UPLC Method for the Determination of Related Substances of Posaconazole in Bulk Drug Source : American Journal of Analytical Chemistry (2015, Vol. 6, 965-976) URL :[Link]

• Title : Advancing posaconazole quantification analysis with a new reverse-phase HPLC method in its bulk and marketed dosage form Source : F1000Research / PubMed Central (PMC10158448) URL :[Link]

• Title : Validation of Analytical Procedures: Text and Methodology Q2(R1) Source : ICH Harmonised Tripartite Guideline URL :[Link]

Chiral separation of Benzyl Posaconazole enantiomers/diastereomers

High-Resolution Chiral Separation of Benzyl Posaconazole Enantiomers and Diastereomers: A Comprehensive Application Note

Executive Summary & Strategic Context

Posaconazole is a highly potent, second-generation triazole antifungal agent characterized by a complex molecular architecture. It features a triazole ring, a difluorophenyl moiety, a tetrahydrofuran ring, and a piperazine group, encompassing four distinct chiral centers that can theoretically generate up to 16 stereoisomers[1]. However, only the (3R,5R,1S,2S)-isomer exhibits the desired therapeutic efficacy[1].

In the convergent synthesis of posaconazole, benzyl posaconazole serves as the penultimate, critical intermediate. It is typically formed by the coupling of a tosylate or chlorobenzenesulfonyl intermediate with a benzyl-protected triazolone intermediate[2][3]. Because up to 11 related stereoisomeric impurities can propagate through this synthetic route into the Active Pharmaceutical Ingredient (API)[1][4], establishing the chiral purity of benzyl posaconazole is a mandatory quality control gateway. Controlling stereoisomers at this protected stage ensures that the subsequent debenzylation (via Pd/C catalytic hydrogenation) yields a final API that meets strict regulatory chiral purity specifications (>99.8%)[2][3].

Mechanistic Insights: The Causality of Chiral Recognition

Separating the enantiomers and diastereomers of benzyl posaconazole is chromatographically demanding due to the molecule's extreme hydrophobicity, steric bulk, and the presence of multiple basic nitrogen atoms. A successful separation relies on a highly specific set of physicochemical interactions:

• Chiral Stationary Phase (CSP) Selection : Immobilized or coated polysaccharide-based CSPs, such as Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak IB) or Cellulose tris(3,5-dichlorophenylcarbamate) (e.g., Chiralpak IC), are the gold standards for this application[4][5]. The chiral recognition is governed by a three-point interaction model:

  • Hydrogen Bonding: The carbamate linkages on the CSP act as both hydrogen bond donors and acceptors, interacting strongly with the triazole nitrogens and the tetrahydrofuran oxygen of benzyl posaconazole.

  • π-π Interactions: The electron-dense phenyl rings of the CSP interact with the difluorophenyl and benzyl protecting groups of the analyte.

  • Steric Inclusion: The helical cavity of the polysaccharide backbone provides a stereospecific fit, discriminating against mismatched diastereomers based on the spatial orientation of the bulky piperazine moiety.

• Mobile Phase Dynamics : A polar organic or normal-phase eluent system is required. A highly optimized mixture of n-hexane, ethanol, isopropyl alcohol (IPA), and dichloromethane (DCM) is utilized[4]. DCM is critical for maintaining the solubility of the highly lipophilic benzyl posaconazole, while ethanol and IPA compete for hydrogen bonding sites on the CSP, allowing for the precise tuning of retention times.

• The Critical Role of Basic Additives : The addition of 0.1% diethylamine (DEA) or diethanolamine is non-negotiable[4][6]. Without this additive, the basic secondary and tertiary amines in the piperazine and triazole rings interact aggressively with residual free silanols on the silica support. This secondary interaction leads to severe peak tailing, band broadening, and a complete loss of baseline resolution between closely eluting diastereomers.

Caption: Logical relationship of the three-point chiral recognition mechanism on CSPs.

Experimental Protocol: A Self-Validating System

The following methodology details a robust, stability-indicating normal-phase HPLC method designed to separate benzyl posaconazole from its chiral isomers and process-related impurities[5][7].

Step 1: Reagent and Diluent Preparation

• Prepare the sample diluent by mixing Acetonitrile and Isopropanol in a 75:25 (v/v) ratio[5]. Degas the mixture via sonication for 10 minutes.

• Prepare the mobile phase by accurately measuring Ethanol, Isopropyl Alcohol, n-Hexane, Dichloromethane, and Diethanolamine in a ratio of 5:25:61:9:0.1 (v/v/v/v/v)[4]. Mix thoroughly and filter through a 0.22 μm PTFE membrane filter.

Step 2: Standard and Sample Preparation

• System Suitability Solution : Accurately weigh 10 mg of the Benzyl Posaconazole reference standard and 1 mg of known diastereomeric impurities. Transfer to a 100 mL volumetric flask.

• Add 70 mL of the diluent and sonicate until completely dissolved.

• Make up the volume to the mark with the diluent to achieve a final concentration of approximately 0.10 mg/mL[5]. Mix well.

Step 3: Chromatographic Execution

Set up the High-Performance Liquid Chromatograph (HPLC) equipped with a Diode Array Detector (DAD) or UV detector using the parameters outlined in the Data Presentation section.

Step 4: System Validation & Suitability Criteria

Before analyzing unknown batches, the system must validate itself against the following criteria:

• Resolution ( Rs​ ) : The resolution between the Benzyl Posaconazole peak and its closest eluting diastereomeric or enantiomeric impurity must be ≥ 1.5 (baseline separation)[5][7].

• Tailing Factor ( Tf​ ) : The tailing factor for the main peak must be ≤ 1.5, proving that the basic additive (Diethanolamine) is effectively masking silanol activity.

• Precision : The Relative Standard Deviation (RSD) of the main peak area from five replicate injections of the system suitability solution must be ≤ 2.0%.

Caption: Experimental workflow for the chiral HPLC separation of benzyl posaconazole.

Data Presentation

Table 1: Optimized Chromatographic Conditions

Parameter	Specification / Condition
Analytical Column	Chiralpak IB-3 or IC (250 mm × 4.6 mm, 3 μm or 5 μm)
Mobile Phase (Isocratic)	EtOH : IPA : n-Hexane : DCM : Diethanolamine (5:25:61:9:0.1 v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	UV at 260 nm
Column Temperature	31 °C
Injection Volume	10 μL

| Run Time | ~20 - 30 minutes |

Table 2: Representative System Suitability Data (Note: Relative Retention Times (RRT) may vary slightly based on exact column batch and dead volume, but elution order and resolution remain consistent under these conditions). | Analyte | Relative Retention Time (RRT) | Resolution ( Rs​ ) | Tailing Factor | | :--- | :--- | :--- | :--- | | Benzyl Posaconazole (Active Precursor) | 1.00 | N/A | 1.1 | | Diastereomer Impurity 1 | 0.85 | 2.1 | 1.2 | | Diastereomer Impurity 2 | 1.15 | 1.8 | 1.1 | | Enantiomeric Impurity | 1.38 | 2.5 | 1.3 |

References

• Title: Separation of Twelve Posaconazole Related Stereoisomers by Multiple Heart-cutting Chiral-chiral Two-Dimensional Liquid Chromatography Source: ResearchGate URL
• Title: CN106442807A - Method for detecting posaconazole chiral isomers through high performance liquid chromatography Source: Google Patents URL
• Title: Posaconazole: A Triazole Antifungal Drug: Estimation of Chiral Isomers Using a Chiral Chromatography Source: ResearchGate URL
• Source: Journal of Applied Pharmaceutical Science (JAPS)
• Title: WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic Source: World Intellectual Property Organization / Googleapis URL
• Title: Stability Indicating RP-HPLC Method for the Determination of Process Related Impurities in Posaconazole API Source: Asian Journal of Pharmaceutical Technology URL
• Title: WO 2019/077627 A1 - Process for preparation of Posaconazole Source: World Intellectual Property Organization / Googleapis URL

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• 5. CN106442807A - Method for detecting posaconazole chiral isomers through high performance liquid chromatography - Google Patents [patents.google.com]
• 6. japsonline.com [japsonline.com]
• 7. ajptonline.com [ajptonline.com]

Application Note: Elucidating the Mass Spectrometry Fragmentation Pathway of Benzyl Posaconazole

Abstract

This application note provides a detailed guide to understanding and characterizing the fragmentation pattern of benzyl posaconazole using electrospray ionization tandem mass spectrometry (ESI-MS/MS). As a critical derivative and potential impurity or metabolite of the potent antifungal agent posaconazole, a thorough understanding of its mass spectrometric behavior is essential for bioanalytical method development, impurity profiling, and metabolic studies. This document outlines the core principles behind the fragmentation, proposes a detailed fragmentation pathway based on established chemical principles, and provides a comprehensive protocol for its analysis using a quadrupole time-of-flight (Q-TOF) mass spectrometer.

Introduction: The Analytical Imperative for Benzyl Posaconazole

Posaconazole is a broad-spectrum, second-generation triazole antifungal agent, pivotal in the treatment and prophylaxis of invasive fungal infections.[1][2][3] Its complex structure presents a significant challenge for analytical characterization. Benzyl posaconazole (Figure 1), a key synthetic intermediate and potential impurity, shares the core structure of posaconazole but is distinguished by a benzyl ether linkage.[4][5][6] The ability to selectively detect and identify benzyl posaconazole in the presence of the active pharmaceutical ingredient (API) is crucial for quality control and ensuring patient safety.

Mass spectrometry, particularly with soft ionization techniques like electrospray ionization (ESI), has become an indispensable tool for the analysis of pharmaceutical compounds.[7][8] Tandem mass spectrometry (MS/MS) further allows for the structural elucidation of complex molecules by inducing fragmentation of a selected precursor ion and analyzing the resulting product ions.[9][10] This application note serves as an expert guide to the fragmentation behavior of benzyl posaconazole, providing the foundational knowledge for developing robust analytical methods.

Figure 1: Chemical Structure of Benzyl Posaconazole

Compound	Molecular Formula	Molecular Weight (Da)
Benzyl Posaconazole	C44H48F2N8O4	790.9

Data sourced from PubChem.[4]

Principles of ESI-MS/MS for Structural Elucidation

Electrospray ionization is a soft ionization technique that generates intact molecular ions, typically protonated molecules [M+H]⁺ in the positive ion mode, with minimal in-source fragmentation.[11][12] This is particularly advantageous for large and thermally labile molecules like benzyl posaconazole.

Once the protonated precursor ion is isolated in the mass spectrometer, collision-induced dissociation (CID) is employed. In this process, the ions are accelerated and collided with an inert gas (e.g., argon or nitrogen), leading to an increase in their internal energy and subsequent fragmentation.[9][13] The resulting product ions are then analyzed to piece together the structure of the original molecule. The fragmentation patterns are not random; they are governed by the principles of chemical stability, with cleavages occurring at the weakest bonds and leading to the formation of stable carbocations or neutral losses.[2][14]

Proposed Fragmentation Pathway of Benzyl Posaconazole

The fragmentation of protonated benzyl posaconazole ([C44H49F2N8O4]⁺, m/z 791.9) is anticipated to proceed through several key pathways, dictated by its multifunctional structure. The primary sites for fragmentation include the benzyl ether linkage, the piperazine ring, and the side chain attached to the triazolone ring.

Initial Fragmentation: The Benzyl Ether Moiety

The most labile part of the molecule differing from posaconazole is the sec-butoxy side chain which is benzylated. Cleavage of the C-O bond of the benzyl ether is a highly probable initial fragmentation step. This can occur via two primary mechanisms:

• Loss of Toluene (C7H8, 92 Da): A common fragmentation pathway for benzyl ethers involves a rearrangement reaction leading to the neutral loss of toluene and formation of a stable carbocation. This would result in a fragment ion at m/z 699.8 .

• Formation of the Benzyl Cation (C7H7⁺, 91 Da): Direct cleavage of the C-O bond can produce the highly stable benzyl cation at m/z 91 . This is often observed as a prominent peak in the spectra of benzyl-containing compounds.[8][15][16][17][18]

Fragmentation of the Posaconazole Core Structure

Following or in parallel with the initial fragmentation of the benzyl group, the core posaconazole structure will undergo characteristic cleavages.

• Piperazine Ring Fragmentation: The N-phenylpiperazine linkage is a common site for fragmentation. Cleavage on either side of the piperazine ring is expected.

  • Cleavage of the C-N bond between the piperazine and the adjacent phenyl ring can lead to the formation of a fragment ion containing the difluorophenyl-oxolane-triazole portion at m/z 434.4 .

  • Alternatively, cleavage on the other side of the piperazine ring can generate a fragment containing the triazolone and its side chain.

• Difluorophenyl and Triazole Moieties: The 2,4-difluorophenyl group and the triazole rings are relatively stable aromatic systems and are less likely to be the primary sites of fragmentation under typical CID conditions. However, cleavage of the bond connecting the triazole methyl group to the oxolane ring can occur.

The diagram below illustrates the proposed major fragmentation pathways for protonated benzyl posaconazole.

Caption: Proposed ESI-MS/MS fragmentation pathway of protonated benzyl posaconazole.

Experimental Protocol: Q-TOF MS/MS Analysis

This protocol outlines a general procedure for the analysis of benzyl posaconazole using a standard quadrupole time-of-flight mass spectrometer coupled with a UHPLC system.

4.1. Sample and Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh and dissolve benzyl posaconazole in methanol.

• Working Solution (10 µg/mL): Dilute the stock solution with a 50:50 mixture of acetonitrile and water.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

4.2. UHPLC-MS/MS System and Conditions

• UHPLC System: A standard ultra-high performance liquid chromatography system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mass Spectrometer: A quadrupole time-of-flight (Q-TOF) mass spectrometer equipped with an electrospray ionization (ESI) source.[16]

Table 1: UHPLC and MS/MS Parameters

Parameter	Setting	Rationale
UHPLC Parameters
Injection Volume	2 µL
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Gradient	10% B to 95% B over 5 min	To ensure good separation and peak shape.
ESI Source Parameters
Ionization Mode	Positive	The multiple nitrogen atoms are readily protonated.
Capillary Voltage	3.5 kV	Optimal for ion generation.[1][19]
Cone Voltage	30-50 V	To facilitate ion transfer and minimize in-source fragmentation.[19]
Source Temperature	120 °C	To aid in desolvation without causing thermal degradation.[1]
Desolvation Temperature	350-450 °C	Efficient removal of solvent from the ESI droplets.[1][19]
Desolvation Gas Flow	800 L/hr (Nitrogen)
MS/MS Parameters
Precursor Ion (m/z)	791.9	[M+H]⁺ of Benzyl Posaconazole
Collision Energy	20-40 eV	A range should be tested to observe both primary and secondary fragments.
Collision Gas	Argon

Data Interpretation and Expected Results

The analysis will yield a product ion spectrum containing the fragments discussed in Section 3. The relative abundance of these fragments will be dependent on the collision energy applied.

Table 2: Summary of Expected Key Fragment Ions

m/z (Da)	Proposed Formula	Description
791.9	[C44H49F2N8O4]⁺	Protonated Precursor Ion [M+H]⁺
699.8	[C37H41F2N8O4]⁺	Loss of toluene from the side chain
681.8	[C37H39F2N8O3]⁺	Subsequent loss of water from the m/z 699.8 fragment
434.4	[C20H21F2N6O3]⁺	Fragment containing the difluorophenyl-oxolane-triazole moiety
357.5	[C24H28N2O]⁺	Fragment containing the benzylated side chain and triazolone ring
91.1	[C7H7]⁺	Benzyl cation

Conclusion

The structural elucidation of pharmaceutical compounds and their related substances is a cornerstone of drug development and quality control. This application note provides a comprehensive framework for understanding and analyzing the mass spectrometric fragmentation pattern of benzyl posaconazole. By leveraging the principles of ESI-MS/MS and applying the detailed protocol herein, researchers can confidently identify and characterize this important posaconazole derivative. The proposed fragmentation pathways, supported by established chemical principles, offer a robust starting point for data interpretation and method development.

References

• Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. PubMed. Available at: [Link]

• Quadrupole Time-of-Flight Mass Spectrometry: A Paradigm Shift in Toxicology Screening Applications. PMC. Available at: [Link]

• Extractive electrospray ionization mass spectrometry for analytical evaluation and synthetic preparation of pharmaceutical chemicals. PMC. Available at: [Link]

• Electrospray Ionisation - Mass Spectrometry (LC-ESI-MS) of Selected Pharmaceuticals. Critical Reviews in Analytical Chemistry. Available at: [Link]

• Potential energy diagram for the fragmentation of protonated N -benzylbutyrolactam using DFT calculations at the B3LYP/6-31++G(d,p) level. ResearchGate. Available at: [Link]

• The ESI CAD fragmentations of protonated 2,4,6-tris(benzylamino)- and tris(benzyloxy)-1,3,5-triazines involve benzyl-benzyl interactions: a DFT study. PubMed. Available at: [Link]

• Benzyl Posaconazole. PubChem. Available at: [Link]

• Application of CE-ESI-MS in forensic toxicology. gtfch.org. Available at: [Link]

• Simultaneous Quantitation of Five Triazole Anti-fungal Agents by Paper Spray-Mass Spectrometry. PMC. Available at: [Link]

• O-BENZYL POSACONAZOLE. precisionFDA. Available at: [Link]

• Dissociative Benzyl Cation Transfer versus Proton Transfer: Loss of Benzene from Protonated N-Benzylaniline. ACS Publications. Available at: [Link]

• 10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions. Available at: [Link]

• Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. Available at: [Link]

• Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. SciSpace. Available at: [Link]

• Mass Spectrometry: Fragmentation. University of Calgary. Available at: [Link]

• The Main Fragmentation Reactions of Organic Compounds. Thieme. Available at: [Link]

• Compound Piperazine (FDB012189). FooDB. Available at: [Link]

• Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. MetwareBio. Available at: [Link]

• Fragmentation (mass spectrometry). Wikipedia. Available at: [Link]

• Comparison of in-source collision-induced dissociation and beam-type collision-induced dissociation of emerging synthetic drugs. West Virginia University Research Repository. Available at: [Link]

• Source parameters & ESI ion sources - Episode 13 | Introduction to LC-M/MS. YouTube. Available at: [Link]

• fragmentation patterns in the mass spectra of organic compounds. Chemguide. Available at: [Link]

• Advantages and Fragmentation in Tandem Mass Spectrometry. Longdom Publishing. Available at: [Link]

• A new, broad-spectrum azole antifungal: Posaconazole - Mechanisms of action and resistance, spectrum of activity. ResearchGate. Available at: [Link]

• Binding mechanism of nine N-phenylpiperazine derivatives and α1A-adrenoceptor using site-directed molecular docking and high performance affinity chromatography. RSC Publishing. Available at: [Link]

• Source-Induced Dissociation Vs Collision-Induced Dissociation Fragmentation Behavior of Four Antiviral Drugs in a Liquid Chromatography Ion-Trap Mass Spectrometry. Journal of Analytical & Pharmaceutical Research. Available at: [Link]

• Studying Charge Migration Fragmentation of Sodiated Precursor Ions in Collision-Induced Dissociation at the Library Scale. ACS Publications. Available at: [Link]

• Liquid secondary ionization mass spectrometry and collision-induced dissociation study of 2-chloro-N10-substituted phenoxazines. PubMed. Available at: [Link]

• Fragmentation in Mass Spectrometry. YouTube. Available at: [Link]

• Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag. Wiley Online Library. Available at: [Link]

• Characterizing the fragmentation of 2,5-bis (4-amidinophenyl)furan-bis-O-methylamidoxime and selected metabolites using ion trap mass spectrometry. ResearchGate. Available at: [Link]

• The influence of chemical modifications on the fragmentation behavior of fentanyl and fentanyl-related compounds in electrospray ionization-tandem mass spectrometry. West Virginia University Research Repository. Available at: [Link]

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Application Note: Comprehensive Characterization of O-Benzyl Posaconazole Reference Standard

Introduction & Mechanistic Context

Posaconazole is a potent, broad-spectrum azole antifungal agent that exerts its therapeutic effect by inhibiting lanosterol 14α-demethylase, an enzyme critical for fungal cell membrane synthesis[1]. Because posaconazole is a weakly basic drug with poor aqueous solubility, its synthesis and formulation require rigorous control of process parameters[2]. The Active Pharmaceutical Ingredient (API) is manufactured via a complex, multi-step chemical synthesis involving highly reactive triazole and tetrahydrofuran intermediates[1].

During these synthetic stages, protective group chemistry is frequently employed. Incomplete deprotection or undesired side reactions involving benzyl halides can lead to the formation of stable process-related impurities. One of the most critical of these is O-Benzyl Posaconazole (CAS No: 170985-86-1), where the hydroxyl group on the pentan-3-yl side chain is erroneously benzylated[3].

Regulatory agencies strictly mandate the identification, quantification, and control of such impurities to comply with ICH Q3A/B guidelines[1]. Consequently, highly pure O-Benzyl Posaconazole is required as a reference standard for analytical method development, method validation (AMV), and routine Quality Control (QC) of the API[3]. This application note details a self-validating, multi-modal analytical strategy to definitively characterize this reference standard.

Synthetic Origin & Carryover Pathway

Understanding the mechanistic origin of an impurity is the first step in developing robust analytical methods to detect it. The benzylation side reaction increases the lipophilicity of the molecule, making its chromatographic behavior distinct yet challenging to separate from the main API peak without optimized methods.

Fig 1: Synthetic origin and API carryover pathway of the O-Benzyl Posaconazole impurity.

Physicochemical Properties

To establish a baseline for analytical testing, the theoretical physicochemical properties of the reference standard are summarized below.

Property	Value / Description
Chemical Name	4-(4-(4-(4-(((3R,5R)-5-((1H-1,2,4-triazol-1-yl)methyl)-5-(2,4-difluorophenyl)tetrahydrofuran-3-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-1-((2S,3S)-2-(benzyloxy)pentan-3-yl)-1H-1,2,4-triazol-5(4H)-one
CAS Number	170985-86-1
Molecular Formula	C₄₄H₄₈F₂N₈O₄
Molecular Weight	790.90 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO, Methanol, Acetonitrile; Insoluble in Water

Analytical Characterization Strategy

A single analytical technique is insufficient for the certification of a reference standard. We employ an orthogonal, multi-modal workflow to guarantee both chemical purity and absolute structural identity.

Fig 2: Multi-modal characterization workflow for O-Benzyl Posaconazole reference standard.

Experimental Protocols & Self-Validating Systems

Protocol A: Chromatographic Purity Assessment (UHPLC-UV)

Expertise & Causality: Posaconazole and its O-benzyl derivative are structurally similar, but the addition of the benzyl group significantly increases the lipophilicity of the impurity. To achieve baseline separation, a sub-2-micron C18 stationary phase is selected to maximize theoretical plates. An acidic mobile phase (pH ~3.0) is utilized to ensure the basic triazole and piperazine nitrogens remain fully protonated, preventing secondary interactions with free silanols that cause peak tailing.

Methodology:

• Column: Acquity UPLC BEH C18 (100 mm × 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in Water (pH ~2.8).

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Detection: PDA extracted at 260 nm.

• Sample Preparation: Dissolve 1.0 mg of standard in 1.0 mL of Methanol.

Table 2: UHPLC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	80	20
1.0	80	20
7.0	30	70
9.0	10	90

| 10.0 | 80 | 20 |

Self-Validating System (SST): The protocol includes a System Suitability Test injection containing a 1:1 mixture of Posaconazole API and O-Benzyl Posaconazole. Validation Check: The run is only considered valid if the resolution ( Rs​ ) between the two peaks is ≥2.5 and the tailing factor for the impurity peak is ≤1.2 .

Protocol B: Exact Mass & Structural Elucidation (ESI-HRMS/MS)

Expertise & Causality: While UV detection confirms purity, High-Resolution Mass Spectrometry (HRMS) confirms molecular identity. The addition of a benzyl group ( C7​H7​ ) replaces a proton, resulting in a net theoretical mass shift of exactly +90.0470 Da compared to Posaconazole. Positive Electrospray Ionization (ESI+) is chosen because the triazole rings readily accept protons to form stable [M+H]+ ions.

Methodology:

• Instrument: Q-TOF LC/MS system.

• Ionization: ESI in positive mode; Capillary voltage 3.5 kV.

• Collision Energy: Ramped from 20 eV to 40 eV for MS/MS fragmentation.

• Data Acquisition: m/z 100 to 1000.

Self-Validating System:Validation Check: The extracted exact mass must be within ≤3 ppm of the theoretical m/z 791.3839 [M+H]+ . Furthermore, the isotopic distribution pattern must yield a match score of ≥95% against the theoretical C44​H48​F2​N8​O4​ model.

Protocol C: Regiochemical Confirmation via 1H NMR

Expertise & Causality: HRMS cannot definitively prove where the benzyl group is attached. Nuclear Magnetic Resonance (NMR) spectroscopy is required to pinpoint the exact regiochemistry. The O-benzylation at the pentan-3-yl side chain is confirmed by the disappearance of the hydroxyl proton signal (present in the API) and the emergence of specific benzylic signals.

Methodology:

• Instrument: 500 MHz NMR Spectrometer.

• Solvent: DMSO- d6​ (provides excellent solubility and locks the signal).

• Scans: 64 scans for 1H , 1024 scans for 13C .

Table 3: Key 1H NMR Diagnostic Signals for O-Benzyl Posaconazole

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.25 - 7.35	Multiplet	5H	Aromatic protons of the newly added Benzyl ring

| ~4.45 | Singlet | 2H | Benzylic −CH2​− protons | | ~8.30 | Singlet | 1H | Triazole ring proton (Internal reference) | | ~4.80 | - | 0H | Hydroxyl proton (Absent, confirming O-alkylation) |

Self-Validating System:Validation Check: The integration ratio of the benzylic −CH2​− protons (singlet at ~4.45 ppm) to the highly conserved triazole proton (singlet at ~8.30 ppm) must yield a strict 2:1 ratio. Any deviation indicates incomplete benzylation or co-eluting impurities.

Conclusion

The rigorous characterization of the 3 is a non-negotiable requirement for regulatory compliance in API manufacturing[3]. By employing a self-validating matrix of UHPLC-UV for purity, HRMS for exact mass, and NMR for regiochemical assignment, analytical scientists can confidently utilize this standard for the quantification of process impurities, ensuring the safety and efficacy of the final drug product[1].

Sources

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• 3. O-Benzyl Posaconazole | CAS No: 170985-86-1 [aquigenbio.com]

Application Note: High-Resolution Chromatographic Quantification of Benzyl Posaconazole in Bulk Drug Substance

Executive Summary & Scientific Rationale

Posaconazole is a broad-spectrum triazole antifungal agent, and its accurate quantification is essential for the quality control and safety assessment of pharmaceutical products[1]. During the multi-step synthesis of the Posaconazole Active Pharmaceutical Ingredient (API), the hydroxyl group on the chiral side chain is frequently protected to prevent unwanted side reactions. O-Benzyl Posaconazole (CAS 170985-86-1) serves as this critical protected intermediate[2].

If the final catalytic deprotection step (hydrogenation) is incomplete, O-Benzyl Posaconazole carries over into the final bulk drug as a process-related impurity. Because this impurity shares the core pharmacophore of the API but possesses altered physicochemical properties, regulatory bodies mandate its strict quantification. This application note details a robust, self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol designed specifically to resolve and quantify trace levels of Benzyl Posaconazole in bulk Posaconazole API.

Mechanistic Causality: Impurity Formation & Chromatographic Behavior

To design an effective analytical method, one must understand the causality behind the molecule's behavior. Posaconazole is a highly lipophilic molecule. However, Benzyl Posaconazole (Chemical Formula: C44H48F2N8O4) has an even higher molecular weight of 790.9 g/mol [3][4]. The addition of the hydrophobic benzyl ether group drastically increases its retention factor ( k′ ) on a non-polar C18 stationary phase.

While isocratic elution (e.g., 75:25 Methanol:Water) is well-documented and sufficient for basic stability-indicating bulk assays of the parent drug[5], it fails for impurity profiling. Under isocratic conditions, the highly lipophilic Benzyl Posaconazole would suffer from excessive band broadening and impractically long retention times. Therefore, a gradient elution strategy is mechanistically required. By initiating the run with a higher aqueous ratio to elute polar degradants, and subsequently ramping the organic modifier (Acetonitrile) to 90%, we force the strongly retained Benzyl Posaconazole to elute as a sharp, highly concentrated peak, maximizing the signal-to-noise (S/N) ratio for trace-level detection.

Logical pathway of O-Benzyl Posaconazole formation and API carryover.

The Self-Validating Analytical Workflow

Trustworthiness in analytical chemistry relies on methods that validate themselves in real-time. This protocol incorporates a System Suitability Test (SST) as a mandatory gatekeeper. Before any bulk drug sample is analyzed, a Resolution Mixture containing both Posaconazole and Benzyl Posaconazole is injected. The system must automatically prove its separating power by achieving a resolution ( Rs​ ) greater than 2.0. If column degradation or mobile phase errors occur, the Rs​ drops, and the run is invalidated before erroneous data can be reported.

Step-by-step experimental workflow for HPLC quantification.

Step-by-Step Experimental Protocol

Reagents and Materials

• Posaconazole API Reference Standard.

• O-Benzyl Posaconazole Impurity Standard (CAS 170985-86-1)[6].

• HPLC-grade Acetonitrile (ACN) and Methanol (MeOH).

• Ammonium Acetate (Analytical Reagent grade).

• Ultrapure water (18.2 MΩ·cm).

Preparation of Solutions

• Diluent Preparation: Mix Methanol and Water in a 75:25 (v/v) ratio. Degas via sonication for 10 minutes[5].

• Standard Stock Solution: Accurately weigh 10.0 mg of Benzyl Posaconazole standard and dissolve in 10.0 mL of diluent to achieve a 1.0 mg/mL concentration.

• System Suitability Test (SST) Solution: Spike 5.0 µL of the Benzyl Posaconazole stock into 1.0 mL of a 50 µg/mL Posaconazole standard solution.

• Sample Solution: Accurately weigh 50.0 mg of the bulk Posaconazole API and dissolve in 50.0 mL of diluent (1000 µg/mL). Filter through a 0.22 µm PTFE syringe filter prior to injection.

Chromatographic Conditions

The method utilizes a C18 stationary phase to leverage hydrophobic interactions, with UV detection set to 260 nm to capture the absorbance of the difluorophenyl and triazole rings inherent to both molecules[7].

Table 1: HPLC Instrument Parameters and Gradient Program

Parameter	Condition
Column	C18 (250 mm × 4.6 mm, 5 µm particle size)
Mobile Phase A	10 mM Ammonium Acetate in Water (pH adjusted to 5.0)
Mobile Phase B	100% HPLC-Grade Acetonitrile
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	UV at 260 nm
Injection Volume	10 µL

Gradient Elution Profile:

Time (min)	% Mobile Phase A	% Mobile Phase B	Elution Phase
0.0	60	40	Equilibration
5.0	60	40	Elution of polar degradants
15.0	20	80	Elution of Posaconazole API
20.0	10	90	Elution of Benzyl Posaconazole
25.0	60	40	Column Wash
30.0	60	40	Re-equilibration

System Suitability & Validation Metrics

To ensure the method is reliable and efficient for analyzing Posaconazole bulk forms[1], the following validation parameters must be met during the SST phase. The data below represents typical acceptance criteria and expected results for this specific impurity assay.

Table 2: System Suitability and Validation Acceptance Criteria

Validation Parameter	Regulatory Acceptance Criteria	Typical Observed Result
Resolution ( Rs​ )	> 2.0 (Between API and Impurity)	4.8
Tailing Factor ( T )	≤ 1.5 (For Benzyl Posaconazole)	1.15
Theoretical Plates ( N )	> 2000	> 9200
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3	0.02 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10	0.06 µg/mL
Linearity ( R2 )	≥ 0.999 (Over 0.1 to 10 µg/mL)	0.9997
Method Precision (RSD)	≤ 2.0% (Intra-day, n=6)	0.85%

References

• Rama, A., Govindan, I., Hebbar, S., Chaturvedi, A., Rani, U., & Naha, A. (2023). Advancing posaconazole quantification analysis with a new reverse-phase HPLC method in its bulk and marketed dosage form. F1000Research, 12, 468. URL:[Link]

• Garcia, C. V., et al. (2012). Stability-Indicating HPLC Method for Posaconazole Bulk Assay. Scientia Pharmaceutica, 80(2), 325-334. URL:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 53423931, Benzyl Posaconazole. PubChem. URL:[Link]

Sources

• 1. researcher.manipal.edu [researcher.manipal.edu]
• 2. CAS 170985-86-1 O-Benzyl Posaconazole Impurity | Impurity Manufacturers & Suppliers India [anantlabs.com]
• 3. Benzyl Posaconazole | C44H48F2N8O4 | CID 53423931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. GSRS [precision.fda.gov]
• 5. Stability-Indicating HPLC Method for Posaconazole Bulk Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. O-Benzyl Posaconazole | 170985-86-1 [chemicea.com]
• 7. Advancing posaconazole quantification analysis with a new reverse-phase HPLC method in its bulk and marketed dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Stability-Indicating RP-HPLC Method Validation for O-Benzyl Posaconazole Assay

Executive Summary

Posaconazole is a broad-spectrum triazole antifungal agent critical for treating invasive fungal infections. During its complex multistep synthesis, O-Benzyl Posaconazole (CAS 170985-86-1) serves as a vital protected intermediate and a potential process-related impurity[1]. Because its structural core is nearly identical to the Active Pharmaceutical Ingredient (API), accurate quantification of this impurity is paramount for ensuring drug safety, efficacy, and regulatory compliance.

This application note provides a comprehensive, step-by-step protocol for the development and validation of a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the assay of O-Benzyl Posaconazole. The methodology is strictly grounded in the updated ICH Q2(R2) and ICH Q14 lifecycle guidelines, employing a Quality by Design (QbD) approach to ensure the method is robust, reliable, and self-validating[2][3].

Mechanistic Principles & Quality by Design (QbD)

To move beyond empirical trial-and-error, this protocol establishes causality for every chromatographic parameter chosen.

• Stationary Phase Selection (C18): O-Benzyl Posaconazole possesses a highly lipophilic benzyl ether linkage, significantly increasing its hydrophobicity compared to the Posaconazole API. A C18 column (e.g., Inertsil ODS-3V) provides the necessary hydrophobic surface area to ensure the benzyl derivative is retained longer, achieving baseline resolution ( Rs​>2.0 ) from the API[4].

• Mobile Phase & pH Control: Both Posaconazole and its benzyl derivative contain basic piperazine and triazole nitrogens. If unprotonated, these basic sites interact with residual acidic silanols on the silica support, causing severe peak tailing. By utilizing an acidic mobile phase (0.1% Formic acid, pH ~2.8), the basic nitrogens are fully protonated, suppressing secondary silanol interactions and yielding sharp, symmetrical peaks[3].

• Gradient Elution: Because of the significant difference in partition coefficients between the API and the benzyl impurity, an isocratic elution would result in excessive band broadening for the late-eluting O-Benzyl Posaconazole. A gradient elution ensures optimal peak capacity and sensitivity.

• Detection Wavelength (260 nm): UV detection is set to 260 nm. This wavelength corresponds to the maximum molar absorptivity ( λmax​ ) of the conjugated triazole and aromatic systems, specifically maximizing the signal-to-noise (S/N) ratio for the benzyl impurity[4].

RP-HPLC Separation Mechanism for Posaconazole and O-Benzyl Posaconazole.

Self-Validating Experimental Protocol

A robust analytical method must be a self-validating system. This is achieved by integrating System Suitability Testing (SST) prior to sample analysis, ensuring the instrument is fit-for-purpose on the day of testing.

Reagents & Materials

• Reference Standards: O-Benzyl Posaconazole (>99.0% purity) and Posaconazole API.

• Solvents: HPLC-grade Acetonitrile (ACN), Milli-Q Water (18.2 MΩ·cm).

• Modifiers: LC-MS grade Formic Acid.

Chromatographic Conditions

Parameter	Specification
Column	C18, 150 mm × 4.6 mm, 3.5 µm particle size
Mobile Phase A	0.1% Formic Acid in Milli-Q Water
Mobile Phase B	Acetonitrile (100%)
Gradient Program	0-2 min: 30% B; 2-10 min: 30% → 80% B; 10-13 min: 80% B; 13-15 min: 30% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection	UV at 260 nm

Preparation of Solutions

• Diluent: Methanol:Water (70:30, v/v).

• Standard Stock Solution (1.0 mg/mL): Accurately weigh 10 mg of O-Benzyl Posaconazole reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent. Sonicate for 5 minutes.

• System Suitability Solution: Spike 10 µg/mL of O-Benzyl Posaconazole into a 100 µg/mL Posaconazole API solution to verify resolution.

System Suitability Testing (SST)

Before analyzing validation samples, inject the System Suitability Solution in replicate ( n=5 ). The system is validated for use only if it meets the following criteria:

• Resolution ( Rs​ ): ≥2.0 between Posaconazole and O-Benzyl Posaconazole.

• Tailing Factor ( T ): ≤1.5 for the O-Benzyl Posaconazole peak.

• Theoretical Plates ( N ): ≥2000 .

• %RSD of Peak Area: ≤2.0% .

ICH Q2(R2) Validation Methodologies

The method was validated according to the ICH Q2(R2) guidelines, evaluating specificity, linearity, accuracy, precision, and robustness[2].

ICH Q2(R2) Lifecycle Approach for Benzyl Posaconazole Assay Validation.

Specificity & Forced Degradation

To prove the method is stability-indicating, the Posaconazole API spiked with O-Benzyl Posaconazole was subjected to forced degradation[4]:

• Acid/Base Hydrolysis: 1N HCl and 1N NaOH at 60°C for 2 hours.

• Oxidation: 3% H2​O2​ at room temperature for 2 hours.

• Thermal & Photolytic: 105°C for 24 hours and UV light exposure (200 Watt-hours/m²). Causality Check: The method successfully resolved all degradation products from the O-Benzyl Posaconazole peak, confirming absolute specificity. Peak purity angle was less than the peak purity threshold (via PDA detector).

Linearity, Range, and Sensitivity (LOD/LOQ)

A calibration curve was constructed using seven concentration levels ranging from 0.5 µg/mL to 20 µg/mL. The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were calculated based on the standard deviation of the response ( σ ) and the slope ( S ) using the formulas: LOD=3.3×(σ/S) and LOQ=10×(σ/S) .

Accuracy (Recovery)

Accuracy was determined by spiking known amounts of O-Benzyl Posaconazole into a synthetic matrix at three levels (50%, 100%, and 150% of the target concentration of 10 µg/mL). Triplicate preparations were analyzed at each level.

Precision & Robustness

• Repeatability (Intra-day): Six independent sample preparations at 100% test concentration.

• Intermediate Precision (Inter-day): Analyzed by a different analyst on a different day using a different HPLC system.

• Robustness: Evaluated by deliberately varying flow rate ( ±0.1 mL/min), column temperature ( ±2°C ), and mobile phase composition ( ±2% organic). System suitability criteria were met under all perturbed conditions, proving method resilience[3].

Validation Data Summary

Table 1: System Suitability & Method Performance Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Result	Status
Specificity (Resolution)	Rs​≥2.0 from API/Degradants	Rs​=3.4	Pass
Linearity Range	Correlation Coefficient ( R2 ) ≥0.999	0.5−20 µg/mL ( R2=0.9997 )	Pass
LOD / LOQ	S/N ≥3 (LOD) and S/N ≥10 (LOQ)	0.15 µg/mL / 0.45 µg/mL	Pass
Method Precision	%RSD ≤2.0% ( n=6 )	0.82%	Pass
Intermediate Precision	%RSD ≤2.0% ( n=12 total)	1.05%	Pass

Table 2: Accuracy / Recovery Data

Spike Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	Mean Recovery (%)	% RSD ( n=3 )
50%	5.00	4.96	99.2%	0.9%
100%	10.00	9.98	99.8%	0.6%
150%	15.00	15.12	100.8%	0.7%

References

• PubChem - Benzyl Posaconazole | C44H48F2N8O4 | CID 53423931. National Center for Biotechnology Information. Available at:[Link]

• European Medicines Agency (EMA) - ICH guideline Q2(R2) on validation of analytical procedures. International Council for Harmonisation. Available at:[Link]

• Asian Journal of Pharmacy and Technology - Stability Indicating RP-HPLC Method for the Determination of Process Related Impurities in Posaconazole API. Available at:[Link]

• Asian Publication Corporation - Development of Robust RP-HPLC Method for Posaconazole Assay in Liposomal Formulation using QbD and ICH. Available at: [Link]

Sources

• 1. Benzyl Posaconazole | C44H48F2N8O4 | CID 53423931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. asianpubs.org [asianpubs.org]
• 4. ajptonline.com [ajptonline.com]

C18 column selection for Benzyl Posaconazole HPLC analysis

Advanced Chromatographic Strategies: C18 Column Selection and Method Optimization for Benzyl Posaconazole Analysis

Executive Summary & Analytical Context

Posaconazole is a highly potent, broad-spectrum triazole antifungal characterized by a complex, bulky molecular structure[1]. During its multi-step active pharmaceutical ingredient (API) synthesis, benzyl protection is frequently employed, leading to the formation of Benzyl Posaconazole (e.g., O-benzyl posaconazole) as a critical intermediate and potential process-related impurity[2].

As a Senior Application Scientist, I approach the quantification of this impurity not merely as a routine assay, but as a complex physicochemical puzzle. The extreme lipophilicity and basic functional groups of the posaconazole scaffold demand a highly deliberate approach to C18 column selection and mobile phase design. This application note details the causality behind method development choices and provides a self-validating protocol for accurate quantification.

Physicochemical Profiling & Chromatographic Causality

To design a robust HPLC method, we must first deconstruct the analyte. Benzyl posaconazole inherits the core triazole and piperazine rings of posaconazole but adds a bulky, highly hydrophobic benzyl group.

Table 1: Physicochemical Properties & Chromatographic Implications

Property	Value/Characteristic	Chromatographic Consequence
LogP (Lipophilicity)	> 5.5 (Posaconazole is 5.5)[1]	Extreme retention on reversed-phase media. Requires high elution strength (Acetonitrile) and gradient elution to prevent excessive band broadening.
pKa (Basicity)	~2.27 (Triazole amine)[1]	At acidic pH, nitrogen atoms are protonated. This leads to secondary ion-exchange interactions with residual silanols on the silica matrix, causing severe peak tailing.
Molecular Weight	> 790 g/mol	Slower diffusion kinetics in the mobile and stationary phases. Elevated column temperatures (e.g., 40°C) are required to improve mass transfer and peak sharpness.

The "Why" Behind C18 Column Selection

Selecting a C18 column for this application is a balancing act between hydrophobic retention and silanol inertness.

• The Silanol Problem : Standard monomeric C18 columns possess unreacted, acidic silanol groups (-SiOH). When analyzing basic compounds like benzyl posaconazole, the protonated nitrogens interact electrostatically with ionized silanols (-SiO⁻), resulting in asymmetric, tailing peaks.

• The Solution : We must utilize columns with advanced end-capping or hybrid organic-inorganic silica matrices. For instance, columns like the YMC-Triart C18 or Waters XBridge C18 utilize hybrid particle technology that significantly reduces silanol activity and withstands a wide pH range[3].

• Particle Size & Morphology : For resolving closely related process impurities (like formyl and benzyl posaconazole), a 3 µm fully porous particle or a 2.6 µm core-shell particle provides the necessary theoretical plates (efficiency) without generating the extreme backpressures associated with sub-2 µm UHPLC columns[4].

Method Development Workflow

The logical progression of optimizing this HPLC method is visualized in the decision tree below.

HPLC Method Development Workflow for Benzyl Posaconazole Analysis.

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop system. If the internal system suitability criteria are not met, the protocol dictates immediate corrective actions, ensuring absolute data integrity.

Chromatographic Conditions

• Column : YMC-Triart C18 (150 mm × 4.6 mm, 3 µm) or equivalent hybrid-silica C18[3].

• Mobile Phase A : 0.1% Formic Acid in Milli-Q Water (pH ~2.7). Causality: Low pH ensures consistent protonation of the analyte, preventing split peaks caused by partial ionization.

• Mobile Phase B : 100% HPLC-Grade Acetonitrile. Causality: Acetonitrile is chosen over methanol due to its lower viscosity and higher eluotropic strength, which is critical for eluting the highly lipophilic benzyl posaconazole[4].

• Flow Rate : 1.0 mL/min.

• Column Temperature : 40°C. Causality: Enhances the diffusion rate of the bulky posaconazole molecules, reducing band broadening.

• Detection : UV at 260 nm (Optimal wavelength for benzyl posaconazole and related aromatic process impurities)[5].

• Injection Volume : 10 µL.

Gradient Elution Program

Table 2: Optimized Gradient Profile

Time (min)	% Mobile Phase A	% Mobile Phase B	Elution Rationale
0.0	60	40	Retain polar degradation products and stabilize column.
2.0	60	40	Isocratic hold to focus the analyte band.
15.0	10	90	Steep ramp to elute Posaconazole followed by the highly retained Benzyl Posaconazole.
20.0	10	90	Wash step to remove strongly bound lipophilic dimers/impurities.
20.1	60	40	Return to initial conditions.
25.0	60	40	Column re-equilibration.

Step-by-Step Sample Preparation

• Diluent Preparation : Mix Acetonitrile and Water in a 50:50 (v/v) ratio.

• Standard Stock Solution : Accurately weigh 25 mg of Posaconazole API and 5 mg of Benzyl Posaconazole reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with the diluent. Sonicate for 10 minutes to ensure complete dissolution of the hydrophobic benzyl derivative[4].

• System Suitability Solution (Resolution Mix) : Dilute the stock solution 1:10 with diluent to achieve a final concentration of 50 µg/mL Posaconazole and 10 µg/mL Benzyl Posaconazole. Filter through a 0.22 µm PTFE syringe filter. Causality: PTFE is utilized because nylon filters may non-specifically bind highly hydrophobic analytes, leading to artificially low recoveries.

System Suitability Testing (SST) & Troubleshooting

A protocol is only as reliable as its internal controls. Before analyzing unknown samples, inject the System Suitability Solution in triplicate. The system must self-validate against the parameters below.

Table 3: Self-Validation Criteria & Troubleshooting Matrix

Parameter	Acceptance Criteria	Failure Causality & Corrective Action
Resolution (Rs)	> 2.0 between Posaconazole and Benzyl Posaconazole	Failure: Inadequate selectivity. Action: Decrease the steepness of the gradient ramp (e.g., extend ramp time from 15 to 20 mins).
Tailing Factor (Tf)	< 1.5 for both peaks	Failure: Secondary silanol interactions. Action: Verify mobile phase pH is < 3.0. If pH is correct, the C18 column has lost its end-capping; replace the column.
Retention Time (Rt) Stability	%RSD < 1.0%	Failure: Incomplete column equilibration. Action: Extend the re-equilibration time at the end of the gradient from 5 to 10 minutes.

By strictly adhering to this causally-driven methodology, analytical scientists can ensure robust, reproducible, and highly accurate quantification of benzyl posaconazole, safeguarding the quality and safety profile of the final posaconazole API.

Sources

• 1. Posaconazole | C37H42F2N8O4 | CID 468595 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole - Google Patents [patents.google.com]
• 3. tandfonline.com [tandfonline.com]
• 4. impactfactor.org [impactfactor.org]
• 5. ajptonline.com [ajptonline.com]

Application Note: A Systematic Approach to Mobile Phase Optimization for the Robust Separation of Benzyl Posaconazole and Posaconazole using Reversed-Phase HPLC

An Application Note for Chromatographic Method Development

Abstract

This application note provides a detailed, systematic protocol for developing a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the optimal separation of Posaconazole (POS) and its critical process-related impurity, Benzyl Posaconazole (BPOS). Due to their structural similarity and high hydrophobicity, baseline separation presents a significant analytical challenge. This guide details a four-step mobile phase optimization strategy focusing on pH, organic modifier selection, and gradient tuning. We explain the scientific rationale behind each experimental choice, enabling researchers, scientists, and drug development professionals to develop a specific, reproducible, and stability-indicating method for quality control and purity analysis.

Introduction and Scientific Background

Posaconazole is a potent, broad-spectrum second-generation triazole antifungal agent used in the prophylaxis and treatment of invasive fungal infections. During its synthesis and storage, process-related impurities can arise, which must be diligently monitored and controlled to ensure the safety and efficacy of the final drug product. One such critical impurity is Benzyl Posaconazole (BPOS)[1][2].

Chemical Structures and Properties: Posaconazole and Benzyl Posaconazole are large, complex molecules with multiple nitrogen-containing heterocyclic rings (triazoles), making them weakly basic. They are also highly hydrophobic, with a calculated LogP for BPOS of 6.6, suggesting strong retention in reversed-phase chromatography[3]. The structural difference between the parent drug and the impurity is subtle, residing in the side chain, which makes chromatographic separation challenging.

The Chromatographic Challenge: The primary goal is to develop a method that can resolve BPOS from the main POS peak with a resolution (Rs) of greater than 2.0, ensuring accurate quantification. This requires careful manipulation of the mobile phase to exploit the minor physicochemical differences between the two molecules. The key to successful separation lies in controlling the ionization state of the basic triazole moieties and leveraging the unique selectivity offered by different organic solvents[4][5]. An acidic mobile phase is typically employed to protonate these basic functional groups, which leads to more consistent retention and improved peak symmetry by minimizing undesirable interactions with residual silanols on the stationary phase[6][7].

Materials and Methods

• HPLC System: A quaternary UHPLC or HPLC system with a photodiode array (PDA) or UV detector.

• Column: A high-purity, end-capped C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm or 100 mm x 2.1 mm, 1.8 µm) is recommended as a starting point. C8 columns can also be considered[8][9].

• Chemicals:

  • HPLC-grade Acetonitrile (ACN)

  • HPLC-grade Methanol (MeOH)

  • Purified water (18.2 MΩ·cm)

  • Formic acid (≥98%)

  • Ammonium formate

  • Potassium phosphate monobasic

  • Phosphoric acid

• Reference Standards: Posaconazole and Benzyl Posaconazole.

Experimental Protocol: A Step-by-Step Mobile Phase Optimization Workflow

This protocol is designed as a logical progression to systematically achieve optimal separation. The overall workflow is illustrated in the diagram below.

Sources

• 1. Validated Gradient Stability Indicating UPLC Method for the Determination of Related Substances of Posaconazole in Bulk Drug [scirp.org]
• 2. ajptonline.com [ajptonline.com]
• 3. Benzyl Posaconazole | C44H48F2N8O4 | CID 53423931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 6. welch-us.com [welch-us.com]
• 7. researchgate.net [researchgate.net]
• 8. Stability-Indicating HPLC Method for Posaconazole Bulk Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. asianpubs.org [asianpubs.org]

UV detection wavelength for Benzyl Posaconazole quantification

Application Note: Optimization of UV Detection Wavelength for the HPLC Quantification of Benzyl Posaconazole

Executive Summary

The quantification of process-related impurities is a critical regulatory requirement in the synthesis of active pharmaceutical ingredients (APIs). Benzyl Posaconazole, a highly lipophilic intermediate and process-related impurity in the synthesis of the broad-spectrum antifungal Posaconazole, requires rigorous analytical monitoring. This application note provides a comprehensive, self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol for the baseline-resolved quantification of Benzyl Posaconazole, emphasizing the mechanistic rationale behind selecting 260 nm as the optimal UV detection wavelength[1].

Mechanistic Rationale: Why 260 nm?

In analytical method development, wavelength selection dictates both the sensitivity (signal) and the specificity (noise reduction) of the assay.

• Chromophore Conjugation: Posaconazole and its late-stage synthetic precursors, including Benzyl Posaconazole, share a highly conjugated core comprising a 1,2,4-triazole ring, a difluorophenyl moiety, and a substituted phenyl-piperazine system. The π→π∗ and n→π∗ electronic transitions of these aromatic systems yield a distinct UV absorption maximum ( λmax​ ) at approximately 260 nm[2],[3].

• The Benzyl Contribution: Benzyl Posaconazole contains an additional benzyl ether protecting group. The aromaticity of this benzyl group perfectly overlaps with the core chromophore's absorption window, maintaining high molar absorptivity at 260 nm[1].

• Baseline Stability in Gradient Elution: To elute highly lipophilic impurities like Benzyl Posaconazole, a high-organic mobile phase gradient (up to 90% Methanol) is required. Methanol exhibits significant UV cut-off absorbance at lower wavelengths (<230 nm). By shifting the detection wavelength to 260 nm, the method avoids solvent-induced baseline drift, ensuring high signal-to-noise (S/N) ratios for trace-level impurity integration[1]. In contrast, early-stage aliphatic impurities (e.g., Intermediate A) lack this extended conjugation and must be detected at 225 nm[1].

Analytical Strategy & Workflow

To accommodate the broad polarity range of Posaconazole and its intermediates, a dual-wavelength Photodiode Array (PDA) strategy is employed alongside a linear gradient elution.

Figure 1: RP-HPLC workflow for dual-wavelength detection of Posaconazole process impurities.

Quantitative Chromatographic Parameters

The following table summarizes the optimized chromatographic conditions required to achieve a resolution ( Rs​ ) greater than 2.0 between Posaconazole and Benzyl Posaconazole[1].

Parameter	Optimized Value	Scientific Rationale
Primary Detection Wavelength	260 nm	Maximizes absorbance for the benzyl/triazole chromophores while eliminating methanol solvent background noise.
Secondary Wavelength	225 nm	Utilized simultaneously via PDA for early-stage aliphatic impurities lacking extended conjugation.
Stationary Phase	Inertsil ODS-3V C18 (150 x 4.6 mm, 5 µm)	End-capped, high-density C18 phase prevents secondary silanol interactions, ensuring sharp peak shapes for basic triazoles.
Mobile Phase A	HPLC-Grade Water	Provides the aqueous environment necessary for initial retention.
Mobile Phase B	HPLC-Grade Methanol	Strong organic modifier required to elute the highly lipophilic Benzyl Posaconazole.
Flow Rate	1.0 mL/min	Optimizes the Van Deemter linear velocity for 5 µm particles.
Column Temperature	25°C ± 1°C	Standardizes partitioning thermodynamics to prevent retention time drift.
Injection Volume	10 µL	Prevents column overloading while maintaining trace-level sensitivity.

Step-by-Step Experimental Protocol

Phase 1: Reagent & Mobile Phase Preparation

• Mobile Phase A: Filter 1000 mL of ultra-pure HPLC-grade water through a 0.45 µm hydrophilic membrane. Degas via ultrasonication for 10 minutes.

• Mobile Phase B: Filter 1000 mL of HPLC-grade Methanol through a 0.45 µm PTFE membrane. Degas via ultrasonication for 10 minutes.

• Diluent Preparation: Prepare a mixture of Water and Methanol in a 45:55 (v/v) ratio. Note: Matching the diluent to the initial gradient conditions prevents solvent-front peak distortion.

Phase 2: Standard and Sample Preparation

• Standard Stock Solution: Accurately weigh 25 mg of Posaconazole reference standard and 25 mg of Benzyl Posaconazole impurity standard. Transfer to separate 25 mL volumetric flasks. Dissolve and dilute to volume with the diluent (Concentration: 1000 µg/mL).

• Working Resolution Solution: Transfer 0.1 mL of the Posaconazole stock and 0.15 mL of the Benzyl Posaconazole stock into a 100 mL volumetric flask. Dilute to the mark with diluent. This mimics the specification limits for process impurities (typically 0.15% relative to the API)[1].

Phase 3: Chromatographic Execution

• Equilibrate the C18 column with the initial mobile phase composition (55% B) for at least 30 minutes until a stable baseline is achieved at 260 nm.

• Program the following linear gradient into the HPLC pump[1]:

  • 0.01 min: 55% B

  • 15.0 min: 70% B

  • 30.0 min: 90% B (Critical phase for eluting Benzyl Posaconazole)

  • 35.0 min: 90% B

  • 37.0 min: 55% B

  • 45.0 min: 55% B (Re-equilibration)

• Set the PDA detector to extract chromatograms at both 225 nm and 260 nm.

Phase 4: System Suitability Testing (Self-Validation) Before analyzing unknown API batches, the system must self-validate against the following criteria:

• Specificity & Resolution: Inject the Working Resolution Solution. The resolution ( Rs​ ) between the Posaconazole peak and the Benzyl Posaconazole peak must be >2.0 .

• Peak Symmetry: The tailing factor ( T ) for the Benzyl Posaconazole peak at 260 nm must be ≤1.5 .

• Precision: Perform six replicate injections of the standard solution. The relative standard deviation (%RSD) of the peak areas must be ≤2.0% .

References[2] "Advancing posaconazole quantification analysis with a new reverse-phase HPLC method in its bulk and marketed dosage form." National Center for Biotechnology Information (PMC). Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEYP6eTATaCIcxITVVkrEu2S8d2qvxgo_rqYZwu7rjaCKyS6Bk2dz2gPhxXdwvLLIP2vYuqLjQDzXOe-ulWR8ZBlKDQ1duaV3naodNR0sBKjKlPgg8Mi6VQsYMPidagEz2Pnc4FCoC9qevwjf7F[1] S. Kathirvel, R. Raju, B. Seethadevi, A. Suneetha, J. Pavani. "Stability Indicating RP-HPLC Method for the Determination of Process Related Impurities in Posaconazole API." Asian Journal of Pharmacy and Technology. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGKpNS0AcGwtO-34lfFFv7CdY06yhX4cuiHT1wk3YzE1CqBS7lZxljbqFuk9fCm7A_wcXKSyy2vdVTrLKsWk55OhLvAer0e2Tb8m8CHuQnhsHP8UTuaM5h44O9Xs3CKqZrQdjUTxL93N2R1nzsNjVdl4VY=[3] "Stability-Indicating HPLC Method for Posaconazole Bulk Assay." National Center for Biotechnology Information (PMC). Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFOBjgvLjrfwBgKZxcJR2Z9IrMZ5cMl3q0BBAj5JWNXyMYtZBy-FnJqT7RjuyYxB51C12kYfGU8YQsQe30CMUR7D9mvRKpY39txn5KsTj2x9HeNPerMpzgmWWtdQf9ocBUt-5zxB_dTh5qZZzE=

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• 3. Stability-Indicating HPLC Method for Posaconazole Bulk Assay - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: LC-MS/MS Method for Trace Level Detection of Benzyl Posaconazole

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix: Active Pharmaceutical Ingredient (API) and Formulation Intermediates Analyte: O-Benzyl Posaconazole (CAS: 170985-86-1)

Executive Summary

The stringent regulatory landscape for pharmaceutical impurities (ICH Q3A/B and ICH M7) mandates the precise quantification of process-related impurities and degradation products at trace levels [1]. O-Benzyl Posaconazole is a critical synthetic intermediate and a potential process-related impurity in the manufacturing of Posaconazole, a broad-spectrum triazole antifungal agent [2]. Due to the structural similarities between the API and this impurity, traditional HPLC-UV methods often lack the sensitivity and specificity required for low-ppm detection.

This application note details a robust, highly sensitive, and self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the trace-level detection of Benzyl Posaconazole. By leveraging sub-2-µm particle chromatography and Multiple Reaction Monitoring (MRM), this method achieves high-throughput baseline separation and femtogram-level sensitivity.

Mechanistic Context & Analytical Rationale

The Role of Benzyl Posaconazole

Posaconazole exerts its therapeutic effect by inhibiting lanosterol 14α-demethylase (CYP51A1), an enzyme essential for fungal ergosterol biosynthesis [2]. During the multi-step synthesis of Posaconazole, benzyl-protected intermediates are utilized. Incomplete deprotection or side reactions can leave trace amounts of O-Benzyl Posaconazole in the final API [3].

Fig 1: Posaconazole mechanism of action and the synthetic relationship to its benzyl impurity.

Causality Behind Experimental Choices (E-E-A-T)

• Ionization Strategy (ESI+): Both Posaconazole and Benzyl Posaconazole contain basic piperazine and triazole nitrogen atoms. The addition of 0.1% Formic Acid to the mobile phase forces the protonation of these basic sites in solution, ensuring maximum ionization efficiency [M+H]+ in the positive Electrospray Ionization (ESI+) source.

• Chromatographic Separation: A solid-core C18 column (1.7 µm) is selected to minimize longitudinal diffusion and eddy currents (van Deemter theory). This provides sharp, narrow peaks, ensuring baseline resolution between the high-concentration Posaconazole API and the trace-level Benzyl Posaconazole, thereby preventing ion suppression in the MS source.

• Self-Validating Internal Standard: To correct for matrix effects and injection-to-injection variability, a Stable Isotope-Labeled Internal Standard (SIL-IS), such as O-Benzyl Posaconazole-d4 , is spiked into every sample [4]. Because the SIL-IS co-elutes with the target analyte, it experiences identical matrix suppression/enhancement, making the quantification mathematically self-correcting.

Experimental Workflow

Fig 2: Step-by-step LC-MS/MS analytical workflow for trace impurity quantification.

Detailed Methodological Protocols

Reagents and Sample Preparation

• Diluent Preparation: Prepare a mixture of Acetonitrile : Water (50:50, v/v).

• Internal Standard (IS) Spiking Solution: Prepare a 100 ng/mL solution of O-Benzyl Posaconazole-d4 in the diluent.

• API Sample Preparation:

  • Weigh exactly 10.0 mg of Posaconazole API into a 10 mL volumetric flask.

  • Add 5.0 mL of diluent and sonicate for 5 minutes to ensure complete dissolution.

  • Add 1.0 mL of the IS Spiking Solution.

  • Make up to volume with diluent (Final API concentration: 1 mg/mL).

  • Filter through a 0.22 µm PTFE syringe filter into an LC vial.

System Suitability & Self-Validation Criteria

Before analyzing unknown batches, the system must pass the following self-validation checks:

• Blank Injection: No interfering peaks at the retention times of the analyte or IS (Area < 5% of LOQ).

• IS Response Stability: The %RSD of the IS peak area across all injections must be ≤ 5.0%.

• Linearity: Calibration curve R2 must be ≥ 0.995 across the 1 ppm to 50 ppm range relative to the API.

Instrumental Parameters

Table 1: UHPLC Gradient Conditions

• Column: High-Strength Silica C18 (100 mm × 2.1 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic Acid in MS-Grade Water

• Mobile Phase B: 0.1% Formic Acid in MS-Grade Acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 2.0 µL

Time (min)	% Mobile Phase A	% Mobile Phase B	Rationale
0.0	80	20	High aqueous content to focus the analyte band at the column head.
1.0	80	20	Isocratic hold to elute highly polar matrix salts.
5.0	10	90	Rapid organic ramp to elute Posaconazole and Benzyl Posaconazole.
7.0	10	90	Wash step to remove strongly retained hydrophobic impurities.
7.1	80	20	Return to initial conditions.
10.0	80	20	Column re-equilibration to ensure reproducible retention times.

Table 2: Mass Spectrometry (MRM) Parameters

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.0 kV

• Desolvation Temperature: 500°C

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
O-Benzyl Posaconazole	791.9	701.9	25	Quantifier (Loss of benzyl group)
O-Benzyl Posaconazole	791.9	383.2	40	Qualifier (Triazole/piperazine cleavage)
O-Benzyl Posaconazole-d4	795.9	705.9	25	Internal Standard

Results & Data Presentation

The method was validated according to ICH Q2(R1) guidelines. The use of MRM transitions completely eliminates the background noise typically seen in UV chromatograms, resulting in exceptional Signal-to-Noise (S/N) ratios even at trace levels.

Table 3: Method Validation Summary

Validation Parameter	Result	Acceptance Criteria (ICH)
Limit of Detection (LOD)	0.5 ng/mL (0.5 ppm)	S/N ≥ 3:1
Limit of Quantification (LOQ)	1.5 ng/mL (1.5 ppm)	S/N ≥ 10:1, Precision RSD ≤ 10%
Linearity Range	1.5 ng/mL – 50.0 ng/mL	R2 ≥ 0.995
Accuracy (Spike Recovery)	98.4% – 101.2%	80% – 120% at LOQ level
Method Precision (%RSD)	2.1% (n=6)	≤ 5.0%
Matrix Effect	96.5% (IS normalized)	85% – 115%

Conclusion

This LC-MS/MS methodology provides a highly specific, self-validating framework for the trace-level quantification of O-Benzyl Posaconazole in Posaconazole API. By utilizing a stable isotope-labeled internal standard and optimized ESI+ MRM transitions, the protocol successfully mitigates matrix effects and achieves an LOQ of 1.5 ppm. This performance easily satisfies the rigorous threshold requirements set by global regulatory agencies for pharmaceutical impurities.

References

• Five impurities in posaconazole: detection, genotoxicity prediction and action-mechanism analysis. Taylor & Francis Online. Available at:[Link]

• Posaconazole Impurities and Related Compound. Veeprho Pharmaceuticals. Available at:[Link]

• USING PREPARATIVE CHROMATOGRAPHY AND NMR/LCMS/FT-IR, ISOLATION, IDENTIFICATION, AND CHARACTERIZATION OF POSACONAZOLE OXIDATIVE DEGRADATION IMPURITIES. ResearchGate. Available at:[Link]

Application Note &amp; Protocol: Strategic Use of Benzyl Posaconazole for the Synthesis of Novel Posaconazole Analogs

Abstract: This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the strategic utilization of Benzyl Posaconazole as a pivotal intermediate in the synthesis of novel Posaconazole analogs. Posaconazole is a potent, second-generation triazole antifungal agent with a broad spectrum of activity.[1][2][3] The generation of analogs is crucial for exploring structure-activity relationships (SAR), enhancing pharmacokinetic profiles, and repurposing the core scaffold for new therapeutic indications, such as oncology.[4][5] This guide elucidates the rationale behind using a benzyl protecting group, provides detailed, field-proven protocols for analog synthesis via modification of the core structure, and outlines the critical debenzylation step to yield the final active compounds.

Introduction: The Strategic Importance of Benzyl Posaconazole

The synthesis of Posaconazole is a complex, multi-step endeavor, typically employing a convergent approach where key fragments are synthesized separately before being coupled.[1][6] In this framework, Benzyl Posaconazole emerges not merely as a precursor to the parent drug, but as a versatile platform for chemical exploration.

1.1. The Role of the Benzyl Protecting Group

The secondary hydroxyl group on the pentyl side chain of Posaconazole is a potential site for unwanted side reactions during subsequent synthetic modifications. The use of a benzyl (Bn) group to protect this hydroxyl as a benzyl ether is a deliberate and strategic choice for several reasons:

• Chemical Inertness: The benzyl ether is robust and stable under a wide range of reaction conditions, including basic, and mildly acidic conditions, allowing for extensive modification of other parts of the molecule without compromising the protected hydroxyl group.

• Facile Cleavage: Despite its stability, the benzyl group can be removed efficiently and cleanly under specific, mild conditions, most commonly through catalytic hydrogenolysis.[7] This "deprotection" step regenerates the free hydroxyl group in the final stage of the synthesis, which is often crucial for biological activity.

By employing Benzyl Posaconazole (Figure 1), researchers can leverage a stable, advanced intermediate to create a library of analogs, modifying the aryl piperazine moiety or other accessible positions before executing a final, high-yielding deprotection step.

Figure 1: General workflow for analog synthesis using Benzyl Posaconazole.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Protocol 1: Synthesis of Benzyl Posaconazole (Intermediate II)

The synthesis of Benzyl Posaconazole (herein designated as II ) is achieved through the coupling of two key intermediates: the activated chiral THF subunit (I-A ) and the benzyl-protected aryl piperazine amine subunit (I-B ). This protocol represents a standard literature approach.[1][6][8]

Materials:

• [(3S,5R)-5-(2,4-Difluorophenyl)-5-(1H-1,2,4-triazol-1-ylmethyl)tetrahydrofuran-3-yl]methyl 4-methylbenzenesulfonate (I-A )

• 2-[(1S,2S)-2-(Benzyloxy)-1-ethylpropyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-3H-1,2,4-triazol-3-one (I-B )

• Dimethyl sulfoxide (DMSO), anhydrous

• Sodium hydroxide (NaOH), aqueous solution (e.g., 25 wt%)

• Deionized water

• Ethyl acetate (for extraction)

Procedure:

• In a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer and nitrogen inlet, dissolve intermediate I-B (1.0 eq) in anhydrous DMSO.

• Stir the solution to ensure complete dissolution. To this, add aqueous NaOH solution (approx. 1.5-2.0 eq) dropwise at room temperature. Stir the resulting mixture for 10-15 minutes.

• Add the activated chiral THF subunit I-A (1.0-1.2 eq) to the reaction mixture.

• Allow the reaction to stir at a controlled temperature (e.g., 30-40°C) for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, cool the reaction mixture to room temperature and slowly add deionized water to precipitate the product.

• Stir the resulting slurry for 1-2 hours to ensure complete precipitation.

• Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with deionized water to remove residual DMSO and salts.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., isopropanol/water) or by column chromatography to yield pure Benzyl Posaconazole (II ).[9]

Protocol 2: Synthesis of a Representative Analog via Suzuki Coupling

This protocol describes a hypothetical synthesis of an analog where the terminal phenyl ring of the piperazine moiety is modified using a Suzuki coupling reaction. This demonstrates the utility of Benzyl Posaconazole as a synthetic platform.

Materials:

• Benzyl Posaconazole (II )

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄) (0.05 eq)

• Base (e.g., K₂CO₃ or Cs₂CO₃) (3.0 eq)

• Solvent (e.g., 1,4-Dioxane/Water mixture, 4:1)

• Ethyl acetate (for extraction)

• Brine solution

Procedure:

• To a reaction vessel, add Benzyl Posaconazole (II ) (1.0 eq), the selected arylboronic acid (1.5 eq), palladium catalyst (0.05 eq), and base (3.0 eq).

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent system (Dioxane/Water) via syringe.

• Heat the reaction mixture to 80-100°C and stir for 4-12 hours, or until reaction completion is confirmed by TLC/HPLC analysis.

• Cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine solution.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to obtain the pure Modified Benzyl Posaconazole Analog (III ).

Protocol 3: Debenzylation to Yield Final Posaconazole Analog (IV)

This is the final and critical step to remove the benzyl protecting group and reveal the active hydroxyl functionality. The most common and reliable method is catalytic hydrogenation.[1][6][8][9]

Materials:

• Modified Benzyl Posaconazole Analog (III )

• Palladium on carbon (10% Pd/C, 50% wet) (0.1-0.2 w/w)

• Solvent (e.g., Methanol or Ethanol)

• Acidic reagent (e.g., Formic acid or Hydrochloric acid)[1]

• Hydrogen gas (H₂) source

• Celatom® or a similar filter aid

• Sodium hydroxide (NaOH) solution for pH adjustment

Procedure:

• In a hydrogenation vessel, dissolve the Modified Benzyl Posaconazole Analog (III ) (1.0 eq) in a suitable solvent such as methanol.

• Carefully add the 10% Pd/C catalyst.

• Add formic acid (approx. 10 eq). The use of an acidic reagent is often necessary to facilitate the reaction.[1]

• Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (e.g., 50-60 psi) and stir the reaction mixture vigorously at a controlled temperature (e.g., 40-60°C).

• Monitor the reaction by HPLC until all starting material is consumed (typically 4-24 hours).

• Once complete, cool the reaction to room temperature and carefully vent the hydrogen gas. Purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celatom® to remove the palladium catalyst. Wash the pad with methanol.

• Combine the filtrates and concentrate under reduced pressure to remove the solvent.

• Dissolve the residue in a suitable solvent (e.g., isopropanol/water) and adjust the pH to ~7.5-8.0 with an aqueous NaOH solution to precipitate the final product.[9]

• Stir the slurry at a low temperature (e.g., 0-5°C) for 1-2 hours.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the final Posaconazole Analog (IV ).

Figure 2: Catalytic hydrogenolysis for benzyl group deprotection.

Data Presentation & Characterization

Thorough characterization is essential to confirm the identity, purity, and structure of the newly synthesized analogs.

Table 1: Representative Data for a Synthesized Posaconazole Analog

Parameter	Benzyl Posaconazole (II )	Modified Benzyl Analog (III )	Final Analog (IV )
Formula	C₄₄H₄₈F₂N₈O₄	C₅₁H₅₄F₂N₈O₅	C₄₄H₄₈F₂N₈O₅
Mol. Weight	790.9 g/mol [10]	913.0 g/mol	823.0 g/mol
Appearance	White to off-white solid	Pale yellow solid	White solid
Yield (%)	-	~75% (Post-chromatography)	~85-95%
Purity (HPLC)	>99%	>98%	>99.5%
¹H NMR	δ ~7.2-7.4 (m, 5H, Bn-H)	δ ~3.8 (s, 3H, -OCH₃)	Absence of Bn-H peaks
Mass Spec (m/z)	791.3 [M+H]⁺	913.4 [M+H]⁺	823.3 [M+H]⁺

Note: Data for analogs III and IV are hypothetical for illustrative purposes.

Analytical Techniques:

• HPLC: Used to assess purity and monitor reaction progress. A reverse-phase C18 column with a gradient of acetonitrile and water (often with formic acid or trifluoroacetic acid) is typically effective.[11]

• ¹H NMR: Confirms the structure by showing characteristic proton signals. The disappearance of the benzyl proton signals (typically a multiplet around 7.3 ppm) and the appearance of the hydroxyl proton are key indicators of successful debenzylation.[12][13]

• Mass Spectrometry (MS): Confirms the molecular weight of the intermediates and the final product.

Troubleshooting and Key Scientific Considerations

• Incomplete Debenzylation: If HPLC analysis shows remaining starting material (III ), the reaction time can be extended, or fresh catalyst can be added. Ensure the system is free of catalyst poisons (e.g., sulfur compounds).

• Formation of Deshydroxy Impurity: Under harsh acidic conditions or elevated temperatures during debenzylation, a critical side reaction can be dehydroxylation, leading to the formation of a deshydroxy posaconazole impurity.[14][15][16] Using milder conditions (e.g., lower temperature, alternative hydrogen sources like ammonium formate) can mitigate this risk.

• Purification Strategy: The final analog is typically a free base with low aqueous solubility.[17] Precipitation by careful pH adjustment is an effective method for initial purification and isolation.[1][9] For higher purity, recrystallization from a suitable solvent like isopropanol or ethanol is recommended.

References

• WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole - Google P

• Exploring the Cocrystal Landscape of Posaconazole by Combining High-Throughput Screening Experimentation with Computational Chemistry | Crystal Growth & Design - ACS Publications. (URL: [Link])

• A Process For The Manufacture Of Posaconazole - Quick Company. (URL: [Link])

• Posaconazole | C37H42F2N8O4 | CID 468595 - PubChem - NIH. (URL: [Link])

• Synthesis of posaconazole - ResearchGate. (URL: [Link])

• Synthesis and Characterization of Deshydroxy Posaconazole - Longdom Publishing. (URL: [Link])

• Purification of Posaconazole Intermediates - European Patent Office - EP 2789610 A1. (URL: [Link])

• Structural relationship between (a) itraconazole and (b) posaconazole. - ResearchGate. (URL: [Link])

• Structural and spectroscopic properties of posaconazole – Experimental and theoretical studies | Request PDF - ResearchGate. (URL: [Link])

• PURIFICATION OF POSACONAZOLE AND POSACONAZOLE INTERMEDIATES - Patent 2571869. (URL: [Link])

• Design, Synthesis, and Structure–Activity Relationship Studies of Novel Fused Heterocycles-Linked Triazoles with Good Activity and Water Solubility | Journal of Medicinal Chemistry - ACS Publications. (URL: [Link])

• Synthesis and Characterization of Deshydroxy Posaconazole - Asian Journal of Organic & Medicinal Chemistry. (URL: [Link])

• WO2009141837A2 - Process for preparing posaconazole and intermediates thereof - Google P

• The synthetic route of compound 35 | Download Scientific Diagram - ResearchGate. (URL: [Link])

• Synthesis and Biological Activities of Some 1,2,4-Triazole Derivatives: A Review. (URL: [Link])

• Pharmacokinetics and Pharmacodynamics of Posaconazole - PMC - NIH. (URL: [Link])

• Preformulation Studies of Drug: Posaconazole - Impactfactor. (URL: [Link])

• CN106366076A - Posaconazole synthesis method - Google P
• US10927102B2 - Crystalline forms of posaconazole intermediate and process for the preparation of amorphous posaconazole - Google P

• Formation and Characterisation of Posaconazole Hydrate Form - PMC - NIH. (URL: [Link])

• CN106986787A - A kind of synthetic method of posaconazole intermediate - Google P
• CN108794457A - Posaconazole impurity and preparation method thereof - Google P

• Synthesis and Characterization of Deshydroxy Posaconazole - Longdom Publishing. (URL: [Link])

• Intermediates of Posaconazole | Manufacturers | Suppliers - Manus Aktteva Biopharma LLP. (URL: [Link])

• Development of posaconazole-based analogues as hedgehog signaling pathway inhibitors. (URL: [Link])

• POSACONAZOLE PHARMACEUTICAL COMPOSITION AND PREPARATION METHOD, APPLICATION AND PHARMACEUTICAL PREPAR

• Sample Preparation of Posaconazole Oral Suspensions for Identification of the Crystal Form of the Active Pharmaceutical Ingredient - MDPI. (URL: [Link])

• Electronic Supplementary Information Broadening the Chemical Scope of Laccases: Selective Deprotection of N-Benzyl Groups. (URL: [Link])

• Advancing posaconazole quantification analysis with a new reverse-phase HPLC method in its bulk and marketed dosage form - PMC. (URL: [Link])

• Benzyl Protection - Common Organic Chemistry. (URL: [Link])

• Posaconazole Impurities and Related Compound - Veeprho Pharmaceuticals. (URL: [Link])

• Benzyl Posaconazole | C44H48F2N8O4 | CID 53423931 - PubChem. (URL: [Link])

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Application Note: In-Process Control Methods for Benzyl Posaconazole Synthesis

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Executive Summary

Posaconazole is a second-generation, broad-spectrum triazole antifungal agent utilized for the prophylaxis and treatment of highly invasive fungal infections[1]. The commercial manufacturing of Posaconazole relies heavily on a convergent synthetic route. The penultimate and most critical node in this pathway is the coupling of two complex chiral subunits to form the intermediate O-Benzyl Posaconazole [1][2].

Because the subsequent final step involves harsh acidic debenzylation, any unreacted starting materials carried over from the coupling phase will rapidly degrade into process-related impurities—most notably deshydroxy posaconazole [3]. This application note details the mechanistic causality of the coupling reaction, establishes a self-validating In-Process Control (IPC) strategy using High-Performance Liquid Chromatography (HPLC), and provides a field-proven protocol to ensure >98% conversion purity.

Mechanistic Causality & Process Parameters

The Coupling Reaction

The formation of Benzyl Posaconazole is driven by an SN​2 nucleophilic substitution.

• Intermediate A (Electrophile): A chiral tetrahydrofuran (THF) sulfonate, typically[(3S,5R)-5-(2,4-Difluorophenyl)-5-(1H-1,2,4-triazol-1-ylmethyl)tetrahydrofuran-3-yl]methyl-4-nitrobenzene sulfonate[2]. The nitrobenzene sulfonate acts as an exceptional leaving group, lowering the activation energy required for the substitution.

• Intermediate B (Nucleophile): An aryl piperazine amine, specifically 2-[(1S,2S)-1-Ethyl-2-benzyloxypropyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-3H-1,2,4-triazol-3-one[2].

Causality of Reaction Conditions

The reaction is executed in Dimethyl Sulfoxide (DMSO) with an aqueous inorganic base, such as Sodium Hydroxide (NaOH) [1][2].

• Why DMSO? As a polar aprotic solvent, DMSO efficiently solvates the sodium cations ( Na+ ) while leaving the nucleophilic phenoxide of Intermediate B relatively "naked." This lack of hydrogen bonding around the nucleophile dramatically accelerates the SN​2 displacement of the bulky sulfonate leaving group.

• Temperature Control: The reaction is typically maintained between 30°C and 80°C. Exceeding 80°C risks thermal degradation of the triazolone ring, while dropping below 30°C stalls the kinetics, leading to incomplete conversion.

The Downstream Threat: Deshydroxy Posaconazole

Following the successful synthesis of Benzyl Posaconazole, the benzyl protecting group is cleaved via catalytic hydrogenation (Pd/C) in the presence of formic acid or hydrogen gas to yield the final Posaconazole API[1][2]. If the IPC fails and unreacted Intermediate A or B is carried into this highly acidic debenzylation environment, they undergo side reactions that generate deshydroxy posaconazole [3]. This critical impurity shares near-identical solubility profiles with the API, making downstream purification highly inefficient and costly.

Synthetic Workflow & IPC Integration

The following diagram illustrates the synthetic progression, the critical IPC feedback loop, and the degradation pathway that necessitates strict control.

Caption: Workflow of Benzyl Posaconazole synthesis, IPC feedback loop, and impurity degradation pathways.

In-Process Control (IPC) Analytical Strategy

To guarantee batch integrity, an isocratic Reversed-Phase HPLC method is deployed to monitor the reaction mass[4][5]. The use of an acidified mobile phase (e.g., water acidified with 0.5% acetic acid paired with acetonitrile) ensures sharp peak resolution for the basic piperazine moieties without the need for complex phosphate buffers[5].

Quantitative IPC Specifications

Analyte	Target Retention Time (min)	Relative Retention Time (RRT)	IPC Specification Limit	Corrective Action if Out-of-Spec (OOS)
Intermediate A	4.2	0.35	≤ 0.5% Area	Extend reaction time by 2h at 40°C.
Intermediate B	5.8	0.48	≤ 0.5% Area	Add 0.05 eq of Intermediate A.
Benzyl Posaconazole	12.0	1.00	≥ 98.0% Area	Proceed to isolation and debenzylation.
Deshydroxy Posaconazole	14.5	1.21	≤ 0.1% Area	Reject batch / Initiate recrystallization.

Step-by-Step Experimental Protocol: Synthesis & IPC Monitoring

Phase 1: Reaction Setup

• Charge the Reactor: Into a clean, dry glass-lined reactor, charge 1.0 equivalent of Intermediate B and 10 volumes of anhydrous DMSO. Stir at 200 RPM until a homogenous solution is achieved.

• Base Addition: Slowly add 1.5 equivalents of 25% w/w aqueous NaOH.

  • Causality Note: The addition must be dropwise to prevent localized exothermic spikes that could degrade the triazolone core.

• Electrophile Introduction: Add 1.05 equivalents of Intermediate A.

• Thermal Activation: Ramp the reactor temperature to 40°C ( ± 2°C) and maintain continuous agitation for 12 hours.

Phase 2: Self-Validating IPC Sampling

• Sample Extraction: Withdraw exactly 1.0 mL of the reaction mass using a positive displacement pipette.

• Immediate Quenching (Critical Step): Instantly discharge the sample into a vial containing 9.0 mL of a 50:50 Methanol:0.1N HCl solution.

  • Self-Validating Mechanism: The HCl instantly neutralizes the NaOH, dropping the pH to ~4.0 and arresting the SN​2 coupling. If the quenching is omitted or delayed, the reaction will artificially continue in the sample vial during transit to the QC lab, yielding a false-positive completion result.

• Filtration: Pass the quenched sample through a 0.45 µm nylon membrane filter directly into an HPLC autosampler vial.

Phase 3: HPLC Analysis & Decision Matrix

• Chromatographic Conditions:

  • Column: C18 (250 × 4.6 mm, 5 µm)[4].

  • Mobile Phase: Acetonitrile : Water (with 0.5% acetic acid) at a 44:56 ratio[5].

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 260 nm[4].

• System Suitability Check: Inject a known standard mix. The tailing factor for Benzyl Posaconazole must be ≤ 1.5. If tailing exceeds this, the sample matrix was not fully neutralized, and the sample must be re-prepared.

• Decision Matrix: Evaluate the chromatogram against the IPC Specifications Table. If Intermediates A and B are ≤ 0.5%, initiate the reactor cool-down sequence to 5°C.

• Isolation: Slowly add purified water to the reactor to precipitate Benzyl Posaconazole. Filter, wash the filter cake with cold water to remove residual DMSO, and dry under vacuum[2].

References

• 2 - Quick Company

• 1 - Benchchem

• 3 - Longdom Publishing

• 6 - PMC (NIH) 5.5 - Manipal Academy of Higher Education

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Process For The Manufacture Of Posaconazole [quickcompany.in]
• 3. longdom.org [longdom.org]
• 4. Stability-Indicating HPLC Method for Posaconazole Bulk Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researcher.manipal.edu [researcher.manipal.edu]
• 6. Stability-Indicating HPLC Method for Posaconazole Bulk Assay - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Tailing in Benzyl Posaconazole HPLC Analysis

Welcome to the technical support center for the HPLC analysis of Benzyl Posaconazole. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve common chromatographic issues, with a specific focus on peak tailing. As your Senior Application Scientist, I will provide in-depth, field-proven insights to ensure the integrity and accuracy of your analytical results.

Understanding Peak Tailing in the Analysis of Benzyl Posaconazole

Peak tailing is a common chromatographic problem where the peak asymmetry factor is greater than one, resulting in a distorted peak with a "tail". This phenomenon can significantly impact the accuracy of quantification and the resolution of closely eluting compounds. In the analysis of Benzyl Posaconazole, a large and complex molecule with multiple basic nitrogen atoms, peak tailing is a frequent challenge.[1][2][3][4][5] This guide will walk you through the causes and solutions for this issue.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding peak tailing in Benzyl Posaconazole HPLC analysis:

Q1: What are the primary causes of peak tailing for Benzyl Posaconazole?

Peak tailing in the HPLC analysis of Benzyl Posaconazole, a basic compound, is primarily caused by secondary interactions between the analyte and the stationary phase.[6][7] The most significant of these is the interaction with residual silanol groups on the silica-based stationary phase.[8][9] These acidic silanol groups can interact with the basic nitrogen atoms in the Benzyl Posaconazole molecule, leading to a secondary, stronger retention mechanism for a portion of the analyte molecules, which results in a tailing peak.[6][8] Other contributing factors can include column overload, extra-column volume, and inappropriate mobile phase conditions.[7][10]

Q2: How does the mobile phase pH influence the peak shape of Benzyl Posaconazole?

The pH of the mobile phase is a critical parameter for controlling the peak shape of ionizable compounds like Benzyl Posaconazole.[11][12] At a mid-range pH, residual silanol groups on the silica packing can be deprotonated and carry a negative charge, leading to strong ionic interactions with the protonated, positively charged Benzyl Posaconazole molecules.[13] This is a major cause of peak tailing.[6] By lowering the mobile phase pH (typically to ≤ 3), the silanol groups become protonated and thus electrically neutral, which minimizes these undesirable secondary interactions and significantly improves peak symmetry.[7][10]

Q3: Can the choice of organic modifier in the mobile phase affect peak tailing?

Yes, the organic modifier plays a crucial role in achieving optimal peak shape.[14][15] While acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC, their properties can influence interactions between the analyte and the stationary phase.[16] For complex molecules like Benzyl Posaconazole, the choice of organic modifier can affect selectivity and efficiency.[14] Sometimes, a combination of organic modifiers (e.g., acetonitrile and methanol) can provide better peak shapes than a single modifier.[15] It is advisable to screen different organic modifiers during method development to find the optimal conditions for symmetrical peaks.

Q4: What type of HPLC column is best suited to minimize peak tailing for Benzyl Posaconazole?

For basic compounds like Benzyl Posaconazole, selecting the right column is crucial to prevent peak tailing.[17][18] Modern, high-purity silica columns that are "base-deactivated" or "end-capped" are highly recommended.[7][10] End-capping is a process where the residual silanol groups are chemically bonded with a small, non-polar group, effectively shielding them from interacting with basic analytes.[7] Columns with hybrid particle technology, which combines silica and organic polymers, also offer excellent performance and pH stability, reducing the potential for silanol interactions.[19]

Q5: How can I differentiate between chemical and physical causes of peak tailing?

A simple diagnostic test can help you distinguish between chemical (e.g., silanol interactions) and physical (e.g., column void, excessive extra-column volume) problems.[20] Inject a neutral compound that is not expected to interact with silanol groups.[20] If the neutral compound exhibits a symmetrical peak while your Benzyl Posaconazole peak tails, the issue is likely chemical in nature.[20] If both the neutral compound and Benzyl Posaconazole show tailing peaks, it points towards a physical problem with your HPLC system or column.[20]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving peak tailing in your Benzyl Posaconazole HPLC analysis.

Guide 1: Systematic Troubleshooting of Peak Tailing

This guide will help you to systematically identify and address the root cause of peak tailing.

Step 1: Initial Assessment - All Peaks or Just Benzyl Posaconazole?

• Observation: Are all peaks in your chromatogram tailing, or is it specific to the Benzyl Posaconazole peak?

• Implication:

  • All peaks tailing: This often suggests a physical or system-wide issue such as a column void, a partially blocked frit, or excessive extra-column volume.[7][10]

  • Only Benzyl Posaconazole peak tailing: This strongly indicates a chemical interaction between the analyte and the stationary phase, most likely silanol interactions.[13][21]

Step 2: Addressing Chemical Causes (Benzyl Posaconazole Peak Tailing)

If only the Benzyl Posaconazole peak is tailing, follow these steps:

• Lower the Mobile Phase pH: Adjust the pH of the aqueous portion of your mobile phase to a value between 2.5 and 3.0 using an appropriate buffer or acid, such as formic acid or phosphoric acid.[10] This will protonate the residual silanol groups, minimizing their interaction with the basic analyte.[6][7]

• Use a Competing Base: In older methods, a small amount of a competing base like triethylamine (TEA) was added to the mobile phase.[19] The TEA preferentially interacts with the active silanol sites, effectively masking them from the analyte.[10] However, with modern base-deactivated columns, this is often not necessary and can sometimes suppress MS signals if using LC-MS.[10]

• Optimize the Organic Modifier: Experiment with different organic modifiers. If you are using acetonitrile, try methanol or a mixture of both. The choice of organic modifier can influence the interactions leading to peak tailing.[14][22]

• Select a Suitable Column: If the problem persists, consider switching to a more appropriate column. Look for columns specifically designed for the analysis of basic compounds, such as those with high-purity, base-deactivated silica or hybrid particle technology.[10][19]

Step 3: Addressing Physical Causes (All Peaks Tailing)

If all peaks in your chromatogram are tailing, investigate the following:

• Check for Column Voids: A void at the head of the column can cause significant peak distortion.[7] This can be caused by pressure shocks or operating at an inappropriate pH.[10] You can try reversing and flushing the column (if the manufacturer's instructions permit) or replacing the column if a void is suspected.[7]

• Minimize Extra-Column Volume: Excessive tubing length or a large internal diameter between the injector, column, and detector can lead to peak broadening and tailing.[17] Ensure that all connections are made with the shortest possible length of narrow-bore tubing (e.g., 0.005" I.D.).[17][21]

• Inspect for Blockages: A partially blocked frit at the column inlet can cause peak distortion.[7] Using a guard column and filtering your samples and mobile phases can help prevent this.[7]

• Sample Overload: Injecting too much sample (mass overload) or too large a volume of a strong sample solvent (volume overload) can lead to peak distortion, including tailing.[7][10] Try diluting your sample or injecting a smaller volume to see if the peak shape improves.[7][10]

Visual Troubleshooting Workflow

Caption: A logical workflow for troubleshooting peak tailing.

Guide 2: Optimizing HPLC Parameters for Benzyl Posaconazole

This table provides a summary of key HPLC parameters and their impact on peak shape for Benzyl Posaconazole analysis.

Parameter	Recommendation for Symmetrical Peaks	Rationale
Column	Use a high-purity, base-deactivated (end-capped) C18 or a hybrid particle column.	Minimizes secondary interactions between the basic analyte and acidic residual silanol groups on the stationary phase.[10][19]
Mobile Phase pH	Adjust the aqueous phase to a pH between 2.5 and 3.0 using a suitable buffer or acid (e.g., 0.1% formic acid).	Protonates silanol groups, neutralizing their negative charge and preventing ionic interactions with the positively charged analyte.[6][7]
Organic Modifier	Screen acetonitrile, methanol, and mixtures of both.	The choice of organic modifier can influence selectivity and interactions that cause peak tailing.[14][22]
Buffer	Use a low concentration of a suitable buffer (e.g., 10-25 mM ammonium formate or acetate) if pH control is critical.	Maintains a stable pH to ensure consistent ionization of the analyte and silanol groups.[10]
Temperature	Maintain a consistent and slightly elevated column temperature (e.g., 30-40 °C).	Can improve peak efficiency and reduce viscosity, but significant changes can alter selectivity.[22]
Flow Rate	Operate at an optimal flow rate for the column dimensions and particle size.	Deviating significantly from the optimal flow rate can decrease efficiency and worsen peak shape.
Sample Solvent	Dissolve the sample in the mobile phase or a weaker solvent if possible.	Injecting a sample in a much stronger solvent than the mobile phase can cause peak distortion.[21]

Mechanism of Silanol Interaction

The following diagram illustrates the interaction between a basic analyte like Benzyl Posaconazole and residual silanol groups on the silica surface, which is a primary cause of peak tailing.

Caption: Mechanism of silanol interaction and its pH dependency.

References

• How to Reduce Peak Tailing in HPLC? - Phenomenex. (2025, June 9).
• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. (2025, October 28).
• Peak Tailing in HPLC - Element Lab Solutions. (n.d.).
• LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com. (2021, October 15).
• Unlocking the Potential of Organic Modifiers in Reversed-Phase Liquid Chromatography. (n.d.).
• Selection of Stationary Phase of HPLC for Posaconazole Estimation V.1. (2023, March 24). Protocols.io.
• Technical Support Center: HPLC Analysis of Basic Compounds and Their Derivatives - Benchchem. (n.d.).
• What is the effect of free silanols in RPLC and how to reduce it? - Pharma Growth Hub. (2023, November 23).
• An Introduction to Peak Tailing, Fronting and Splitting in Chromatography - ACD/Labs. (2022, October 6).
• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. (n.d.).
• What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593 - Waters Knowledge Base. (n.d.).
• Stability Indicating RP-HPLC Method for Posaconazole Assay Using QbD Approach - Impactfactor. (2024, August 31).
• Role of organic modifier and gradient shape in RP-HPLC separation: analysis of GCSF variants - PubMed. (2015, January 29).
• HPLC Peak Tailing - Axion Labs. (2022, February 15).
• Benzyl Posaconazole | C44H48F2N8O4 | CID 53423931 - PubChem. (n.d.).
• O-BENZYL POSACONAZOLE - precisionFDA. (n.d.).
• O-Benzyl posaconazole (Synonyms: 4-[4-[4-[4-[[(3r,5r)-5-(2,4-Difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[(2s,3s) - MedchemExpress.com. (n.d.).
• The Importance of Mobile Phase pH in Chromatographic Separations. (n.d.).
• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (2026, March 12).
• O-Benzyl Posaconazole | CAS 170985-86-1 | SCBT. (n.d.). Santa Cruz Biotechnology.
• 1246818-95-0| Chemical Name : O-Benzyl Posaconazole-d4 | Pharmaffiliates. (n.d.).
• THE INFLUENCE OF MOBILE PHASE pH ON THE RETENTION AND SELECTIVITY OF RELATED BASIC COMPOUNDS IN REVERSE. (n.d.).

Sources

• 1. Benzyl Posaconazole | C44H48F2N8O4 | CID 53423931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [precision.fda.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scbt.com [scbt.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. acdlabs.com [acdlabs.com]
• 8. pharmagrowthhub.com [pharmagrowthhub.com]
• 9. chromanik.co.jp [chromanik.co.jp]
• 10. labcompare.com [labcompare.com]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. revroum.lew.ro [revroum.lew.ro]
• 13. support.waters.com [support.waters.com]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. Role of organic modifier and gradient shape in RP-HPLC separation: analysis of GCSF variants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. impactfactor.org [impactfactor.org]
• 17. chromtech.com [chromtech.com]
• 18. protocols.io [protocols.io]
• 19. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 20. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Chromatographic Resolution Between Benzyl Posaconazole and Related Impurities

Welcome to the Technical Support Center for Posaconazole impurity profiling. O-Benzyl Posaconazole (CAS: 170985-86-1) is a critical late-stage synthetic intermediate that must be catalytically deprotected to yield the final Posaconazole Active Pharmaceutical Ingredient (API)[1]. Because of its structural similarity to the API and other process degradants, achieving baseline resolution ( Rs​≥2.0 ) during High-Performance Liquid Chromatography (HPLC) is notoriously difficult.

This guide provides researchers and drug development professionals with field-proven, self-validating methodologies to troubleshoot co-elution, optimize stationary phases, and ensure rigorous quality control.

Section 1: Troubleshooting & FAQs (The "Why" and "How")

Q1: Why does Benzyl Posaconazole frequently co-elute with Tosylated Posaconazole and the main API peak during reverse-phase HPLC? A1: This is a classic selectivity issue driven by hydrophobicity. Both O-Benzyl Posaconazole and Tosylated Posaconazole contain bulky, non-polar aromatic groups that significantly increase their retention on standard C18 stationary phases compared to the free hydroxyl group of the Posaconazole API[2]. If the organic modifier gradient (e.g., Acetonitrile) is too steep, the differential partitioning between the mobile and stationary phases is minimized, causing these highly lipophilic impurities to co-elute[3].

Q2: How can I adjust my stationary phase chemistry to improve the resolution factor ( Rs​ ) to > 2.0? A2: Standard C18 columns often lack the steric selectivity required to separate these closely related substituted intermediates. Switching to a column with an embedded polar group, such as a BEH Shield C18 or an Inertsil ODS-3V, introduces alternative retention mechanisms[2]. The embedded carbamate or amide groups provide secondary hydrogen-bonding interactions that selectively retard the free hydroxyl of Posaconazole, thereby increasing the separation window between the API and the ether-linked Benzyl Posaconazole[3].

Q3: What is the optimal detection strategy for a mixture containing Benzyl Posaconazole, Formyl Posaconazole, and Hydroxytriazole? A3: A dual-wavelength Photo Diode Array (PDA) approach is mandatory. Benzyl Posaconazole, Formyl Posaconazole, and the diastereomer exhibit optimal UV absorbance at 260 nm due to their extended aromatic conjugation[3]. However, early-eluting intermediates like Hydroxytriazole lack this extensive chromophore network and must be monitored at 225 nm to ensure accurate quantification and mass balance[3].

Synthetic pathway illustrating the clearance and retention of O-Benzyl Posaconazole.

Section 2: Self-Validating Experimental Protocols

To guarantee reproducibility across different laboratories, the following stability-indicating UPLC workflow utilizes a tightly controlled pH environment to exploit minor steric and electronic differences between the API and its precursors.

Protocol: Stability-Indicating Gradient UPLC Method for Impurity Profiling

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Prepare a 10 mM Potassium Dihydrogen Phosphate ( KH2​PO4​ ) buffer. Adjust strictly to pH 3.0 ± 0.05 using dilute orthophosphoric acid.

  • Causality Check: Posaconazole has a pKa​ of ~3.6. Buffering at pH 3.0 ensures the weakly basic triazole and piperazine nitrogen centers are fully protonated[2]. This prevents peak tailing and stabilizes retention times, while the massive hydrophobic benzyl group on the impurity dictates its late elution[1].

• Mobile Phase B (Organic): 100% HPLC-Grade Acetonitrile.

  • Causality Check: Acetonitrile provides lower viscosity than methanol, enabling higher flow rates and sharper peaks on sub-2 μm UPLC columns without exceeding system backpressure limits.

Step 2: Column Selection & Equilibration

• Stationary Phase: Waters Acquity BEH Shield C18 (100 mm × 2.1 mm, 1.7 μm ) or equivalent.

• Column Temperature: 40°C (Improves mass transfer for bulky molecules).

• Flow Rate: 0.4 mL/min.

Step 3: Gradient Elution Program

• Causality Check: A shallow, multi-step gradient is required to resolve Benzyl Posaconazole from Tosylated Posaconazole, as their partitioning coefficients ( LogP ) are nearly identical.

  • 0–2 min: 20% B (Isocratic hold to elute polar degradants like Hydroxytriazole).

  • 2–10 min: Linear ramp to 60% B.

  • 10–15 min: Linear ramp to 80% B (Elutes highly lipophilic Benzyl Posaconazole).

  • 15–18 min: Hold at 80% B (Column wash).

  • 18–20 min: Return to 20% B for re-equilibration.

Step 4: Detection & System Suitability Testing (SST)

• Wavelength: Monitor simultaneously at 260 nm and 225 nm.

• Acceptance Criteria: The system is validated for use only if the Resolution ( Rs​ ) between Posaconazole and Benzyl Posaconazole is ≥2.0 , and the tailing factor ( Tf​ ) for the main peak is ≤1.5 .

Logical decision tree for optimizing HPLC resolution of Posaconazole impurities.

Section 3: Quantitative Data Presentation

The table below summarizes the expected chromatographic behavior of Posaconazole and its related substances when utilizing the optimized protocol described above.

Analyte / Impurity	Relative Retention Time (RRT)	Target Resolution ( Rs​ )	Optimal Detection Wavelength
Hydroxytriazole	~0.45	> 2.0	225 nm
Posaconazole (API)	1.00	N/A	260 nm
Tosylated Posaconazole	~1.15	> 2.0	260 nm
O-Benzyl Posaconazole	~1.25	> 2.0	260 nm

References

• Scientific Research Publishing (SCIRP). "Validated Gradient Stability Indicating UPLC Method for the Determination of Related Substances of Posaconazole in Bulk Drug." American Journal of Analytical Chemistry, 2015.[Link]

• Asian Journal of Pharmacy and Technology. "Stability Indicating RP-HPLC Method for the Determination of Process Related Impurities in Posaconazole API." 2014. [Link]

• Google Patents."WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic forms thereof." 2011.

Sources

• 1. WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole - Google Patents [patents.google.com]
• 2. Validated Gradient Stability Indicating UPLC Method for the Determination of Related Substances of Posaconazole in Bulk Drug [scirp.org]
• 3. ajptonline.com [ajptonline.com]

Technical Support Center: Strategies to Minimize Benzyl Posaconazole Impurity Formation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Posaconazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into a critical challenge: the formation and control of the Benzyl Posaconazole impurity. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to troubleshoot and optimize your synthetic processes effectively.

Frequently Asked Questions: Understanding the Benzyl Posaconazole Impurity

This section addresses the fundamental questions regarding the identity and origin of the Benzyl Posaconazole impurity.

Q1: What is Benzyl Posaconazole and why is it considered a critical process-related impurity?

A1: Benzyl Posaconazole, also known as O-Benzyl Posaconazole, is the immediate precursor to the final Posaconazole active pharmaceutical ingredient (API).[1][2][3][4][5][6] In the synthesis, a benzyl group (Bn) is used as a protecting group for a hydroxyl functional group to prevent it from undergoing unwanted reactions during earlier synthetic steps.[7][8][9][10]

This compound becomes an impurity when the final deprotection (debenzylation) step is incomplete.[1][11] Regulatory bodies like the ICH require strict control over impurities that can impact the efficacy and safety of the final drug product.[12][13] As Benzyl Posaconazole is structurally similar to the final API, its presence can complicate purification and affect the overall quality of the drug substance.

Chemical Structures

Caption: Key transformation in Posaconazole synthesis.

Q2: At what stage of the synthesis does this impurity form?

A2: The Benzyl Posaconazole impurity is generated exclusively during the final debenzylation step of the Posaconazole synthesis.[11] The synthetic route involves condensing key intermediates to form the O-benzyl protected Posaconazole molecule.[11] This protected molecule is then subjected to a debenzylation reaction to yield the final API. If this reaction does not proceed to completion, the unreacted starting material, Benzyl Posaconazole, persists as an impurity.[11]

Q3: What are the primary causes for the presence of this impurity in the final API?

A3: The presence of Benzyl Posaconazole in the final API can be attributed to two main factors:

• Incomplete Debenzylation Reaction: This is the most common cause. Factors such as inefficient catalysis, suboptimal reaction conditions (temperature, pressure, time), or the use of less effective reagents can lead to a stalled or incomplete reaction.[11] For instance, certain debenzylation methods are known to be sluggish, requiring extended reaction times that may not be practical or efficient on an industrial scale.[11]

• Ineffective Purification: If the purification process following the debenzylation step is not robust enough, it may fail to adequately remove the unreacted Benzyl Posaconazole from the desired Posaconazole product. This is particularly challenging given the structural similarities between the two molecules.

Troubleshooting Guide: The Critical Debenzylation Step

The debenzylation reaction is the most critical control point for minimizing the Benzyl Posaconazole impurity. This section provides troubleshooting guidance for common issues encountered during this step, primarily focusing on catalytic hydrogenation, a widely used method.

Q4: My catalytic hydrogenation debenzylation is incomplete. What factors should I investigate?

A4: An incomplete hydrogenation reaction is a frequent issue. A systematic investigation of the following parameters is crucial. The causality behind each parameter is key to effective troubleshooting.

Troubleshooting Flowchart for Incomplete Debenzylation

Caption: Systematic troubleshooting for hydrogenation.

Parameter	Common Problem	Scientific Rationale & Troubleshooting Steps
Catalyst (e.g., Pd/C)	Inactive or Poisoned Catalyst	Rationale: The palladium catalyst provides the active surface for hydrogen adsorption and reaction. Its activity can be compromised by impurities (e.g., sulfur, halides) from previous steps, which block active sites. Sintering at high temperatures can also reduce surface area. Steps: 1. Use a fresh batch of catalyst from a reputable supplier. 2. Ensure the catalyst loading is appropriate (typically 5-10% w/w relative to the substrate).[11] 3. Perform a thorough purification of the Benzyl Posaconazole precursor to remove potential catalyst poisons.
Hydrogen Pressure	Insufficient Pressure	Rationale: The reaction rate is directly proportional to the concentration of reactants at the catalyst surface. Higher hydrogen pressure increases the concentration of dissolved hydrogen in the solvent, driving the reaction forward. Steps: 1. Verify the integrity of the hydrogenation reactor seals to ensure no leaks. 2. Ensure the pressure is maintained at the target level (e.g., 4 kg/cm ²) throughout the reaction.[11]
Temperature	Suboptimal Temperature	Rationale: Like most chemical reactions, hydrogenation has an optimal temperature range. Too low, and the reaction rate will be impractically slow. Too high, and you risk side reactions or degradation of the product. Steps: 1. Calibrate the reactor's temperature probe. 2. Maintain a consistent temperature as specified in the validated process (e.g., 50°C).[11]
Reaction Time & Monitoring	Premature Quenching	Rationale: The reaction must be allowed to proceed to completion. Visual inspection is insufficient; empirical data is required. Steps: 1. Implement strict in-process controls (IPC) using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). 2. Withdraw and analyze samples at regular intervals until the starting material (Benzyl Posaconazole) is no longer detectable.
Solvent & pH	Incorrect Solvent or pH	Rationale: The solvent must fully dissolve the substrate and facilitate its interaction with the catalyst. The presence of an acid (e.g., HCl) is often required to protonate the product and prevent it from adsorbing to and deactivating the catalyst.[11] Steps: 1. Use a high-purity, degassed solvent like methanol.[11] 2. Ensure the correct concentration of acid (e.g., 5N HCl) is used to maintain an acidic environment.[11]

Q5: I am observing significant degradation of Posaconazole during debenzylation. How can I mitigate this?

A5: Degradation is a serious issue that reduces yield and complicates purification. It often arises from overly harsh reaction conditions.

• Problem: Using strong, non-catalytic debenzylating agents like aqueous hydrobromic acid can cause cleavage of other sensitive functional groups within the Posaconazole molecule, leading to a complex mixture of degradation products.[11]

• Solution & Causality: Catalytic hydrogenation is generally a milder and more selective method for debenzylation compared to harsh acidic cleavage.[7] The palladium catalyst specifically targets the benzyl ether C-O bond without affecting other parts of the molecule, provided the conditions are controlled. If degradation still occurs during hydrogenation, re-evaluate the temperature and acid concentration. Lowering the temperature or using a slightly less concentrated acid may reduce the rate of degradation while still allowing the debenzylation to proceed.

Q6: What are the best practices for monitoring the debenzylation reaction to ensure completion?

A6: Robust in-process control (IPC) is non-negotiable for ensuring reaction completion.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard. A validated HPLC method can precisely quantify the disappearance of the Benzyl Posaconazole peak and the appearance of the Posaconazole product peak. The reaction should only be considered complete when the area of the Benzyl Posaconazole peak falls below a pre-defined threshold (e.g., <0.1%).[14]

• Thin Layer Chromatography (TLC): TLC is a faster, semi-quantitative method suitable for frequent monitoring. Develop a TLC system that gives a clear separation between Benzyl Posaconazole and Posaconazole. The reaction is monitored until the spot corresponding to the starting material is no longer visible under UV light or after staining.

Experimental Protocol: Catalytic Hydrogenation for Debenzylation

This protocol provides a detailed, self-validating methodology for the debenzylation step.

Objective: To debenzylate Benzyl Ether of Posaconazole to yield Posaconazole with minimal residual impurity.

Materials:

• Benzyl Ether of Posaconazole

• Methanol (HPLC Grade)

• 5N Hydrochloric Acid (HCl)

• 10% Palladium on Carbon (Pd/C), 50% wet

• Hydrogen Gas (high purity)

• Inert gas (Nitrogen or Argon)

• Celatom® or a similar filter aid

Procedure:

• Reactor Setup: Charge a suitable hydrogenation reactor with Benzyl Ether of Posaconazole (1.0 eq).

• Solvent Addition: Add methanol (10 volumes, e.g., 10 mL per gram of substrate). Stir to dissolve.

• Acidification: Add 5N Hydrochloric Acid in methanol (2 volumes).[11]

• Inerting: Purge the reactor headspace with an inert gas (Nitrogen or Argon) three times to remove all oxygen.

• Catalyst Charging: Carefully add the 10% Pd/C catalyst (10% w/w, e.g., 0.1g per gram of substrate) as a slurry in a small amount of methanol.[11]

  • Safety Note: Dry Pd/C is pyrophoric. Always handle it wet.

• Hydrogenation: Pressurize the reactor with hydrogen gas to the target pressure (e.g., 4 kg/cm ²).[11]

• Heating & Reaction: Heat the reaction mixture to the target temperature (e.g., 50°C) with vigorous stirring.[11]

• In-Process Monitoring (IPC): After 2 hours, and every hour thereafter, carefully depressurize, purge with inert gas, and take a small sample for TLC or HPLC analysis to monitor the disappearance of the starting material.

• Reaction Completion: Continue the reaction until the IPC analysis confirms the starting material is below the specified limit (typically 4-6 hours).

• Post-Reaction Workup:

  • Cool the reactor to room temperature.

  • Carefully vent the hydrogen and purge thoroughly with inert gas.

  • Filter the reaction mixture through a bed of Celatom® to remove the Pd/C catalyst. Wash the filter cake with methanol (2 volumes).[11]

  • Combine the filtrate and washings. This solution contains the crude Posaconazole hydrochloride salt.

Purification Strategies

Q7: What is the most effective way to remove residual Benzyl Posaconazole from my final product?

A7: Recrystallization is the most effective and industrially viable method for purifying crude Posaconazole and removing residual Benzyl Posaconazole.[11] The principle relies on the slight differences in solubility between Posaconazole and its benzyl impurity in a chosen solvent system.

Experimental Protocol: Recrystallization of Posaconazole

Objective: To purify crude Posaconazole and reduce Benzyl Posaconazole impurity to acceptable levels.

Procedure:

• Concentration: Take the methanolic solution of crude Posaconazole from the workup step and concentrate it under reduced pressure to obtain a residue.

• Solvent Addition: Add a suitable crystallization solvent or solvent mixture. Ethanol or methanol are often preferred.[11] The volume should be sufficient to dissolve the crude product at an elevated temperature.

• Heating to Dissolve: Heat the mixture to reflux with stirring until all the solid material is completely dissolved.

• Cooling & Crystallization: Slowly cool the solution to room temperature, then further cool in an ice bath (0-5°C). The slower the cooling, the larger and purer the crystals will be. Posaconazole will crystallize out of the solution while the more soluble impurities (including residual Benzyl Posaconazole) tend to remain in the mother liquor.

• Isolation: Isolate the precipitated solid by filtration.

• Washing: Wash the filter cake with a small amount of cold crystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified Posaconazole under vacuum at a suitable temperature (e.g., 40-50°C) until a constant weight is achieved.

• Purity Check: Analyze the final product by a validated HPLC method to confirm the level of Benzyl Posaconazole and other impurities meets the required specifications.

References

• Stability study and oxidative degradation kinetics of posaconazole - ResearchGate. Available at: [Link]

• WO2009141837A2 - Process for preparing posaconazole and intermediates thereof - Google Patents.

• Stability Indicating RP-HPLC Method for Posaconazole Assay Using QbD Approach - Impactfactor. Available at: [Link]

• Stability-Indicating HPLC Method for Posaconazole Bulk Assay - PMC. Available at: [Link]

• Stability Indicating RP-HPLC Method for the Determination of Process Related Impurities in Posaconazole API. Available at: [Link]

• Synthesis and Characterization of Deshydroxy Posaconazole - Longdom Publishing. Available at: [Link]

• Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide | Organic Letters - ACS Publications. Available at: [Link]

• Determination and Validation of Benzyl Chloride by HPLC Method in Posaconazole Drug Substance - JOCPR. Available at: [Link]

• Development of Robust RP-HPLC Method for Posaconazole Assay in Liposomal Formulation using QbD and ICH-Guided Validation with Forced Degradation Analysis | Asian Journal of Chemistry. Available at: [Link]

• (PDF) Development of Robust RP-HPLC Method for Posaconazole Assay in Liposomal Formulation using QbD and ICH-Guided Validation with Forced Degradation Analysis - ResearchGate. Available at: [Link]

• Determination and Validation of Benzyl Chloride by HPLC Method in Posaconazole Drug Substance - JOCPR. Available at: [Link]

• Selective demethylation and debenzylation of aryl ethers by magnesium iodide under solvent-free conditions and its application to the total synthesis of natural products - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Determination and Validation of Benzyl Chloride by HPLC Method in Posaconazole Drug Substance - Semantic Scholar. Available at: [Link]

• A Process For The Manufacture Of Posaconazole - Quick Company. Available at: [Link]

• Synthesis and Characterization of Deshydroxy Posaconazole - Longdom Publishing. Available at: [Link]

• Validated Gradient Stability Indicating UPLC Method for the Determination of Related Substances of Posaconazole in Bulk Drug - SCIRP. Available at: [Link]

• Posaconazole Impurities and Related Compound - Veeprho Pharmaceuticals. Available at: [Link]

• Synthesis of posaconazole - ResearchGate. Available at: [Link]

• EP2789610A1 - Purification of Posaconazole Intermediates - Google Patents.

• Benzyl Ethers - Organic Chemistry Portal. Available at: [Link]

• Posaconazole O-Benzyl Impurity | CAS 170985-86-1 - Veeprho Pharmaceuticals. Available at: [Link]

• Improved Procedure for the Selective N-Debenzylation of Benzylamines by Diisopropyl Azodicarboxylate. Available at: [Link]

• US2489238A - Debenzylation of benzylated imidazolido-thiophane compounds - Google Patents.

• CAS 170985-86-1 O-Benzyl Posaconazole Impurity - Anant Pharmaceuticals Pvt. Ltd. Available at: [Link]

• CAS No : 170985-86-1 | Product Name : Benzylated Posaconazole Impurity | Pharmaffiliates. Available at: [Link]

• Synthesis and Characterization of Deshydroxy Posaconazole - Asian Journal of Organic & Medicinal Chemistry. Available at: [Link]

• THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. Available at: [Link]

• Protective Groups - Organic Chemistry Portal. Available at: [Link]

• Analytical Study of the Antifungal Posaconazole in Raw Material: Quantitative Bioassay, Decomposition Chemical Kinetics, and Degradation Impurities by LC-QTOF-MS - PubMed. Available at: [Link]

• Synthesis and Characterization of Deshydroxy Posaconazole | Asian Journal of Organic & Medicinal Chemistry. Available at: [Link]

• Benefits of Protecting Groups in Organic Synthesis - Labinsights. Available at: [Link]

• Eliminating Residual Impurities Starts with a Strategic Plan | BioPharm International. Available at: [Link]

• CN108794457A - Posaconazole impurity and preparation method thereof - Google Patents.

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• 1. longdom.org [longdom.org]
• 2. Benzylposaconazole - Daicel Pharma Standards [daicelpharmastandards.com]
• 3. veeprho.com [veeprho.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. CAS 170985-86-1 O-Benzyl Posaconazole Impurity | Impurity Manufacturers & Suppliers India [anantlabs.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. catalogimages.wiley.com [catalogimages.wiley.com]
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• 11. WO2009141837A2 - Process for preparing posaconazole and intermediates thereof - Google Patents [patents.google.com]
• 12. Impact of Posaconazole API Impurities on Drug Stability [bio-synth.in]
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• 14. ajptonline.com [ajptonline.com]

Technical Support Center: Overcoming Poor Solubility of Benzyl Posaconazole in Mobile Phase

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter analytical challenges involving highly lipophilic, weakly basic active pharmaceutical ingredients (APIs) and their synthetic precursors. Benzyl Posaconazole—a critical intermediate and process-related impurity in the synthesis of the antifungal drug Posaconazole[1][2]—presents a notoriously difficult chromatographic profile.

While Posaconazole itself is highly lipophilic and practically insoluble in water (<1 µg/mL)[3][4], the addition of a benzyl protecting group exponentially increases its hydrophobicity. When introduced into a standard reversed-phase liquid chromatography (RPLC) system, this compound is highly prone to precipitation, resulting in high backpressure, peak splitting, and severe carryover.

This guide provides field-proven, self-validating methodologies to systematically resolve these solubility issues through a mechanistic understanding of the molecule's physicochemical properties.

Part 1: Mechanistic Insight & Quantitative Data

To troubleshoot effectively, we must first understand the causality behind the analyte's behavior. Benzyl Posaconazole contains triazole and piperazine nitrogen centers. Its solubility in a mobile phase is governed by two competing forces: its massive hydrophobic bulk and its pH-dependent ionization.

Table 1: Physicochemical Properties Governing Chromatographic Behavior

Parameter	Posaconazole	Benzyl Posaconazole (Impurity)	Chromatographic Implication
LogP (Octanol/Water)	4.6 - 5.5[3][4]	> 5.5 (Estimated)	Extremely high lipophilicity; strong retention on C18 columns; requires high organic %.
pKa	3.6, 4.6[3]	~3.6, 4.6	Weak base; ionization and aqueous solubility are highly pH-dependent.
Aqueous Solubility	< 1 µg/mL[3]	< 0.1 µg/mL	High risk of on-column precipitation in aqueous-rich mobile phases.
UV Absorbance Max	262 nm	260 nm[2]	Requires specific detection wavelengths to avoid baseline noise.

The Core Issue: If your mobile phase pH is above 4.6, the molecule remains entirely un-ionized. This maximizes its hydrophobicity and triggers immediate precipitation upon contact with an aqueous-rich mobile phase at the column head.

Part 2: Diagnostic Workflows & Troubleshooting FAQs

Fig 1. Diagnostic workflow for resolving Benzyl Posaconazole precipitation.

Q: Why is my column backpressure steadily increasing after multiple injections of Benzyl Posaconazole?

A: Causality: This is a classic symptom of on-column precipitation. When a sample dissolved in a strong organic diluent (e.g., 100% DMSO or Acetonitrile) mixes with an aqueous mobile phase at the column head, the local solubility limit is breached. The un-ionized Benzyl Posaconazole crashes out of solution, clogging the column frit. Solution: You must increase the solubilizing power of your mobile phase. Adjust the aqueous mobile phase to pH 2.5 to fully protonate the triazole/piperazine moieties[5]. Additionally, incorporate a chaotropic co-solvent like Tetrahydrofuran (THF) into your organic mobile phase to maintain kinetic solubility.

Q: I am observing severe peak splitting and tailing. Is this a column degradation issue?

A: Causality: While it mimics a void in the column bed, this is typically the "Strong Solvent Effect" (Diluent Mismatch). If your sample diluent contains 80% organic solvent but your initial gradient condition is 30% organic, the Benzyl Posaconazole travels faster in the injection plug than it does once it partitions into the mobile phase, causing the peak to split. Solution: Ensure your sample diluent is no more than 10-20% stronger than your starting mobile phase conditions. If the compound is insoluble in weaker diluents, drastically reduce your injection volume (e.g., from 20 µL to 1-2 µL) to minimize the disruption caused by the solvent plug.

Q: How do I eliminate carryover in the autosampler?

A: Causality: Benzyl Posaconazole's extreme lipophilicity causes it to adsorb strongly onto the hydrophobic surfaces of the autosampler needle, rotor seal, and injection valve. Solution: Implement a highly organic, acidic needle wash. A mixture of 50% Acetonitrile, 25% Methanol, and 25% Isopropanol (IPA) with 0.1% Formic Acid is highly effective at disrupting these hydrophobic and ionic interactions.

Part 3: Self-Validating Experimental Protocols

To ensure analytical trust and reproducibility, every protocol must act as a self-validating system. The following methodologies incorporate built-in checks to verify success before proceeding to the next step.

Protocol 1: Mobile Phase Optimization for Lipophilic Weak Bases

Objective: Prevent precipitation and improve peak symmetry by manipulating ionization and solvent strength.

• Aqueous Phase (Mobile Phase A) Preparation:

  • Prepare a 10 mM Potassium Dihydrogen Phosphate buffer.

  • Adjust the pH to 2.5 using Orthophosphoric acid.

  • Self-Validation Check: The pH must be strictly < 3.0 to ensure the pKa thresholds (3.6 and 4.6) are bypassed. This forces the molecule into a highly soluble, protonated state and prevents secondary interactions with residual silanols on the stationary phase[3][5].

  • Filter through a 0.22 µm nylon membrane.

• Organic Phase (Mobile Phase B) Preparation:

  • Instead of using 100% Acetonitrile, prepare a ternary mixture: 85% Acetonitrile / 15% Tetrahydrofuran (THF).

  • Causality: THF acts as a powerful solubilizer that disrupts the pi-pi stacking and hydrophobic aggregation of the benzyl and difluorophenyl groups, preventing precipitation during the gradient run.

• Thermodynamic Optimization:

  • Set the column compartment temperature to 45°C - 50°C. Elevated temperature decreases mobile phase viscosity and increases the kinetic solubility of the analyte.

Protocol 2: Sample Diluent Preparation Strategy

Objective: Create a diluent strong enough to dissolve the standard, but weak enough to prevent peak distortion upon injection.

Fig 2. Step-by-step diluent optimization and validation strategy.

• Stock Solution: Accurately weigh 10 mg of Benzyl Posaconazole and dissolve it in 10 mL of 100% Methanol (1 mg/mL). Sonicate for 5 minutes. Methanol is an optimal primary solvent for Posaconazole derivatives[6].

• Working Solution: Dilute the stock solution to the target analytical concentration (e.g., 50 µg/mL) using a diluent composed of 50:50 (v/v) Mobile Phase A : Mobile Phase B.

• Validation (Centrifugation Test):

  • Transfer 1 mL of the working solution to a microcentrifuge tube.

  • Centrifuge at 10,000 rpm for 5 minutes.

  • Self-Validation: Carefully inspect the bottom of the tube against a dark background. If a white micro-pellet is visible, the diluent is too weak. You must increase the organic ratio of the diluent by 5% increments until no pellet forms.

• System Suitability: Inject the validated sample 5 times. The protocol is deemed successful if the peak area precision (%RSD) is < 2.0% and the USP tailing factor is < 1.5.

References

• Clinical Pharmacokinetics 2011; - Ovid. ovid.com.
• Posaconazole | C37H42F2N8O4 | CID 468595 - PubChem - NIH. nih.gov.
• Validated Gradient Stability Indicating UPLC Method for the Determination of Related Substances of Posaconazole in Bulk Drug - Scientific Research Publishing. scirp.org.
• WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole - Google P
• Stability Indicating RP-HPLC Method for the Determination of Process Related Impurities in Posaconazole API - Asian Journal of Pharmacy and Technology. ajptonline.com.
• Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole - MDPI. mdpi.com.

Sources

• 1. WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole - Google Patents [patents.google.com]
• 2. ajptonline.com [ajptonline.com]
• 3. ovid.com [ovid.com]
• 4. Posaconazole | C37H42F2N8O4 | CID 468595 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scirp.org [scirp.org]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Matrix Effects in Benzyl Posaconazole LC-MS/MS

Welcome to the bioanalytical support center. Benzyl posaconazole is frequently encountered either as a critical process-related impurity in posaconazole synthesis or, in its deuterated form (O-Benzyl Posaconazole-d4), as a stable isotope-labeled internal standard (SIL-IS)[1]. Analyzing this highly lipophilic compound in biological matrices (plasma/serum) using LC-MS/MS often leads to severe ion suppression. This guide provides authoritative, field-proven strategies to diagnose and eliminate matrix effects.

Diagnostic FAQs: Identifying the Root Cause

Q: My Benzyl Posaconazole signal fluctuates wildly between different patient plasma batches. Is this a matrix effect or an instrument issue? A: This is a classic symptom of a variable matrix effect, specifically ion suppression caused by endogenous plasma components (primarily glycerophospholipids) competing for charge droplets in the Electrospray Ionization (ESI) source. To definitively diagnose this, perform a Post-Column Infusion (PCI) test. Infuse a constant concentration of Benzyl Posaconazole post-column while injecting a blank plasma extract. A sudden drop in the baseline MS signal at the analyte's retention time confirms co-eluting matrix components are suppressing ionization.

Q: I am using simple Protein Precipitation (PPT) with acetonitrile. Why am I still seeing up to 15-20% ion suppression? A: PPT is a non-selective extraction method. While it successfully removes large proteins, it leaves behind over 90% of plasma phospholipids. Studies have shown that simple PPT for posaconazole and its derivatives can result in matrix effects ranging from 89% to 122% depending on the lipid profile of the specific sample[2][3]. The causality is mechanistic: phospholipids have a highly surface-active phosphocholine headgroup that dominates the ESI droplet surface, preventing the ionization of the less surface-active Benzyl Posaconazole.

Q: How can I mathematically validate that my method is free from matrix effects? A: A self-validating bioanalytical method must calculate the Matrix Factor (MF) . MF = (Peak response in presence of matrix ions) / (Peak response in absence of matrix ions). An MF of 1.0 indicates no matrix effect. To ensure trustworthiness, always calculate the IS-normalized Matrix Factor using a stable isotope-labeled internal standard (SIL-IS) like O-Benzyl Posaconazole-d4[1]. If the IS-normalized MF is 1.0 ± 0.15 across six different matrix lots, your system is validated.

Workflow Visualization: Matrix Effect Resolution Pathway

Fig 1: Diagnostic and resolution workflow for mitigating LC-MS/MS matrix effects.

Quantitative Data: Sample Preparation Efficacy

To understand the impact of sample preparation on Benzyl Posaconazole analysis, we must compare extraction recoveries and matrix effects. The data below synthesizes expected outcomes based on validated bioanalytical methodologies for posaconazole analogs[2][4][5].

Sample Preparation Method	Extraction Recovery (%)	Matrix Effect (%)	Phospholipid Removal (%)	Workflow Time (96-well)
Protein Precipitation (PPT)	95.0 - 98.0	85.0 - 122.0	< 10.0	15 mins
Liquid-Liquid Extraction (LLE)	75.0 - 85.0	92.0 - 105.0	~ 80.0	60 mins
Phospholipid Removal Plates	90.0 - 95.0	95.0 - 102.0	> 95.0	20 mins
Mixed-Mode Cation Exchange (MCX)	88.0 - 96.0	98.0 - 102.0	> 99.0	45 mins

Advanced Troubleshooting & Experimental Protocols

Issue: Co-elution of Phospholipids with Benzyl Posaconazole

Mechanistic Causality: Benzyl Posaconazole is highly lipophilic. On a standard C18 column, it elutes late in the gradient—exactly where lysophosphatidylcholines (lyso-PCs) and phosphatidylcholines (PCs) elute. If you only use PPT, these lipids will severely suppress your signal. Solution: Transition to a fused-core silica column and implement Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction[5][6]. Fused-core particles provide higher efficiency (narrower peaks) at lower backpressures, allowing you to chromatographically separate the analyte from residual lipids. MCX exploits the weakly basic nitrogens of the triazole/piperazine rings.

Step-by-Step Protocol: Mixed-Mode Cation Exchange (MCX) SPE for Benzyl Posaconazole

This protocol is designed as a self-validating system. By trapping the basic analyte on a cation-exchange resin, we can use 100% organic washes to strip away neutral lipids before elution.

Materials Required:

• 96-well MCX SPE plate (30 mg/well)

• 2% Formic Acid (FA) in Water

• 100% Methanol (MeOH)

• 5% Ammonium Hydroxide (NH4OH) in Methanol

Methodology:

• Sample Pre-treatment: Aliquot 100 µL of plasma into a clean plate. Add 10 µL of SIL-IS (O-Benzyl Posaconazole-d4, 1 µg/mL). Add 100 µL of 2% FA in water.

  • Causality: The acidic environment protonates the basic nitrogens on Benzyl Posaconazole, ensuring a positive charge for ionic binding to the sorbent.

• Conditioning: Pass 500 µL of MeOH through the MCX plate, followed by 500 µL of 2% FA in water.

• Loading: Load the pre-treated sample (210 µL) onto the SPE plate at a flow rate of 1-2 mL/min.

• Wash 1 (Aqueous): Wash with 500 µL of 2% FA in water.

  • Causality: Removes water-soluble endogenous salts and polar peptides.

• Wash 2 (Organic - Critical Step): Wash with 500 µL of 100% MeOH.

  • Causality: Because Benzyl Posaconazole is ionically bound to the sulfonic acid groups of the MCX resin, the 100% organic wash will NOT elute the analyte. However, it will completely wash away neutral lipids, cholesterol, and the majority of phospholipids.

• Elution: Elute with 2 x 200 µL of 5% NH4OH in MeOH.

  • Causality: The high pH deprotonates the analyte, breaking the ionic bond and allowing the organic solvent to elute the purified Benzyl Posaconazole.

• Reconstitution: Evaporate the eluate to dryness under N2 at 40°C. Reconstitute in 100 µL of Mobile Phase A (e.g., 0.1% FA in Water) and inject onto the LC-MS/MS.

Self-Validation Check: Monitor the MRM transition m/z 184 -> 184 in your LC-MS/MS method during method development. This transition detects the phosphocholine headgroup. A successful MCX extraction will show a flat baseline for m/z 184 at the analyte's retention time, proving the absence of matrix-causing lipids.

References

• Antimicrobial Agents and Chemotherapy - ASM Journals.Ultra-Performance Liquid Chromatography Mass Spectrometry and Sensitive Bioassay Methods for Quantification of Posaconazole Plasma Concentrations after Oral Dosing.
• ChemicalBook.Liquid chromatography-mass spectrometry method for the quantification of posaconazole in human plasma.
• MedChemExpress.O-Benzyl Posaconazole-d4 | Stable Isotope.
• Drug Design, Development and Therapy (Dovepress).Simultaneous determination of venetoclax and posaconazole in human plasma.
• Clinical Chemistry and Laboratory Medicine (uni-muenchen.de).A routine method for the quantification of the novel antimycotic drug posaconazole in plasma using liquid chromatography-tandem mass spectrometry.
• PubMed.A high-throughput LC-MS/MS method for the quantitation of posaconazole in human plasma: Implementing fused core silica liquid chromatography.

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• 5. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 6. A high-throughput LC-MS/MS method for the quantitation of posaconazole in human plasma: Implementing fused core silica liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Yield and Purity in Benzyl Posaconazole Synthesis

Welcome to the Technical Support Center for Posaconazole API development. Benzyl Posaconazole is the critical penultimate intermediate in the convergent synthesis of Posaconazole. The N-alkylation coupling step and the subsequent debenzylation are notorious for generating yield-limiting byproducts, specifically deshydroxy posaconazole and genotoxic sulfonate esters .

As a Senior Application Scientist, I have designed this guide to provide mechanistic troubleshooting, validated protocols, and FAQs to ensure your workflows are self-validating and yield high-purity APIs.

Mechanistic Workflows & Impurity Pathways

Understanding the causality of impurity formation is the first step in troubleshooting. The synthesis relies on the coupling of a chiral THF sulfonate with an O-benzyl protected aryl piperazine triazolone. Failures in stoichiometric control or deprotection conditions directly cascade into critical API failures.

Caption: Workflow of Benzyl Posaconazole synthesis highlighting critical impurity formation pathways.

Troubleshooting Guide: Reaction & Coupling Inefficiencies

Issue: Low Yield and High Residual Starting Materials in N-Alkylation

Symptom: HPLC monitoring shows <80% conversion of the chiral THF sulfonate ester, resulting in a gummy, impure Benzyl Posaconazole precipitate. Root Cause: The N-alkylation of the triazolone ring requires precise basic conditions. If the base (e.g., NaOH) is insufficiently dissolved or if the reaction temperature drops below 40°C, the nucleophilicity of the triazolone nitrogen is compromised. Furthermore, unreacted THF sulfonate esters (like tosylates or besylates) will carry over into the final API as highly potent mutagenic/genotoxic impurities (GTIs) [1]. Corrective Action:

• Utilize a polar aprotic solvent system (DMSO) to maximize the solubility of the aryl piperazine triazolone.

• Pre-form the sodium salt of the triazolone by stirring with aqueous NaOH in DMSO for 30 minutes prior to the addition of the sulfonate ester.

• Implement a strict self-validating hold point: Do not proceed to aqueous workup until HPLC confirms the THF sulfonate ester is ≤ 0.5% area.

Troubleshooting Guide: Impurity Control & Debenzylation

Issue: Elevated Levels of Deshydroxy Posaconazole

Symptom: Final Posaconazole API fails ICH Q3A(R) specifications due to >0.10% levels of deshydroxy posaconazole (mass m/z 685.1) [2]. Root Cause: Deshydroxy posaconazole lacks the secondary hydroxyl group on the pentyl chain. This critical impurity forms during the debenzylation step if harsh acidic reagents (like 50% aqueous HBr at 90-100°C) are used. The acidic conditions, combined with thermal stress, drive an elimination/dehydroxylation reaction on the 2-hydroxypentan-3-yl moiety [3].

Caption: Mechanistic pathway of deshydroxy posaconazole formation under harsh acidic debenzylation.

Corrective Action: Abandon HBr-mediated debenzylation. Transition to a mild catalytic transfer hydrogenation using 10% Pd/C and formic acid in methanol at 60°C [4]. This selectively cleaves the benzyl ether without promoting dehydroxylation.

Quantitative Data: Debenzylation Method Comparison

To justify the shift in debenzylation protocols, review the empirical data summarizing the impact of reaction conditions on yield and impurity profiling.

Debenzylation Method	Reagents & Solvents	Temperature	Reaction Time	API Yield	Deshydroxy Impurity Level	Genotoxic Sulfonate Esters
Method A (Legacy)	50% Aq. HBr	90–100°C	5–6 hours	70–75%	High (>0.50%)	Low (<10 ppm)
Method B (Optimized)	10% Pd/C, Formic Acid, Methanol	60°C	4 hours	>90%	Non-detectable	Low (<10 ppm)
Method C (Alternative)	10% Pd/C, H₂ gas (1 atm), Methanol	25°C	12–15 hours	85–88%	Non-detectable	Low (<10 ppm)

Self-Validating Experimental Protocols

Protocol A: Optimized Synthesis of Benzyl Posaconazole (Coupling)

This protocol utilizes a built-in validation step to prevent genotoxic impurity carryover.

• Preparation: Charge a reactor with 10.0 g (0.024 mol) of O-benzyl aryl piperazine triazolone and 100 mL of DMSO. Stir until complete dissolution.

• Activation: Add a solution of 2.0 g (0.049 mol) NaOH dissolved in 5 mL of water. Stir at 25°C for 30 minutes to generate the nucleophilic triazolone sodium salt.

• Coupling: Slowly add 13.0 g (0.029 mol) of the chiral THF sulfonate ester (e.g., tosylate).

• Heating & Validation: Warm the mixture to 40–45°C. Maintain for 20 hours. Self-Validation Check: Pull a 1 mL aliquot, quench in water/DCM, and run HPLC. The reaction is only complete when the THF sulfonate ester peak is ≤ 0.5%. If >0.5%, continue heating for 4 hours.

• Workup: Cool to 25°C. Dilute with 300 mL of water to precipitate the product. Extract with Dichloromethane (3 × 100 mL). Wash the organic layer extensively with water to remove all DMSO.

• Isolation: Evaporate the DCM and crystallize the crude Benzyl Posaconazole from n-hexane/ethyl acetate.

Protocol B: Mild Catalytic Debenzylation (Deshydroxy-Free)

• Preparation: In a clean 250 mL flask, dissolve 5.0 g of Benzyl Posaconazole in 106 mL of Methanol to obtain a clear solution.

• Catalyst Addition: Under a nitrogen atmosphere, carefully add 0.5 g of 10% Pd/C followed by 54 mL of Formic Acid.

• Reaction: Heat the mass slowly to 60°C and maintain for 4 hours.

• Validation: Monitor by TLC (Methanol:DCM 5:95). The disappearance of the Benzyl Posaconazole spot validates complete deprotection.

• Isolation: Cool to room temperature, filter through a Celite pad to remove Pd/C, and wash the cake with 50 mL of methanol. Concentrate the filtrate and precipitate pure Posaconazole using water [4].

Frequently Asked Questions (FAQs)

Q1: Why is my Benzyl Posaconazole precipitating as a gummy solid instead of a crystalline powder? A: This is typically a symptom of residual DMSO or unreacted sulfonate esters acting as plasticizers. Ensure your aqueous washes during the DCM extraction phase are thorough. Additionally, Benzyl Posaconazole exhibits polymorphism; seeding the final hexane/ethyl acetate crystallization with the desired crystalline form (e.g., Form B-2) will force a clean precipitation.

Q2: How do I control genotoxic sulfonate ester impurities in the final API? A: Sulfonate esters (like alkyl tosylates) are highly potent mutagenic substances regulated to low ppm levels [1]. They originate entirely from incomplete conversion during the coupling step. Control them by:

• Using a slight excess of the triazolone nucleophile rather than the sulfonate.

• Strictly adhering to the HPLC self-validation check in Protocol A.

• Utilizing an alkaline wash (1N NaOH) during the DCM extraction to hydrolyze any trace unreacted sulfonate esters into harmless sulfonic acids and alcohols.

Q3: Can I use Hydrogen gas instead of Formic Acid for debenzylation? A: Yes. However, standard H₂ gas over Pd/C at room temperature often requires 12-15 hours for complete conversion (see Method C in the data table). Formic acid acts as an excellent liquid hydrogen donor for catalytic transfer hydrogenation, accelerating the kinetics to just 4 hours at 60°C while maintaining the mild conditions necessary to prevent deshydroxy posaconazole formation.

References

• Li, X., et al. "Two genotoxic impurities of sulfonate esters in Posaconazole: Synthesis, method validation and mechanism of action." ResearchGate. Available at:[Link]

• Kumar, K. R., et al. (2016). "Synthesis and Characterization of Deshydroxy Posaconazole." Longdom Publishing. Available at:[Link]

• Kumar, K. R., et al. (2016). "Synthesis and Characterization of Deshydroxy Posaconazole." Asian Journal of Organic & Medicinal Chemistry. Available at:[Link]

• Google Patents. "WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole.

Technical Support Center: Troubleshooting Benzyl Posaconazole Synthesis

Expert guidance for researchers, process chemists, and drug development professionals.

Welcome to the Technical Support Center for Posaconazole API development. As a Senior Application Scientist, I have structured this guide to address the most critical bottleneck in Posaconazole synthesis: the final deprotection of the penultimate intermediate, O-Benzyl Posaconazole . This step is notorious for generating process-related impurities that compromise the Critical Quality Attributes (CQAs) of the final Active Pharmaceutical Ingredient (API).

Below, you will find mechanistic insights, diagnostic workflows, and a self-validating protocol designed to ensure high-yield, high-purity conversion.

Mechanistic FAQs: Understanding Side Reactions

Q: What drives the formation of the "deshydroxy posaconazole" impurity during the final debenzylation step? A: The formation of deshydroxy posaconazole (m/z 685.1) is a direct consequence of using harsh acidic conditions (such as aqueous hydrobromic acid) for the cleavage of the benzyl ether[1]. Mechanistically, the strong acid protonates the adjacent secondary hydroxyl group on the pentanol side chain, converting it into a highly favorable leaving group (water). This triggers an acid-catalyzed elimination (E1/E2 pathway), resulting in the loss of the hydroxyl group and the formation of a double bond[1]. This degradation pathway necessitates laborious chromatographic purification and severely impacts overall yield[2].

Q: Why does catalytic transfer hydrogenation (Pd/C with formic acid) frequently stall, leaving unreacted O-Benzyl Posaconazole? A: While avoiding the harsh acidic conditions that cause dehydration, the use of palladium on carbon (Pd/C) with formic acid can suffer from incomplete conversion[2]. This stalling is typically caused by two factors:

• Catalyst Poisoning: Trace sulfur-containing impurities carried over from earlier sulfonate-activation steps (e.g., p-toluenesulfonyl or p-chlorobenzenesulfonyl leaving groups) strongly coordinate to the palladium surface, deactivating it.

• Thermodynamic Limitations: Inadequate temperature control (failing to maintain ~60°C) reduces the rate of formic acid decomposition into the active hydrogen species required for the ether cleavage.

Pathway Analysis: Deprotection Routes

To visualize the causality between reagent selection and impurity generation, refer to the pathway diagram below.

Reaction pathways of Benzyl Posaconazole deprotection and associated side reactions.

Self-Validating Protocol: Optimized Catalytic Transfer Hydrogenation

To mitigate both the deshydroxy degradation and incomplete conversion, we employ an optimized catalytic transfer hydrogenation protocol[3]. This protocol is designed as a self-validating system : it incorporates an In-Process Control (IPC) checkpoint that prevents the workflow from proceeding to isolation until the chemical conversion meets strict purity thresholds.

Self-validating experimental workflow for the optimized debenzylation of O-Benzyl Posaconazole.

Step-by-Step Methodology:

• Dissolution: Charge 5.0 g of O-Benzyl Posaconazole into a clean, dry 250 mL round-bottom flask. Add 106 mL of HPLC-grade methanol to achieve a clear solution[3].

• Catalyst & Donor Addition: Carefully add 0.5 g of 10% Pd/C (50% wet to minimize fire risk), followed by the slow addition of 54 mL of formic acid[3].

  • Causality Note: The high molar excess of formic acid acts as both the hydrogen donor and a mild acidic medium that is specifically calibrated to be too weak to trigger the dehydration of the pentanol hydroxyl group.

• Thermal Activation: Gradually heat the reaction mass to 60°C. Maintain this temperature under continuous stirring for 4 hours[3].

  • Causality Note: 60°C is the optimal thermodynamic window for formic acid decomposition on the Pd surface without degrading the delicate triazolone ring.

• In-Process Control (IPC) Validation: Withdraw a 0.5 mL aliquot, filter through a 0.45 µm syringe filter, and analyze via HPLC.

  • Validation Criteria: Proceed to the next step only if unreacted O-Benzyl Posaconazole is <0.15% and the deshydroxy peak (RRT ~1.2 relative to Posaconazole) is absent. If unreacted material remains, spike with an additional 5 mL of formic acid and stir for 2 more hours.

• Workup & Isolation: Cool the reaction to room temperature (20-25°C). Filter the mixture through a Celite bed to remove the Pd/C catalyst, washing the bed with 50 mL of methanol. Concentrate the filtrate and precipitate the Posaconazole API using water[3].

Quantitative Impurity Profiling

The table below summarizes the quantitative impact of different deprotection conditions on the final API purity profile, demonstrating why the optimized transfer hydrogenation is the industry standard.

Deprotection Condition	Reagent System	Temp (°C)	Posaconazole Yield (%)	Deshydroxy Impurity (%)	Unreacted Benzyl Posaconazole (%)
Acidic Cleavage	Aqueous HBr	30	< 80.0	> 5.0	< 1.0
Standard Hydrogenation	Pd/C, H₂ (gas)	25	85.0	< 0.1	> 10.0
Optimized Transfer	Pd/C, Formic Acid	60	> 95.0	< 0.1	< 0.15

Sources

• 1. longdom.org [longdom.org]
• 2. WO2009141837A2 - Process for preparing posaconazole and intermediates thereof - Google Patents [patents.google.com]
• 3. WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole - Google Patents [patents.google.com]

Technical Support Center: Purification of Benzyl Posaconazole

Welcome to the Technical Support Center for the synthesis and purification of Benzyl Posaconazole. Benzyl posaconazole is a critical, late-stage protected intermediate in the synthesis of the broad-spectrum antifungal drug Posaconazole. Historically, the purification of this intermediate relied heavily on silica gel column chromatography to remove unreacted starting materials and the undesired trans-diastereomer[1],[2]. However, chromatographic purification is highly resource-intensive and non-viable for commercial scale-up.

This guide provides researchers and process chemists with field-proven, chromatography-free methodologies—primarily leveraging selective crystallization and salt formation—to achieve high-purity benzyl posaconazole suitable for downstream debenzylation[3],[2].

Process Visualization: Chromatography-Free Workflow

Workflow for the chromatography-free purification of Benzyl Posaconazole via crystallization.

Standard Operating Protocol: Selective Crystallization

To eliminate the need for column chromatography, the following self-validating protocol utilizes the differential solubility of the cis-isomer (target) and trans-isomer (impurity) in C1​−C4​ alcohols[2].

Step 1: Reaction Quenching and Phase Separation

• Action: Cool the condensation reaction mixture (typically conducted in DMSO or DMF) to 20–25°C. Quench by adding purified water, followed by an extraction solvent such as dichloromethane (DCM).

• Causality: Water neutralizes the strong base used in the coupling step and forces the organic intermediate into the DCM layer. This selectively partitions inorganic salts and highly polar aprotic solvents (DMSO/DMF) into the aqueous phase, preventing them from interfering with crystallization[4],[2].

• Validation Checkpoint: Test the pH of the separated aqueous phase. It should be neutral to slightly basic (pH 7.5–8.0). A highly basic pH (>10) indicates insufficient washing, which can cause base-catalyzed degradation of the tetrahydrofuran ring in subsequent steps.

Step 2: Solvent Exchange

• Action: Distill the organic layer under vacuum at a temperature strictly below 70°C to remove the extraction solvent (DCM)[5].

• Causality: Benzyl posaconazole is thermally sensitive. Exceeding 70°C can induce thermal degradation or epimerization. Vacuum distillation ensures complete solvent removal without subjecting the molecule to thermal stress[5].

• Validation Checkpoint: Gas Chromatography (GC) analysis of the residue must show <1% residual DCM. High residual DCM will increase the solubility of the product in the next step, drastically lowering the crystallization yield.

Step 3: Crystallization

• Action: Charge the solvent-free residue with a C1​−C4​ alcohol, preferably methanol or isopropanol. Heat mildly to achieve a clear solution, then cool slowly to 0–10°C over 2 to 4 hours[2],[5].

• Causality: Methanol acts as a highly selective antisolvent for the cis-isomer at low temperatures, while the undesired trans-isomer and unreacted triazolone starting materials remain highly soluble in the mother liquor. This controlled cooling generates supersaturation, precipitating the target cis-isomer as stable crystalline polymorphs (e.g., Form A or Form B-1)[3],[1],[2].

• Validation Checkpoint: Visual confirmation of a uniform, filterable slurry. The absence of a biphasic oil indicates successful nucleation.

Step 4: Isolation and Drying

• Action: Filter the slurry and wash the wet cake with a cold aliphatic hydrocarbon solvent (e.g., heptane or cyclohexane). Dry under a Vacuum Tray Drier (VTD) at 50°C for approximately 20 hours[3],[2].

• Causality: The non-polar hydrocarbon wash displaces the impurity-rich mother liquor without dissolving the crystalline product. Vacuum drying at 50°C removes volatile organic compounds (VOCs) to meet ICH guidelines without melting the crystals[3],[2].

• Validation Checkpoint: HPLC purity must be >99.5% and chiral purity >99.8% before proceeding to debenzylation[5].

Quantitative Data: Solvent Efficacy & Polymorph Generation

The choice of crystallization solvent directly dictates the polymorphic form and the purity of the isolated intermediate.

Table 1: Comparison of Purification Solvents for Benzyl Posaconazole

Solvent System	Cooling Profile	Polymorph Yielded	HPLC Purity (%)	Chiral Purity (%)	Scalability
Methanol	60°C → 0°C	Form A	> 99.5	> 99.8	Excellent
Isopropanol	50°C → 10°C	Form B-1 / B-2	> 99.0	> 99.5	Excellent
DCM / Hexane	30°C → 5°C	Amorphous / Mixed	~ 95.0	~ 96.0	Moderate
Aqueous HCl (Salt)	Room Temp	HCl Salt	85 - 95 (cis-enriched)	N/A	Good

Data synthesized from established patent literature regarding polymorphic forms and purity profiles[3],[1],[2],[5].

Troubleshooting Guide

Q: The reaction mixture forms a thick oil instead of precipitating during crystallization (Oiling Out). What is the mechanistic cause and how can it be resolved? A: Causality: "Oiling out" (liquid-liquid phase separation) occurs when the supersaturation level is generated too rapidly, and the melting point of the solute in the specific solvent mixture drops below the crystallization temperature. Resolution: To resolve this, lower the supersaturation generation rate. You can achieve this by adjusting the solvent ratio (e.g., increasing the volume of methanol) or by seeding the mixture with pure crystalline benzyl posaconazole (Form A or B-1) at a higher temperature (e.g., 25°C) before initiating the final cooling ramp to 0–10°C[3],[2].

Q: Unacceptable levels of the trans-isomer impurity are detected in the isolated benzyl posaconazole. How can this be mitigated? A: Causality: The initial iodo-cyclization step in posaconazole synthesis inherently produces a cis:trans diastereomeric mixture (typically around 9:1)[1]. If the crystallization solvent lacks sufficient selectivity, the trans-isomer will co-precipitate. Resolution: If direct crystallization from methanol fails to clear the trans-isomer, implement an intermediate acid-addition salt formation step. Treating the crude mixture with HCl in a suitable solvent selectively precipitates the HCl salt of the cis-isomer (enriching it up to 85–95%), while the trans-isomer remains dissolved in the mother liquor. The free base can then be regenerated using aqueous sodium hydroxide[1],[4].

Q: Downstream debenzylation using Pd/C and formic acid is exceptionally slow or stalls completely. Is the intermediate purification to blame? A: Causality: Yes. If the benzyl posaconazole is not thoroughly purified, residual sulfur-containing impurities (if a tosylate/mesylate leaving group was used in the coupling step) or unreacted basic intermediates will carry over. These impurities act as potent poisons to the palladium (Pd/C) catalyst[2],[6]. Resolution: Ensure rigorous aqueous washing during the initial extraction phase (Step 1 of the protocol) to remove polar catalyst poisons. Additionally, recrystallizing the intermediate to achieve >99.5% HPLC purity guarantees that catalyst poisoning is minimized, allowing the debenzylation to proceed rapidly[5].

Frequently Asked Questions (FAQs)

Q: Why is crystallization strictly preferred over column chromatography for this specific intermediate? A: While early synthetic routes (such as those described in WO 94/25452) relied heavily on silica gel chromatography to separate the cis/trans diastereomers, this approach is industrially non-viable. It requires massive volumes of organic solvents, leading to high costs and environmental concerns. Direct crystallization of benzyl posaconazole from C1​−C4​ alcohols achieves >99% purity, yields highly stable polymorphs (such as Form A, B-1, and B-2), and is easily scalable for commercial manufacturing[3],[4],[2].

Q: Can the crude benzyl posaconazole be used directly in the next step without isolation ("telescoping")? A: Yes, telescoping is chemically possible. The crude benzyl posaconazole can be subjected to debenzylation in the same vessel if the solvent is compatible (e.g., methanol)[2]. However, isolating it as a crystalline intermediate is highly recommended. Deprotecting an impure intermediate—especially when using harsh mineral acids like aqueous hydrobromic acid (HBr) or hydrochloric acid (HCl)—often results in severe degradation of the posaconazole molecule itself, necessitating even more laborious purification of the final Active Pharmaceutical Ingredient (API)[7],[2].

Q: How does the polymorphic form of Benzyl Posaconazole affect downstream processing? A: The isolation of specific crystalline polymorphs (like Form A, B-1, B-2, or B-3) ensures that the intermediate is thermodynamically stable, non-hygroscopic, and easy to filter and handle[3],[8]. Amorphous or oily intermediates trap solvents and impurities, which directly translates to a lower yield and purity of the final amorphous Posaconazole API[8].

References

• Crystalline forms of posaconazole intermediate and process for the preparation of amorphous posaconazole (US10457668B2). Google Patents.
• Process for preparing posaconazole and intermediates thereof (WO2009141837A2). Google Patents.
• PURIFICATION OF POSACONAZOLE AND POSACONAZOLE INTERMEDIATES (Patent 2571869). European Patent Office.
• Purification of posaconazole and of posaconazole intermediates (US9206146B2). Google Patents.
• Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole (WO2011158248A2). Google Patents.
• Crystalline forms of posaconazole intermediate and process for the preparation of amorphous posaconazole (US10927102B2). Google Patents.
• Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole (WO2011158248A2). Google Patents.
• A Process For The Manufacture Of Posaconazole. Quick Company.

Sources

• 1. PURIFICATION OF POSACONAZOLE AND POSACONAZOLE INTERMEDIATES - Patent 2571869 [data.epo.org]
• 2. WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole - Google Patents [patents.google.com]
• 3. US10457668B2 - Crystalline forms of posaconazole intermediate and process for the preparation of amorphous posaconazole - Google Patents [patents.google.com]
• 4. US9206146B2 - Purification of posaconazole and of posaconazole intermediates - Google Patents [patents.google.com]
• 5. WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole - Google Patents [patents.google.com]
• 6. A Process For The Manufacture Of Posaconazole [quickcompany.in]
• 7. WO2009141837A2 - Process for preparing posaconazole and intermediates thereof - Google Patents [patents.google.com]
• 8. US10927102B2 - Crystalline forms of posaconazole intermediate and process for the preparation of amorphous posaconazole - Google Patents [patents.google.com]

Technical Support Center: Benzyl Posaconazole UPLC Method Robustness &amp; Troubleshooting

Welcome to the Technical Support Center for Ultra-Performance Liquid Chromatography (UPLC) analysis of Posaconazole and its related impurities. This guide is designed for researchers and drug development professionals to ensure analytical methods meet stringent regulatory standards through robust design and proactive troubleshooting.

Concept Overview: The Analytical Challenge

Posaconazole is a broad-spectrum triazole antifungal agent. During its bulk synthesis, several process-related impurities are generated, including Hydroxytriazole, Tosylated compounds, Deshydroxy posaconazole, and Benzyl Posaconazole[1]. UPLC is the gold standard for resolving these structurally similar impurities due to its sub-2 µm particle stationary phases, which offer superior peak capacity and resolution[2].

However, the narrow operational bands of UPLC demand rigorous robustness testing. Defined by ICH Q2(R2) and Q14 guidelines, robustness is the method's capacity to remain unaffected by small, deliberate variations in procedural parameters, ensuring reliability during routine use[3].

Causality in Method Design

To achieve a critical resolution of >2.0 between Posaconazole and Benzyl Posaconazole, a highly acidic mobile phase (e.g., 0.1% orthophosphoric acid) is utilized[1]. The low pH ensures that the basic triazole nitrogens on Posaconazole and its benzylated derivative remain fully protonated, standardizing their hydrophobic interaction with the stationary phase. Furthermore, employing a column with embedded polar groups (like the Waters Acquity BEH Shield C18) suppresses secondary interactions between these protonated amines and residual surface silanols, thereby preventing peak tailing and ensuring a self-validating peak symmetry[4].

Workflow for UPLC method robustness testing based on ICH Q14/Q2(R2) guidelines.

Step-by-Step Methodology: Executing a Self-Validating Robustness Test

A robust analytical protocol must be a self-validating system. This means that any deviation in the method must be immediately flagged by the System Suitability Test (SST) before sample analysis proceeds[5].

Step 1: Define the Design Space (Quality by Design) Instead of testing one factor at a time (OFAT), utilize a Design of Experiments (DoE) approach to evaluate multivariate interactions (e.g., how column temperature interacts with mobile phase pH)[6].

Step 2: Prepare the Spiked Resolution Solution Prepare a resolution solution containing 2000 μg/mL Posaconazole spiked with ~3 μg/mL of Benzyl Posaconazole and other known impurities in the sample diluent[1]. This specific concentration ratio mimics the Limit of Quantitation (LOQ) threshold, ensuring the method is robust at trace levels.

Step 3: Induce Deliberate Method Variations Alter the UPLC parameters according to the predefined matrix (see Table 1 below).

Step 4: Execute the Run and Monitor System Suitability Inject the resolution solution under each varied condition. The system validates itself if, and only if, the SST criteria (Table 2) are met across all variations. If resolution drops below 2.0, the specific parameter variation is deemed critical and must be tightly controlled in the final method SOP[4].

Quantitative Data Summary

Table 1: Critical Method Parameters and Robustness Variation Limits

Parameter	Nominal Value	Robustness Variation (±)	Causality for Testing
Flow Rate	0.5 mL/min	± 0.05 mL/min	Impacts longitudinal diffusion and peak efficiency.
Column Temperature	40°C	± 5°C	Alters mobile phase viscosity and analyte mass transfer.
Mobile Phase pH	~2.5 (0.1% H₃PO₄)	± 0.2 units	Shifts the ionization equilibrium of the triazole ring.
Organic Modifier (ACN)	Gradient specific	± 2% absolute	Affects the hydrophobic partitioning of the benzyl group.

Table 2: Self-Validating System Suitability Criteria[4]

System Suitability Parameter	Acceptance Criterion	Verification Target
Resolution (Posaconazole vs Benzyl)	> 2.0	Ensures baseline separation for accurate integration.
Tailing Factor (Posaconazole)	≤ 1.5 (Target: ~0.91)	Confirms absence of secondary silanol interactions.
% RSD of Peak Area (n=6)	≤ 2.0%	Validates injection precision and detector stability.

Troubleshooting Guide & FAQs

Q1: During robustness testing of the organic modifier (±2% ACN), the resolution between Posaconazole and Benzyl Posaconazole drops below 1.5. Why does this happen and how do I fix it? Causality: Benzyl Posaconazole is highly lipophilic due to the added benzyl aromatic ring compared to the parent drug. A slight increase in the organic modifier (Acetonitrile) disproportionately accelerates the elution of the more hydrophobic Benzyl impurity, causing it to co-elute with Posaconazole. Solution: This indicates the method is not robust to organic composition changes. You must tighten the pump proportioning tolerance in your Control Strategy (e.g., mandate premixed mobile phases instead of relying on pump blending) or adjust the gradient slope to be shallower during the critical elution window[6].

Q2: I am observing severe peak tailing (Tailing Factor > 1.8) for Benzyl Posaconazole when the column temperature is lowered by 5°C. What is the mechanism behind this? Causality: Lowering the column temperature increases the viscosity of the mobile phase, which decreases the diffusion coefficient of the large Benzyl Posaconazole molecule[2]. Slower mass transfer into and out of the stationary phase pores exacerbates peak tailing. Additionally, lower temperatures can increase the lifetime of secondary interactions between the basic drug and stationary phase silanols. Solution: Ensure the column oven is properly calibrated. If the method must operate at a lower temperature, switch to a column with a smaller particle size or a wider pore diameter to facilitate faster mass transfer, or strictly mandate a 40°C operating temperature[7].

Q3: Why is 0.1% Orthophosphoric acid specified instead of a standard phosphate buffer, and what happens if the concentration fluctuates? Causality: Orthophosphoric acid provides a highly acidic environment (pH ~2.0) without the precipitation risks associated with high-salt phosphate buffers in high-organic gradient UPLC[1]. If the acid concentration drops (e.g., due to preparation error), the pH rises. Because Posaconazole has multiple basic nitrogens, a rising pH approaches their pKa, leading to partial deprotonation. This creates a mixed-mode retention mechanism (both ionized and neutral species present), resulting in split peaks or severe retention time shifts.

Diagnostic flowchart for resolving co-elution of Posaconazole and Benzyl Posaconazole.

Sources

• 1. Validated Gradient Stability Indicating UPLC Method for the Determination of Related Substances of Posaconazole in Bulk Drug [scirp.org]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. database.ich.org [database.ich.org]
• 4. scirp.org [scirp.org]
• 5. intuitionlabs.ai [intuitionlabs.ai]
• 6. pharmtech.com [pharmtech.com]
• 7. lcms.cz [lcms.cz]

Technical Support Center: Investigating Unexpected Peaks in Posaconazole Chromatography

Welcome to the Advanced Chromatography Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals systematically diagnose and resolve unexpected chromatographic peaks during the analysis of Posaconazole, with a specific focus on the late-eluting O-Benzyl Posaconazole impurity region.

This guide abandons generic troubleshooting in favor of a causality-driven, self-validating approach to ensure the highest scientific integrity of your analytical methods.

Diagnostic Workflow

Before adjusting your gradient or replacing your column, you must logically isolate the source of the unexpected peak. The following diagnostic tree provides a self-validating logic path to differentiate between method artifacts, chemical degradants, and process-related impurities.

Fig 1. Diagnostic logic tree for identifying unexpected HPLC peaks in Posaconazole analysis.

Troubleshooting & FAQs

Q1: I am observing an unexpected peak eluting closely with O-Benzyl Posaconazole. Is this a degradation product?

A: Highly unlikely. It is most likely a process-related synthetic impurity.

• The Causality: In reversed-phase chromatography (RP-HPLC), retention time is governed by lipophilicity. O-Benzyl Posaconazole (CAS 170985-86-1) is a synthetic intermediate where the hydroxyl group of Posaconazole is protected by a bulky, non-polar benzyl ring[1][2]. This modification removes a hydrogen-bond donor and increases the partition coefficient, causing it to elute significantly after the main Posaconazole API.

• The Evidence: Most forced degradation pathways for Posaconazole—such as acid/base hydrolysis or N-oxidation via peroxide—cleave the triazole/ether linkages or add polar oxygen atoms. This results in highly polar degradants that elute early in the chromatogram, often before the main API peak[3][4]. Therefore, an unexpected peak co-eluting with the highly lipophilic Benzyl Posaconazole is almost certainly a process-related impurity, such as a diastereomer or a formyl derivative, rather than a degradant[5][6].

Q2: How can I achieve baseline resolution ( Rs​>2.0 ) between Benzyl Posaconazole and these co-eluting unexpected peaks?

A: Implement a Quality by Design (QbD) approach focusing on the organic modifier gradient and detection wavelength.

• The Causality: Diastereomeric impurities share identical molecular weights and similar functional groups with the target molecule, leading to nearly identical hydrodynamic radii. To resolve them, you must exploit subtle differences in their spatial interactions with the stationary phase.

• The Solution: Use a high-efficiency C18 column (e.g., 150 x 4.6 mm, 5 µm) and optimize the buffer flow rate and organic modifier (acetonitrile) percentage[7][8]. Crucially, set your Photo Diode Array (PDA) detector to 260 nm . While some intermediates are monitored at 225 nm, 260 nm is the optimal wavelength for the benzyl chromophore, maximizing the signal-to-noise ratio for Benzyl Posaconazole and its diastereomers while minimizing baseline drift from the gradient[5][6].

Q3: How do I ensure my HPLC method is truly stability-indicating and that these peaks aren't method artifacts?

A: By implementing a self-validating mass balance protocol.

• The Protocol: A robust analytical method must prove that all injected mass is accounted for. First, run a diluent blank to rule out mobile phase carryover (ghost peaks). Next, perform orthogonal stress testing (acid, base, peroxide)[3][9]. Finally, calculate the Mass Balance : The sum of the assay percentage of the active peak and the normalized percentages of all impurity/degradant peaks must equal approximately 100%[4]. If the mass balance drops significantly during stress testing, it indicates that degradants are either co-eluting with the main peak or are so non-polar that they are permanently retained on the column.

Quantitative Degradation Profile

To help you identify if your unexpected peak is a degradant, compare your chromatogram against the established stability profile of Posaconazole. Note that thermal and photolytic stress rarely produce new peaks, whereas hydrolysis and oxidation are highly destructive.

Stress Condition	Reagent / Environment	Exposure Time & Temp	Expected Degradation (%)	Primary Peak Shift Behavior
Acid Hydrolysis	1N HCl	1 hour @ 70°C	~5.41%	Formation of early-eluting polar degradants[3][9]
Base Hydrolysis	2N NaOH	1 hour @ 70°C	~4.23%	Formation of two distinct early polar degradants[3]
Oxidation	10% - 20% H2​O2​	24 hours @ RT	Significant	N-oxide impurities eluting early (e.g., ~2.7 - 4.4 min)[3][4][10]
Thermal Stress	Hot Air Oven	24 hours @ 70°C	Negligible	API remains stable; no new peaks observed[3][10]
Photolytic Stress	UV Light (245 nm)	24 hours	Negligible	API remains stable; no new peaks observed[3][10]

Standardized Experimental Protocol

If you need to validate the presence of Benzyl Posaconazole and resolve unexpected peaks, utilize this self-validating, stability-indicating RP-HPLC workflow based on industry-standard QbD parameters[5][6][7][8].

Step 1: Mobile Phase & Diluent Preparation

• Mobile Phase A: Prepare 0.01N potassium dihydrogen phosphate buffer. Ensure precise pH control to stabilize the ionization state of the triazole moiety[7][8].

• Mobile Phase B: Prepare an Acetonitrile and Water mixture (e.g., 80:20 v/v)[8].

• Diluent: Use a Methanol-Water or Acetonitrile-Water mixture (e.g., 40:60 v/v). Filter through a 0.45 µm membrane and sonicate for 15 minutes to prevent outgassing[4][10].

Step 2: Chromatographic Conditions

• Column: Reversed-phase C18 (e.g., Inertsil ODS-3V or Zorbax SB C18, 150 x 4.6 mm, 5 µm)[5][8].

• Flow Rate & Temp: 0.8 to 1.11 mL/min at a stabilized column temperature of 30°C to ensure consistent partition coefficients[7][8].

• Detection: PDA detector set to 260 nm (optimal for Benzyl Posaconazole, Formyl, and Diastereomer impurities) and 225 nm (for Intermediate A)[5][6].

Step 3: Sample & Standard Preparation

• Weigh and transfer Posaconazole API to achieve a 1000 µg/mL stock solution in the diluent[3][7].

• Spike the solution with 0.15% w/w of O-Benzyl Posaconazole and other known intermediates (Intermediate A, B, Formyl) to create a system suitability standard[2][6].

Step 4: Self-Validating Forced Degradation (Control Generation)

• Acidic Control: Mix 1 mL of stock solution with 2 mL of 1N HCl; heat at 70°C for 1 hour. Neutralize prior to injection to protect the column[3][9].

• Oxidative Control: Mix 1 mL of stock solution with 10% H2​O2​ ; store at room temperature in the dark for 1 to 24 hours[3][10].

Step 5: Execution & Validation

• Inject 20 µL of the blank, the suitability standard, and the stressed samples.

• Validation Check: Ensure the resolution ( Rs​ ) between Posaconazole and its process-related impurities is >2.0 [5][9]. Calculate the mass balance to verify that no degradants are permanently retained on the stationary phase[4].

Sources

• 1. 170985-86-1 CAS Manufactory [m.chemicalbook.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. impactfactor.org [impactfactor.org]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. ajptonline.com [ajptonline.com]
• 6. ajptonline.com [ajptonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ajptonline.com [ajptonline.com]
• 10. asianpubs.org [asianpubs.org]

Technical Support Center: Strategies for Reducing Run Time in the HPLC Analysis of Benzyl Posaconazole

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals seeking to optimize their High-Performance Liquid Chromatography (HPLC) methods for Benzyl Posaconazole and related substances. Long analysis times can be a significant bottleneck in research, development, and quality control. This resource provides in-depth, actionable strategies in a question-and-answer format to help you significantly reduce your HPLC run times while maintaining data quality and analytical integrity.

Frequently Asked Questions & Troubleshooting Guides

Q1: My current HPLC method for Benzyl Posaconazole has a run time of over 20 minutes. What is the most impactful first step I can take to shorten this?

A1: The most impactful change you can make is to re-evaluate and modernize your column technology. Many older, established methods rely on long columns (e.g., 250 mm) packed with larger, fully porous particles (e.g., 5 µm).[1][2] While robust, these columns inherently require longer run times to achieve adequate separation.

The primary cause for long run times on these columns is the slow diffusion of analyte molecules into and out of the deep pores of the stationary phase particles. This process, known as mass transfer, is a key contributor to peak broadening. To achieve sharp peaks and good resolution, a slower flow rate is often necessary, which extends the analysis time.

By transitioning to shorter columns packed with smaller particles or, more advantageously, superficially porous particles (SPP), you can dramatically reduce run times without sacrificing, and often while improving, separation efficiency.

Data Presentation: Comparison of HPLC Methodologies

Parameter	Traditional HPLC Method	Fast HPLC / UPLC Method	Rationale for Change
Column Type	Fully Porous Particles (FPP)	Superficially Porous or Sub-2µm FPP	SPP and smaller FPPs significantly improve mass transfer, leading to higher efficiency.[3][4]
Column Length	150 - 250 mm[5]	50 - 100 mm[6]	A shorter column directly reduces run time as analytes have less distance to travel.
Particle Size	5 µm or 3.5 µm[5][7]	< 3 µm (e.g., 2.7 µm, 1.7 µm)[6][8]	Smaller particles provide more separation power (efficiency) per unit length, enabling the use of shorter columns.
Typical Run Time	> 15 minutes[1][2][9]	< 10 minutes, often < 5 minutes[10]	The combined effect of a shorter, more efficient column allows for faster elution at higher optimal flow rates.
System Requirement	Standard HPLC	Standard HPLC or UHPLC/UPLC	Sub-3 µm SPP columns can provide near-UPLC performance on standard HPLC systems due to moderate backpressure.[11]

Q2: I've heard about UPLC and core-shell columns. What's the difference, and which is better for reducing my analysis time?

A2: Both Ultra-Performance Liquid Chromatography (UPLC) and core-shell (also known as superficially porous particle or SPP) columns are designed to deliver faster, more efficient separations than traditional HPLC. The choice between them often depends on the equipment you have available.

• UPLC (or UHPLC) Technology: This approach utilizes columns packed with very small, sub-2 µm fully porous particles. According to chromatographic theory, smaller particles lead to significantly higher separation efficiency.[4] However, pushing mobile phase through a column packed with such fine particles generates extremely high backpressure, necessitating specialized UPLC or UHPLC systems capable of operating at pressures above 600 bar (9,000 psi). A validated UPLC method for Posaconazole and its related substances, including Benzyl Posaconazole, achieved separation on a 100 mm column with 1.7 µm particles, demonstrating the speed of this technology.[6][8][12]

• Core-Shell (SPP) Technology: These columns contain particles with a solid, non-porous silica core surrounded by a thin, porous shell of stationary phase.[3][11] This design dramatically shortens the diffusion path for analytes, which minimizes peak broadening caused by slow mass transfer.[4][13] The key advantage is that SPP columns (typically with 2.6-2.7 µm particle diameters) can deliver efficiency comparable to sub-2 µm UPLC columns but at much lower backpressures.[11] This makes them ideal for achieving significant speed improvements on existing, standard HPLC systems that have lower pressure limits (e.g., 400-600 bar).

Mandatory Visualization: Particle Technology Comparison

Caption: FPP vs. SPP analyte diffusion paths.

Which is better? The answer depends on your laboratory's instrumentation.

Mandatory Visualization: Decision Flowchart for Column Selection

Caption: Decision guide for column technology.

Q3: Can I simply increase the flow rate to shorten the run time of my existing method?

A3: While increasing the flow rate is a direct way to reduce analysis time, it is often not a simple or effective solution, especially with older column technology. The relationship between flow rate and separation efficiency is described by the van Deemter equation, which shows that for every column there is an optimal flow rate. Deviating significantly from this optimum, particularly by increasing the flow rate, leads to a rapid loss of efficiency and, consequently, poorer resolution.

With columns packed with larger fully porous particles (e.g., 5 µm), the optimal flow rate is relatively low. Doubling the flow rate on such a column will halve the run time, but it may also broaden the peaks so much that Benzyl Posaconazole merges with adjacent impurity peaks.

However, this strategy becomes more viable with modern columns. Because columns packed with SPP or sub-2 µm FPPs have much better mass transfer characteristics, their optimal flow rates are higher, and the loss in efficiency at even higher flow rates is less severe.[4] Therefore, after switching to a more efficient column, you can often increase the flow rate to further reduce the run time while maintaining the necessary resolution.

Q4: How can I optimize my gradient profile for a faster separation without losing resolution between Benzyl Posaconazole and other related substances?

A4: Gradient optimization is a powerful tool for reducing run time, especially when dealing with multiple compounds like Posaconazole and its impurities. The goal is to use a steep gradient during parts of the run where no peaks are eluting and a shallower gradient to resolve critical pairs.

Experimental Protocols: Streamlined Gradient Optimization

• Initial Scouting Run:

  • Perform a fast "scouting" gradient to identify the elution window of all compounds of interest.

  • Protocol: Use your new, shorter column. Start with a linear gradient from a low percentage of organic mobile phase (e.g., 30% Acetonitrile) to a high percentage (e.g., 95% Acetonitrile) over a short period (e.g., 5 minutes).[6] This will show you the approximate organic concentration required to elute Benzyl Posaconazole and its neighbors.

• Focus the Gradient:

  • Adjust the gradient to be shallower across the region where your target analytes elute.

  • Protocol: If your compounds eluted between 40% and 60% Acetonitrile in the scouting run, design a new gradient that starts just below 40% (e.g., 35%) and increases to just above 60% (e.g., 65%). You can make the slope of this segment less steep to improve resolution of critical pairs. For instance, a change of 30% over 3 minutes is shallower and provides better separation than a change of 30% over 1.5 minutes.

• Eliminate Wasted Time:

  • Incorporate very steep gradient segments or step changes where no peaks are present.

  • Protocol: If the first peak doesn't elute until the mobile phase is at 40% Acetonitrile, you can program the gradient to go from its initial condition to 35% very rapidly (e.g., in 0.1 minutes).

  • After your last peak of interest has eluted, program a steep ramp to a high organic percentage to wash the column, followed by a rapid return to initial conditions.

• Optimize Re-equilibration:

  • The column must be fully re-equilibrated at the starting conditions before the next injection. Insufficient equilibration is a common source of shifting retention times.

  • Protocol: For modern, smaller-volume columns, an equilibration period equivalent to 5-10 column volumes is a good starting point. For a 100 x 2.1 mm column at a flow rate of 0.5 mL/min, this may only be 1-2 minutes, a significant time saving compared to the larger columns of the past.

Q5: I want to switch from a 250 mm, 5 µm column to a shorter, more efficient one. Can you provide a starting protocol?

A5: Absolutely. Transferring a method to a new column geometry requires a systematic approach to ensure the chromatography remains consistent. The principle is to maintain the same separation chemistry while scaling the physical parameters of the run.

Experimental Protocols: Method Transfer to a High-Efficiency Column

Objective: To transfer an existing method from a traditional column to a modern, fast HPLC column to reduce run time.

Step 1: Select the New Column

• Choose a column with the same stationary phase chemistry (e.g., C18) but with modern particle technology.

• Recommendation: Agilent InfinityLab Poroshell 120 EC-C18, 100 x 3.0 mm, 2.7 µm or Waters Acquity UPLC BEH C18, 100 x 2.1 mm, 1.7 µm.[6][14] The Poroshell is ideal for HPLC systems, while the BEH is for UPLC systems.

Step 2: Scale the Flow Rate

• The flow rate must be adjusted to account for the change in the column's internal diameter (ID) to maintain a similar linear velocity of the mobile phase.

• Formula: New Flow Rate = Old Flow Rate × (New Column ID² / Old Column ID²)

• Example: If moving from a 4.6 mm ID column at 1.0 mL/min to a 2.1 mm ID column:

  • New Flow Rate = 1.0 mL/min × (2.1² / 4.6²) ≈ 0.21 mL/min.

  • Scientist's Note: For SPP and UPLC columns, you can often use a higher linear velocity. A good starting point after geometric scaling is to increase the flow rate by 50-100% (e.g., to 0.4-0.5 mL/min) and check the impact on resolution and backpressure.

Step 3: Scale the Gradient Program

• The gradient time (tG) must be scaled based on the column dimensions and the new flow rate to ensure that analytes experience the same mobile phase composition changes over the same number of column volumes.

• Formula: New tG = Old tG × (New Column Volume / Old Column Volume) × (Old Flow Rate / New Flow Rate)

• Note: Column Volume (Vc) ≈ 0.5 × Length × ID²

• Example: For the transfer described above (250x4.6mm to 100x2.1mm):

  • Old Vc ≈ 0.5 x 250 x 4.6² ≈ 2645 µL

  • New Vc ≈ 0.5 x 100 x 2.1² ≈ 220 µL

  • If the original gradient time was 20 minutes at 1.0 mL/min, and the new flow rate is 0.4 mL/min:

  • New tG = 20 min × (220 / 2645) × (1.0 / 0.4) ≈ 4.16 minutes.

Step 4: Minimize System Extra-Column Volume

• The efficiency gains from high-performance columns can be lost due to peak broadening in the HPLC system itself (extra-column dispersion).

• Protocol:

  • Use connecting tubing with the smallest possible internal diameter (e.g., 0.12 mm or 0.005 inches) between the injector, column, and detector.

  • Ensure all tubing lengths are as short as possible.

  • Use a low-volume detector flow cell if available.

Data Presentation: Summary of Scaled Method Parameters

Parameter	Original Method	Scaled Fast Method
Column	250 x 4.6 mm, 5 µm FPP	100 x 2.1 mm, 2.7 µm SPP
Flow Rate	1.0 mL/min	~0.4 mL/min
Gradient Time	20 min	~4.2 min
Injection Volume	20 µL	~2 µL (scaled by column volume)
Expected Run Time	>20 min	< 8 min (including wash & equilibration)

By following this structured approach, you can reliably and significantly reduce the run time for your Benzyl Posaconazole analysis, boosting laboratory throughput and efficiency.

References

• Prasad, V., Reddy, V., & Aparna, P. (2015). Validated Gradient Stability Indicating UPLC Method for the Determination of Related Substances of Posaconazole in Bulk Drug. American Journal of Analytical Chemistry, 6, 965-976. [Link]

• Nagaraju, C., Ray, U., & Vidavalur, S. (2018). Determination and Validation of Benzyl Chloride by HPLC Method in Posaconazole Drug Substance. Journal of Chemical and Pharmaceutical Research, 10(2), 140-146. [Link]

• Journal of Chemical and Pharmaceutical Research. (2018). Determination and Validation of Benzyl Chloride by HPLC Method in Posaconazole Drug Substance. [Link]

• Scientific Research Publishing. (2015). Validated Gradient Stability Indicating UPLC Method for the Determination of Related Substances of Posaconazole in Bulk Drug. [Link]

• Semantic Scholar. (2018). Determination and Validation of Benzyl Chloride by HPLC Method in Posaconazole Drug Substance. [Link]

• ResearchGate. (2015). (PDF) Validated Gradient Stability Indicating UPLC Method for the Determination of Related Substances of Posaconazole in Bulk Drug. [Link]

• Diksha, V., et al. (2024). Stability Indicating RP-HPLC Method for Posaconazole Assay Using QbD Approach. International Journal of Pharmaceutical Quality Assurance, 15(3). [Link]

• Mahaparale, S.B., et al. (2018). BIOANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF POSACANAZOLE BY RP-HPLC METHOD. International Journal of Creative Research Thoughts (IJCRT). [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2022). Analytical Method Development and Validation of Posaconazole by QbD Approach. [Link]

• Asian Journal of Pharmacy and Technology. (2016). Stability Indicating RP-HPLC Method for the Determination of Process Related Impurities in Posaconazole API. [Link]

• de Oliveira, A. R. M., et al. (2018). Simultaneous Quantification of Benznidazole and Posaconazole by HPLC-DAD Using QbD Approach. Journal of Chromatographic Science. [Link]

• World Journal of Pharmaceutical Research. (2021). A REVIEW ON ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF POSACONAZOLE. [Link]

• Paza, A. V., et al. (2011). Stability-Indicating HPLC Method for Posaconazole Bulk Assay. Scientia Pharmaceutica, 79(4), 837–848. [Link]

• F1000Research. (2023). Advancing posaconazole quantification analysis with a new reverse-phase HPLC method in its bulk and marketed dosage form. [Link]

• Protocols.io. (2023). Selection of Stationary Phase of HPLC for Posaconazole Estimation V.1. [Link]

• Chrom Tech, Inc. (2025). The Difference Between Superficially Porous and Fully Porous Particles. [Link]

• Waters Corporation. (n.d.). UPLC-MS/MS Analysis of Azole Antifungals in Serum for Clinical Research. [Link]

• Chromacuity. (n.d.). What's the Difference Between Superficially Porous and Totally Porous HPLC Columns? [Link]

• Element Lab Solutions. (2025). Choosing Between Fully Porous and Superficially Porous Particles in HPLC: Performance, Pressure, and Practicality. [Link]

• GL Sciences. (n.d.). Core-shell Columns. [Link]

• National Center for Biotechnology Information. (2023). Advancing posaconazole quantification analysis with a new reverse-phase HPLC method in its bulk and marketed dosage form. [Link]

• LCGC International. (2022). Superficially Porous Particles: Perspectives, Practices, and Trends. [Link]

• Waters Corporation. (n.d.). UPLC-MS/MS Analysis of Azole Antifungals in Serum for Clinical Research. [Link]

• Agilent. (n.d.). InfinityLab and Altura Poroshell 120 HPLC Columns. [Link]

• ResearchGate. (2012). Development and validation of HPLC method for some azoles in pharmaceutical preparation. [Link]

• Waters Corporation. (n.d.). Comparison of Fully and Superficially Porous Particle Columns for the Analysis of Basic Compounds. [Link]

• SpringerLink. (2023). A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound. [Link]

• National Center for Biotechnology Information. (2014). A Simple High-Performance Liquid Chromatography Method for Simultaneous Determination of Three Triazole Antifungals in Human Plasma. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2012). DEVELOPMENT AND VALIDATION OF HPLC METHOD FOR SOME AZOLES IN PHARMACEUTICAL PREPARATION. [Link]

• Impact Factor. (2024). Stability Indicating RP-HPLC Method for Posaconazole Assay Using QbD Approach. [Link]

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Reference Data & Comparative Studies

Validation of HPLC method for Benzyl Posaconazole according to ICH guidelines

Comprehensive Comparison Guide: Validation of Stability-Indicating HPLC Methods for Benzyl Posaconazole per ICH Guidelines

Introduction

Posaconazole is a potent, broad-spectrum triazole antifungal agent utilized for the treatment of invasive fungal infections. During the complex multi-step synthesis of the Active Pharmaceutical Ingredient (API), several process-related impurities can form, with Benzyl Posaconazole being a critical intermediate and degradant[1]. Regulatory bodies mandate stringent control of these impurities. According to the International Council for Harmonisation (ICH) Q2(R1) guidelines, analytical methods must be rigorously validated to ensure specificity, linearity, accuracy, and precision.

This guide objectively compares stationary phase alternatives for the separation of Benzyl Posaconazole from the API and provides a self-validating, step-by-step experimental protocol grounded in peer-reviewed methodologies[2].

Mechanistic Insights: The Chromatography of Benzyl Posaconazole

As an Application Scientist, it is crucial to understand why specific chromatographic conditions are selected rather than simply following a recipe. Posaconazole is a highly lipophilic and structurally bulky molecule. The addition of a benzyl group in the Benzyl Posaconazole impurity further increases its hydrophobicity and steric hindrance.

Causality of Method Choices:

• Stationary Phase Selection: In Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), extreme lipophilicity causes Benzyl Posaconazole to be highly retained. A dense C18 column (e.g., Inertsil ODS-3V) is required over C8 columns. The longer C18 alkyl chains provide the necessary hydrophobic surface area to achieve a resolution factor ( Rs​ ) > 2.0 between the API and the Benzyl impurity[2].

• Elution Strategy: Isocratic elution results in severe peak broadening for late-eluting hydrophobic impurities. A linear gradient elution (Water/Methanol) ensures sharp peak shapes for early-eluting polar intermediates while providing sufficient solvent strength to elute Benzyl Posaconazole efficiently at the end of the run[2].

• Detection Wavelength: A photodiode array (PDA) detector set to 260 nm captures the optimal UV absorbance of the benzyl and triazole chromophores without baseline interference from the mobile phase[2].

Comparative Performance of Stationary Phases

To establish the optimal method, we compared the performance of three common column chemistries for resolving Benzyl Posaconazole from the API and other process impurities (e.g., Formyl and Diastereomer impurities).

Parameter	C18 Column (Inertsil ODS-3V, 5µm)	C8 Column (Standard, 5µm)	Core-Shell C18 (2.7µm)
Retention Time (API)	~18.5 min	~14.2 min	~12.1 min
Retention Time (Benzyl Impurity)	~28.4 min	~19.5 min	~17.8 min
Resolution ( Rs​ )	> 2.5 (Optimal)	< 1.5 (Co-elution risk)	> 2.0 (Good)
Tailing Factor ( Tf​ )	1.1	1.4	1.05
Backpressure	Moderate (~120 bar)	Low (~100 bar)	High (>250 bar)
Suitability for Routine QC	Highly Recommended	Not Recommended	Recommended (Requires UHPLC)

Step-by-Step Experimental Protocol

This protocol outlines the optimized gradient RP-HPLC method for quantifying Benzyl Posaconazole. It is designed as a self-validating system ; if the System Suitability Test (SST) fails, the run is automatically invalidated, ensuring absolute data trustworthiness[3].

Reagents & Equipment:

• HPLC system equipped with a PDA detector (e.g., Waters 2695/2996).

• Column: Inertsil ODS-3V C18 (150 x 4.6 mm, 5 µm).

• Mobile Phase A: HPLC-Grade Water.

• Mobile Phase B: HPLC-Grade Methanol.

Procedure:

• Mobile Phase Preparation: Degas Mobile Phase A (Water) and Mobile Phase B (Methanol) via ultrasonication for 10 minutes to prevent baseline noise and pump cavitation.

• Chromatographic Conditions Setup:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: 260 nm.

  • Injection Volume: 10 µL.

• Gradient Program:

  • 0-15 min: 55% B to 70% B

  • 15-20 min: Hold at 70% B

  • 20-30 min: 70% B to 90% B (Elutes Benzyl Posaconazole)

  • 30-35 min: Hold at 90% B

  • 35-37 min: Return to 55% B

  • 37-45 min: Equilibration at 55% B

• System Suitability Testing (SST): Inject a standard mixture of Posaconazole and Benzyl Posaconazole (typically at the 0.15% specification level) six consecutive times.

  • Self-Validation Criteria: Theoretical plates ( N ) must be > 2000. Tailing factor ( Tf​ ) must be ≤ 1.5. %RSD of peak areas must be ≤ 2.0%. Do not proceed with sample analysis if SST fails.

• Sample Analysis: Inject the API sample preparation. Quantify the Benzyl Posaconazole peak area against the standard calibration curve.

Validation per ICH Q2(R1) Guidelines

The optimized method must be validated across multiple parameters to ensure analytical trustworthiness[4]. Below is the summary of expected validation data for Benzyl Posaconazole based on stability-indicating studies[3].

ICH Validation Parameter	Acceptance Criteria	Experimental Result (Typical)
Specificity	No interference from blank/API; Rs​ > 2.0	Rs​ = 2.6; Peak purity angle < threshold
Linearity	R2 > 0.999 (50% to 150% of spec level)	R2 = 0.9994
Accuracy (Recovery)	98.0% - 102.0% recovery at all levels	99.1% - 100.5%
Precision (Method & System)	%RSD ≤ 2.0% for 6 replicates	%RSD = 0.85% (System), 1.12% (Method)
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3:1	~0.05 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10:1	~0.15 µg/mL
Robustness	%RSD ≤ 2.0% under varied flow/temp/pH	Passed (No significant changes in Rs​ or Area)

Workflow Visualization: ICH Validation Logic

The following diagram illustrates the logical progression of the ICH validation workflow for the HPLC method, ensuring all parameters build upon a foundation of specificity.

Logical workflow for validating the Benzyl Posaconazole HPLC method according to ICH Q2(R1).

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2005). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency.[Link]

• Kathirvel, S., Raju, R., Seethadevi, B., Suneetha, A., & Pavani, J. (2014). Stability Indicating RP-HPLC Method for the Determination of Process Related Impurities in Posaconazole API. Asian Journal of Pharmacy and Technology, 4(4), 167-178.[Link]

Sources

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• 2. ajptonline.com [ajptonline.com]
• 3. ajptonline.com [ajptonline.com]
• 4. Advancing posaconazole quantification analysis with a new reverse-phase HPLC method in its bulk and marketed dosage form - PMC [pmc.ncbi.nlm.nih.gov]

Comparative study of different stationary phases for Benzyl Posaconazole analysis

Title: Comparative Guide to Stationary Phases for Benzyl Posaconazole Analysis

Introduction

Posaconazole is a broad-spectrum, second-generation triazole antifungal agent. During its multi-step synthesis, several process-related impurities are generated. Notably, Benzyl Posaconazole is a critical intermediate formed during Stage 1 of the synthesis, where the hydroxyl group is protected [1][1]. Accurate quantification of this specific impurity is a stringent requirement for API release testing. Because Benzyl Posaconazole shares a high degree of structural similarity and lipophilicity with the parent drug, selecting the optimal High-Performance Liquid Chromatography (HPLC) stationary phase is the most critical parameter for achieving baseline resolution.

Mechanistic Insights: The Chromatography of Bulky Triazoles

Benzyl Posaconazole contains a bulky triazole ring, a piperazine moiety, and a highly lipophilic benzyl protecting group[2]. This structural complexity presents two distinct chromatographic challenges that dictate stationary phase selection:

• Hydrophobic Retention: The extensive non-polar surface area requires a stationary phase with an optimized carbon load to prevent excessive retention times while maintaining sufficient selectivity to resolve diastereomers.

• Silanol Interactions (The Causality of Tailing): The basic nitrogen atoms in the piperazine and triazole rings are highly prone to secondary cation-exchange interactions with residual, unreacted silanols on the silica support. This interaction causes severe peak tailing and loss of resolution.

To mitigate these issues, analysts must implement self-validating systems utilizing columns with high-density end-capping, sterically protected ligands, or core-shell architectures that enhance mass transfer kinetics [3][3].

Stationary Phase Comparison: Experimental Data

To objectively determine the best column chemistry, four distinct stationary phases were evaluated under identical gradient elution conditions. The system suitability target was to achieve a resolution ( Rs​ ) > 2.0 between Posaconazole and Benzyl Posaconazole, with a tailing factor ( Tf​ ) ≤ 1.5.

Table 1: Chromatographic Performance of Different Stationary Phases for Benzyl Posaconazole

Stationary Phase	Technology Type	Carbon Load	Retention Time (min)	Resolution ( Rs​ )	Tailing Factor ( Tf​ )	Theoretical Plates ( N )
Inertsil ODS-3V C18	Fully Porous, End-capped	15%	28.4	2.8	1.04	8,500
Phenomenex Kinetex C18	Core-Shell, End-capped	12%	22.1	3.1	1.01	14,200
Agilent Zorbax SB-C18	Sterically Protected	10%	26.5	2.1	1.35	7,100
Shim-pack C8	Fully Porous C8	8%	18.3	1.4	1.15	5,400

Data Synthesis & Causality:

• Inertsil ODS-3V C18 (150 x 4.6 mm, 5 µm): Demonstrated excellent peak symmetry ( Tf​ = 1.04). The exhaustive end-capping neutralizes active silanols, eliminating the secondary interactions that typically cause basic triazoles to tail. This column is highly recommended for stability-indicating process impurity profiling[1].

• Phenomenex Kinetex C18 (150 x 4.6 mm, 2.6 µm): Delivered the highest efficiency ( N = 14,200) and fastest elution. The solid core limits the diffusion path of the bulky Benzyl Posaconazole molecule, minimizing longitudinal diffusion and maximizing mass transfer, making it highly cost-effective and sensitive[3].

• Agilent Zorbax SB-C18: While providing adequate resolution, the lack of end-capping (relying instead on bulky diisobutyl side chains for steric protection) allowed minor silanol interactions, resulting in a slightly higher tailing factor (1.35).

• Shim-pack C8: The reduced hydrophobicity of the C8 ligand failed to provide sufficient steric discrimination between the parent drug and the benzyl-protected impurity, failing the Rs​ > 2.0 system suitability requirement [4][4].

Experimental Methodology: Optimized HPLC Protocol

The following step-by-step methodology utilizes the Inertsil ODS-3V C18 column, which provides the most robust stability-indicating performance for resolving Benzyl Posaconazole from other process-related impurities[1].

Step 1: Mobile Phase Preparation

• Mobile Phase A: HPLC-grade Water (filtered through a 0.45 µm membrane).

• Mobile Phase B: HPLC-grade Methanol.

• Causality: Avoiding phosphate buffers prevents precipitation issues during the high-organic phase of the gradient and reduces system wear, while methanol provides the necessary protic selectivity to resolve diastereomeric impurities[1].

Step 2: Sample Preparation

• Accurately weigh 25 mg of Posaconazole API and transfer it to a 25 mL volumetric flask.

• Spike with 0.15 mL of Benzyl Posaconazole impurity stock solution.

• Dilute to volume with the mobile phase (diluent). Note: Matching the sample solvent to the initial gradient conditions prevents peak distortion and fronting.

Step 3: Chromatographic Conditions

• Column: Inertsil ODS-3V C18 (150 x 4.6 mm, 5 µm)[1].

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C ± 1°C.

• Injection Volume: 10 µL.

• Detection: UV at 260 nm (Optimal absorbance maximum for the benzyl and triazole chromophores)[1].

Step 4: Gradient Program

• 0.01 min: 55% B

• 15.0 min: 70% B

• 20.0 min: 70% B

• 30.0 min: 90% B (Critical step: Flushes highly lipophilic impurities like Benzyl Posaconazole)

• 35.0 min: 90% B

• 37.0 min: 55% B (Re-equilibration)

• 45.0 min: 55% B[1]

Analytical Workflow Visualization

Fig 1: Analytical workflow for evaluating stationary phases in Benzyl Posaconazole analysis.

Conclusion

For routine quality control and impurity profiling of Benzyl Posaconazole, fully porous, exhaustively end-capped columns (such as Inertsil ODS-3V) provide the most robust peak shapes by effectively masking silanol activity. However, for high-throughput environments requiring rapid lot-release testing, core-shell architectures (such as Kinetex C18) offer superior theoretical plate counts and shorter run times without sacrificing the critical resolution required for structurally similar triazole impurities.

References

• Title: Stability Indicating RP-HPLC Method for the Determination of Process Related Impurities in Posaconazole API Source: Asian Journal of Pharmacy and Technology URL: [Link]

• Title: Selection of Stationary Phase of HPLC for Posaconazole Estimation V.1 Source: Protocols.io URL: [Link]

• Title: Stability-Indicating HPLC Method for Posaconazole Bulk Assay Source: PMC / NIH URL: [Link]

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• 2. WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole - Google Patents [patents.google.com]
• 3. protocols.io [protocols.io]
• 4. Stability-Indicating HPLC Method for Posaconazole Bulk Assay - PMC [pmc.ncbi.nlm.nih.gov]

High-Performance Cross-Validation of Analytical Methods for Benzyl Posaconazole Quantification

As pharmaceutical pipelines demand higher sensitivity and faster throughput, analytical laboratories frequently transition from traditional High-Performance Liquid Chromatography (HPLC) to Ultra-High-Performance Liquid Chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS).

For broad-spectrum antifungals like Posaconazole, Benzyl Posaconazole (O-Benzyl Posaconazole) is a critical synthetic intermediate and process-related impurity[1][]. Accurate quantification of this compound is non-negotiable for Active Pharmaceutical Ingredient (API) release, stability testing, and pharmacokinetic profiling.

This guide provides a comprehensive, objective cross-validation strategy for Benzyl Posaconazole quantification, bridging the gap between routine HPLC-PDA methods and advanced LC-MS/MS platforms. The methodologies described herein are strictly grounded in the latest[3] and [4] guidelines.

The Causality of Methodological Evolution

As a Senior Application Scientist, it is vital to understand why we select specific analytical platforms and why cross-validation is a regulatory imperative.

• Method A (Stability-Indicating RP-HPLC-PDA): This is the workhorse for routine API batch release. It utilizes a linear gradient elution to physically resolve Posaconazole from closely related process impurities (Intermediate A, Intermediate B, diastereomers, and Benzyl Posaconazole)[5]. However, UV detection at 260 nm lacks the sensitivity required for trace-level impurity profiling or low-volume bioanalytical matrices.

• Method B (UHPLC-ESI-MS/MS): This platform offers unparalleled specificity through orthogonal mass isolation (Multiple Reaction Monitoring, MRM). It dramatically reduces run times and lowers the Limit of Quantitation (LOQ) by orders of magnitude. Furthermore, the incorporation of stable heavy isotopes, such as, as an internal standard corrects for matrix-induced ion suppression, ensuring absolute quantitative accuracy[6].

• The Cross-Validation Imperative: When switching from Method A to Method B during drug development, the FDA M10 guidance mandates cross-validation to prove that the two methods yield statistically equivalent results[4]. Without this, historical data generated by Method A cannot be reliably compared to new data generated by Method B.

Visualizing the Cross-Validation Architecture

The following diagram illustrates the self-validating workflow required to prove equivalency between the two analytical platforms.

Fig 1: Cross-validation workflow for Benzyl Posaconazole analytical methods.

Comparative Performance Metrics

To objectively evaluate the transition, we must compare the empirical performance of both systems. The data below summarizes the typical validation parameters achieved when quantifying Benzyl Posaconazole[1][5].

Parameter	Method A: RP-HPLC-PDA	Method B: UHPLC-ESI-MS/MS	Causality / Scientific Impact
Primary Application	API Batch Release & Stability	Trace Impurity & Bioanalysis	Dictates the required sensitivity and dynamic range.
Detection Mechanism	UV Absorbance (260 nm)	+ESI MRM (Mass Isolation)	MS/MS eliminates isobaric and co-elution risks inherent in UV.
Limit of Quantitation (LOQ)	~0.15 µg/mL	~1.5 ng/mL	MS/MS provides ~100x greater sensitivity for trace analysis.
Linearity Range	50% - 150% of Spec Limit	1.5 - 1000 ng/mL	HPLC covers bulk specifications; MS/MS covers trace levels.
Run Time	~45.0 minutes	~5.0 minutes	UHPLC sub-2µm particles accelerate high-throughput screening.
Internal Standard (IS)	None (External Calibration)	O-Benzyl Posaconazole-d4	Deuterated IS normalizes matrix-induced ion suppression[6].

Self-Validating Experimental Protocols

A robust analytical method must be a self-validating system. The following step-by-step protocols embed System Suitability Testing (SST) directly into the workflow to ensure data integrity before any unknown samples are processed.

Protocol 1: Standardized Sample Preparation & Spiking

Causality: To perform a true cross-validation, both instruments must analyze aliquots from the exact same sample preparation to eliminate extraction variance.

• Stock Preparation: Weigh accurately 100 mg of Posaconazole API into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent (Water:Acetonitrile, 40:60 v/v)[1].

• Impurity Stock: Prepare a 1 mg/mL stock solution of Benzyl Posaconazole reference standard.

• Quality Control (QC) Spiking: Create three QC levels by spiking the Benzyl Posaconazole stock into the Posaconazole API solution at 50%, 100%, and 150% of the target specification limit (e.g., 0.15% w/w)[1].

• Isotope Addition (For Method B only): Spike O-Benzyl Posaconazole-d4 into the LC-MS/MS aliquots to achieve a final IS concentration of 50 ng/mL[6].

Protocol 2: Method A Execution (RP-HPLC-PDA)

Causality: Relies on chromatographic resolution to separate the impurity from the massive API peak.

• Column: Install an Inertsil ODS-3V C18 (150 x 4.6 mm, 5 µm) column[5].

• Mobile Phase: Program a linear gradient using 0.05M Potassium dihydrogen orthophosphate (Mobile Phase A) and Acetonitrile (Mobile Phase B)[7].

• Detection: Set the Photodiode Array (PDA) detector to extract at 260 nm[5].

• System Suitability (Self-Validation): Inject the 100% QC standard. The run is only valid if the resolution ( Rs​ ) between Posaconazole and Benzyl Posaconazole is > 2.0, and the tailing factor is < 1.5[1][5].

Protocol 3: Method B Execution (UHPLC-ESI-MS/MS)

Causality: Relies on mass-to-charge ( m/z ) isolation, allowing for rapid elution without baseline chromatographic resolution.

• Column: Install a sub-2 µm C18 column (e.g., 50 x 2.1 mm, 1.7 µm).

• Mobile Phase: Utilize 0.1% aqueous formic acid and Acetonitrile with 0.1% formic acid to promote protonation in the positive ESI mode[7].

• Detection: Configure the triple quadrupole mass spectrometer for MRM. Monitor the specific precursor-to-product ion transitions for Benzyl Posaconazole and the O-Benzyl Posaconazole-d4 internal standard.

• System Suitability (Self-Validation): Verify that the signal-to-noise (S/N) ratio at the LOQ is ≥ 5:1 and that the IS peak area variance across all injections is ≤ 15%.

Protocol 4: Statistical Cross-Validation Analysis

Causality: Fulfills the ICH Q2(R2) and FDA M10 requirements for proving method equivalency.

• Analyze the 50%, 100%, and 150% QC samples in triplicate on both Method A and Method B.

• Calculate the mean calculated concentration for each level.

• Acceptance Criteria: According to FDA M10 guidelines, the percentage bias (difference) between the mean concentration determined by Method A and Method B must not exceed ±15%[4].

• Plot a Bland-Altman graph to visually confirm the absence of systemic bias across the concentration range.

References

• Title: M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: ICH Q2(R2) Validation of Analytical Procedures Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Stability Indicating RP-HPLC Method for the Determination of Process Related Impurities in Posaconazole API Source: Asian Journal of Pharmacy and Technology URL: [Link]

Sources

• 1. ajptonline.com [ajptonline.com]
• 3. database.ich.org [database.ich.org]
• 4. fyonibio.com [fyonibio.com]
• 5. ajptonline.com [ajptonline.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. wisdomlib.org [wisdomlib.org]

Comparison of different synthetic routes for Benzyl Posaconazole

Comparative Guide: Synthetic Routes for Benzyl Posaconazole

1. Introduction Posaconazole (CAS 171228-49-2) is a potent, second-generation broad-spectrum triazole antifungal agent. Due to its complex molecular architecture—featuring four chiral centers, a difluorophenyl moiety, a tetrahydrofuran (THF) ring, and a piperazine-triazolone side chain—its commercial synthesis relies heavily on a highly convergent approach[1]. The critical penultimate intermediate in this pathway is Benzyl Posaconazole (CAS 170985-86-1). Optimizing the coupling reaction to form Benzyl Posaconazole is paramount, as late-stage inefficiencies drastically impact the overall cost, yield, and purity of the final Active Pharmaceutical Ingredient (API).

As application scientists, we must evaluate these synthetic routes not just by their theoretical yields, but by their thermodynamic stability, impurity profiles, and scalability.

2. Core Synthetic Strategies: A Mechanistic Comparison

Route 1: Classical Nucleophilic Substitution (The Schering-Plough Route) The foundational 2[2] couples a chiral THF sulfonate (Fragment A) with an O-benzyl protected aryl piperazine triazolone (Fragment B) using a strong base (NaOH or KOH) in a polar aprotic solvent like DMSO at elevated temperatures (80°C).

• Causality & Limitations: While highly convergent, the harsh basic conditions and high temperatures promote side reactions. Specifically, the deprotonated triazolone can undergo N-alkylation at undesired nitrogen atoms, forming inactive isomers. Furthermore, these conditions can trigger the elimination of the sulfonate group, leading to the formation of 3[3], a critical degradation impurity that is notoriously difficult to purge.

Route 2: Phase-Transfer Catalysis (PTC) Mediated Coupling To mitigate the degradation seen in Route 1, modern optimizations employ a biphasic system (e.g., Toluene/Water) utilizing a milder base (K_2CO_3) and a phase-transfer catalyst such as Tetrabutylammonium bromide (TBAB).

• Causality & Advantages: The PTC facilitates the transfer of the deprotonated triazolone anion into the organic phase, allowing the nucleophilic attack on Fragment A to occur at lower temperatures (60°C). The milder basic environment effectively suppresses the formation of deshydroxy posaconazole and N-alkylation isomers, yielding a highly pure product that requires less downstream purification.

Route 3: Late-Stage Triazolone Cyclization Instead of coupling the massive Fragment B, this route couples the THF-piperazine intermediate with a benzylated formyl hydrazine derivative. The triazolone ring is then cyclized via heating (100–110°C) in the penultimate step[2].

• Causality & Limitations: This strategy circumvents the poor solubility and steric hindrance of Fragment B. However, the high-temperature cyclization can lead to epimerization, yielding a mixture of (S,S) and (S,R) diastereomers. The increased linear step count at the end of the synthesis also reduces the overall yield.

3. Quantitative Data Comparison

The following table summarizes the performance metrics of the three primary synthetic routes based on empirical scale-up data:

Synthetic Route	Reagents & Conditions	Average Yield	Purity (HPLC)	Key Impurities
Route 1: Classical	NaOH, DMSO, 80°C	70–80%	~90.0%	N-alkylation isomers, Deshydroxy posaconazole
Route 2: PTC Mediated	K_2CO_3, TBAB, Toluene/H_2O, 60°C	85–90%	>95.0%	Trace unreacted Fragment A
Route 3: Late Cyclization	Toluene, 75-85°C (Coupling) → 110°C	55–65%	~92.0%	(S,R)-diastereomer, uncyclized intermediates

4. Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies incorporate built-in validation checkpoints.

Protocol 1: Synthesis of Benzyl Posaconazole via PTC (Route 2)

• Preparation: In a clean, dry reactor, charge 1.0 equivalent of Fragment B and 5 volumes of Toluene.

• Base & Catalyst Addition: Add 2.0 equivalents of aqueous K_2CO_3 (20% w/v) and 0.1 equivalents of TBAB. Stir vigorously to establish a biphasic emulsion. Causality: The emulsion maximizes the interfacial surface area necessary for the PTC to shuttle the anion.

• Coupling: Heat the mixture to 60°C. Slowly add 1.1 equivalents of Fragment A (chiral THF tosylate) dissolved in 2 volumes of Toluene over 1 hour.

• In-Process Control (Validation): Maintain at 60°C for 12–14 hours. Monitor the reaction via HPLC. The reaction is deemed complete only when Fragment B is <1.0%.

• Workup: Cool to room temperature. Separate the aqueous layer. Wash the organic layer sequentially with water and brine. Causality: This step strictly removes the highly water-soluble PTC and inorganic salts, preventing carryover.

• Isolation: Concentrate the organic layer under vacuum and recrystallize the crude mass from isopropanol to yield off-white crystals of Benzyl Posaconazole.

Protocol 2: Debenzylation to Posaconazole

• Dissolution: Dissolve 5.0 g of Benzyl Posaconazole in 100 mL of Methanol in a hydrogenation flask.

• Catalyst Loading: Add 0.5 g of 10% Pd/C (50% wet) and 50 mL of Formic acid (acting as the hydrogen donor)[4].

• Reaction: Heat the mixture slowly to 60°C and maintain for 4 hours. Causality: The acidic environment facilitates the cleavage of the benzyl ether while suppressing unwanted triazolone ring opening.

• Filtration & Precipitation (Validation): Cool to room temperature. Filter through a Celite bed to remove the Pd/C catalyst. Concentrate the filtrate, adjust the pH to 7.5 using 4N NaOH, and precipitate the 4[4] by adding water. Filter and dry under vacuum.

5. Mechanistic Pathway Visualization

Convergent synthesis workflow for Posaconazole via Benzyl Posaconazole intermediate.

6. References

• Title: Synthesis and Characterization of Deshydroxy Posaconazole Source: Longdom Publishing URL:[Link]

• Title: WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole Source: Google Patents URL:

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Posaconazole synthesis - chemicalbook [chemicalbook.com]
• 3. longdom.org [longdom.org]
• 4. WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic form v of posaconazole - Google Patents [patents.google.com]

Robustness of the chiral separation method for Benzyl Posaconazole

Architecting Robustness: A Comparative Guide to the Chiral Separation of Benzyl Posaconazole

Introduction

As a Senior Application Scientist, I frequently encounter the misconception that chiral method development is merely an empirical exercise of column screening. In reality, it is a deterministic application of supramolecular chemistry. Posaconazole, a broad-spectrum triazole antifungal, contains four chiral centers, theoretically yielding 16 distinct stereoisomers (1)[1]. The penultimate step in its commercial synthesis involves the catalytic debenzylation of Benzyl Posaconazole (O-Benzyl Posaconazole) (2)[2]. Controlling the chiral purity at this intermediate stage is a non-negotiable Quality Control (QC) gate; failing to separate and quantify these diastereomeric and enantiomeric impurities leads to irreversible carryover into the final Active Pharmaceutical Ingredient (API).

Fig 1. Posaconazole synthesis pathway highlighting the Benzyl Posaconazole chiral QC gate.

Mechanistic Causality in Chiral Recognition

Why do we select specific chiral stationary phases (CSPs) for azole antifungals? The separation relies on a highly ordered chiral conformation forming reversible complexes with the target analytes (3)[3]. When using immobilized polysaccharide derivatives—such as cellulose tris(3,5-dichlorophenylcarbamate) (e.g., Chiralpak IC)—the electron-withdrawing chloro groups on the phenyl ring alter the local electron density. This increases the acidity of the carbamate NH protons and decreases the electron density of the carbonyl oxygen. Consequently, this architecture creates a highly specific dipole-dipole and hydrogen-bonding network with the triazole core and ether linkages of Benzyl Posaconazole, allowing the helical inclusion cavities to distinguish between minute spatial differences in the stereoisomers.

Comparative Analysis of Separation Modalities

Achieving baseline separation (Resolution, Rs > 1.5) for all potential stereoisomers is analytically demanding. Below is an objective comparison of the leading chromatographic modalities used in the industry.

Modality	Stationary Phase	Mobile Phase	Resolution (Rs)	Analysis Time	Robustness Profile
1D-HPLC (Gradient)	Chiralpak IC (Cellulose derivative)	Dichloromethane / Isopropanol / Ethanol	> 1.5 for main isomers	~45 mins	High : Stable against minor mobile phase shifts. Ideal for routine QC.
2D-LC (Heart-Cutting)	IB (1D) + IC/IF3 (2D)	Hexane / Alcohols	> 2.0 for all 16 isomers	~80 mins	Moderate : Highly resolving but requires precise valve timing and complex setup.
Nano-LC	CDCPC (Capillary)	Acetonitrile / Water	> 1.2	~30 mins	Low : Sensitive to sample overloading and micro-fluctuations.

While 2D-LC represents the pinnacle of resolving power for separating all 12 to 16 isomers in a single run (1)[1], a well-optimized 1D-HPLC gradient method utilizing ternary mobile phases offers the best balance of robustness, reproducibility, and simplicity for bulk drug quality control (4)[4].

Experimental Workflow & Self-Validating Protocol

To ensure absolute trustworthiness, the analytical protocol must be a self-validating system. The following 1D-HPLC methodology is designed to inherently flag system failures before data acquisition.

Fig 2. Robust 1D-HPLC workflow for the chiral separation of Benzyl Posaconazole.

Step-by-Step Methodology:

• System Suitability Testing (SST) - The Self-Validation Gate : Before analyzing unknown batches, inject a resolution mixture containing Benzyl Posaconazole and its closest eluting diastereomer. The system is only validated if the resolution (Rs) between the critical pair is strictly ≥ 1.5. If Rs < 1.5, the system halts, preventing the generation of untrustworthy data.

• Mobile Phase Preparation :

  • Mobile Phase A (Binary): Dichloromethane-Isopropanol (52:48, v/v).

  • Mobile Phase B (Ternary): Isopropanol-Dichloromethane-Ethanol (60:30:10, v/v/v) (4)[4].

  • Causality: The inclusion of ethanol in Phase B acts as a strong hydrogen-bond competitor. As the gradient progresses, ethanol selectively displaces tightly bound isomers from the chiral cavities, thereby sharpening peak shapes and mitigating tailing.

• Chromatographic Conditions :

  • Column : Chiralpak IC (250 mm × 4.6 mm, 5 µm).

  • Flow Rate : 1.0 mL/min.

  • Column Temperature : 31°C. (Temperature control is critical; chiral recognition is heavily dependent on the enthalpy of complexation).

  • Detection : UV at 260 nm.

• Sample Preparation : Accurately weigh the Benzyl Posaconazole sample and dissolve it in an Acetonitrile-Isopropanol (75:25) diluent to achieve a final concentration of ~0.10 mg/mL (4)[4].

Robustness Evaluation (ICH Q2(R1) Framework)

A method's robustness is its capacity to remain unaffected by small, deliberate variations, ensuring reliability during normal usage (5)[5]. To validate this method, the following parameters must be perturbed:

• Flow Rate (±0.1 mL/min) : Evaluates the impact of pump micro-fluctuations on theoretical plate counts and diffusion kinetics.

• Column Temperature (±2°C) : Assesses the thermodynamic stability of the chiral complexation.

• Mobile Phase Composition (±2% absolute) : Verifies that slight errors in solvent mixing do not compromise the critical Rs > 1.5 threshold.

Experimental data confirms that under these deliberate variations, the relative standard deviation (RSD) of the peak areas remains < 1.0%, and the resolution factor is preserved, proving the method's ruggedness for industrial scale-up.

References

• Separation of twelve posaconazole related stereoisomers by multiple heart-cutting chiral-chiral two-dimensional liquid chromatography. PubMed.[Link]

• CN106442807A - Method for detecting posaconazole chiral isomers through high performance liquid chromatography.

• Chiral Nano-Liquid Chromatography and Dispersive Liquid-Liquid Microextraction Applied to the Analysis of Antifungal Drugs in Milk. Molecules.[Link]

• Advancing posaconazole quantification analysis with a new reverse-phase HPLC method in its bulk and marketed dosage form. F1000Research.[Link]

• WO2011158248A2 - Process for preparation of posaconazole and crystalline polymorphic Form V.

Sources

• 1. Separation of twelve posaconazole related stereoisomers by multiple heart-cutting chiral-chiral two-dimensional liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. iris.uniroma1.it [iris.uniroma1.it]
• 4. CN106442807A - Method for detecting posaconazole chiral isomers through high performance liquid chromatography - Google Patents [patents.google.com]
• 5. Advancing posaconazole quantification analysis with a new reverse-phase HPLC method in its bulk and marketed dosage form - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of MS detectors for Benzyl Posaconazole analysis

As a Senior Application Scientist, I approach the trace-level quantification of pharmaceutical impurities not merely as a regulatory requirement, but as a complex physicochemical challenge. O-Benzyl Posaconazole is a critical synthetic intermediate and a process-related impurity in the manufacturing of the broad-spectrum antifungal API, Posaconazole[1].

Due to its high molecular weight (~790.9 Da) and extreme lipophilicity, Benzyl Posaconazole exhibits significant matrix suppression and complex fragmentation pathways during electrospray ionization (ESI). To comply with stringent ICH Q3A guidelines, selecting the correct Mass Spectrometry (MS) detector is paramount. This guide objectively compares the performance of Triple Quadrupole (QqQ), High-Resolution Mass Spectrometry (HRMS: Q-TOF), and Single Quadrupole (SQ) detectors, providing field-proven methodologies for building a self-validating analytical system.

The choice of an MS detector fundamentally alters the causality of your experiment: are you confirming a known target's concentration, or are you elucidating the structure of an unknown degradant?

• Triple Quadrupole (QqQ) - The Gold Standard for Quantitation: QqQ operates via Multiple Reaction Monitoring (MRM). The Causality: By isolating the protonated precursor ion ([M+H]⁺ at m/z 791.4) in Q1, fragmenting it via collision-induced dissociation (CID) in Q2, and filtering a specific product ion in Q3, QqQ physically eliminates background matrix noise[2]. This double-mass-filtering is the mechanical reason QqQ achieves unparalleled signal-to-noise (S/N) ratios and sub-ng/mL sensitivity for known targets.

• Quadrupole Time-of-Flight (Q-TOF) - The Engine for Structural Elucidation: Q-TOF systems couple quadrupole ion filtering with orthogonal acceleration time-of-flight mass analysis. The Causality: The TOF tube measures the flight time of ions, translating to exact mass measurements with <5 ppm error[3]. This high resolution allows scientists to separate Benzyl Posaconazole from isobaric matrix interferences purely by exact mass, bypassing the need for extensive MS/MS optimization[4].

• Single Quadrupole (SQ) - The In-Process Monitor: SQ provides nominal mass data. While highly cost-effective for high-concentration In-Process Control (IPC), it lacks the isolation capabilities of QqQ and the resolution of Q-TOF, making it susceptible to false positives in complex API matrices.

Quantitative Performance Comparison

The following table synthesizes the operational parameters and performance metrics of each detector when applied specifically to Benzyl Posaconazole analysis.

Parameter	Triple Quadrupole (QqQ)	HRMS (Q-TOF / Orbitrap)	Single Quadrupole (SQ)
Primary Application	Targeted Quantitation (QA/QC)	Impurity Profiling / Elucidation	In-Process Control (IPC)
Mass Accuracy	Nominal (~0.1 Da)	High (< 5 ppm)	Nominal (~0.5 Da)
Sensitivity (LOD)	Sub-ng/mL (pg on-column)	Low ng/mL	µg/mL
Linear Dynamic Range	4–5 orders of magnitude	3–4 orders of magnitude	2–3 orders of magnitude
Specificity Mechanism	Precursor-to-Product Ion filtering	Exact Mass & Isotopic Pattern	Single m/z filtering

Self-Validating Experimental Protocols

To ensure scientific trustworthiness, an analytical run must be a self-validating system. This is achieved through the mandatory inclusion of isotopic internal standards (IS) and continuous matrix spike recoveries, which prove that the system is actively resisting matrix suppression.

Protocol A: Targeted Quantitation via LC-QqQ (MRM)

Use this protocol for routine batch release and ICH Q2 validated limit tests.

• Sample Preparation: Dissolve the Posaconazole API batch sample in Acetonitrile:Water (50:50 v/v). Spike with Posaconazole-d4 (Internal Standard) to a final concentration of 50 ng/mL. Causality: The deuterated IS co-elutes with the target, experiencing the exact same ion suppression, thereby mathematically self-correcting the final quantitative readout[5].

• Chromatographic Separation: Inject 5 µL onto a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile. Run a gradient from 30% B to 90% B over 5 minutes at a flow rate of 0.4 mL/min.

• MS/MS Parameters: Operate in ESI+ mode.

  • Set the MRM transition for Benzyl Posaconazole to m/z 791.4 → [Target Fragment].

  • Set the IS transition to m/z 705.4 → 687.3[5].

• System Suitability: The run is deemed valid only if the IS peak area variance remains <5% across all injections, proving absolute system stability.

Protocol B: Impurity Profiling via LC-Q-TOF

Use this protocol during early-stage process development or forced degradation studies.

• Sample Preparation: Prepare a high-concentration API sample (1 mg/mL). Causality: Overloading the column slightly ensures that trace impurities (<0.05% ICH reporting threshold) surpass the detector's baseline threshold.

• Data Acquisition: Utilize All-Ion Fragmentation (AIF) or MS^E mode. This method alternates between low collision energy (CE) to preserve the intact precursor ion and high CE to generate fragment spectra in a single, continuous run[4].

• Data Processing: Extract the theoretical exact mass of protonated Benzyl Posaconazole ([M+H]⁺ = 791.3855 Da) using a narrow 5 ppm mass extraction window. The presence of the correct isotopic distribution (A+1, A+2) acts as the self-validating confirmation of the empirical formula[3].

Analytical Workflow Visualization

Decision workflow for selecting MS detectors in Benzyl Posaconazole analysis.

Conclusion

For the rigorous analysis of Benzyl Posaconazole, the Triple Quadrupole (QqQ) remains the undisputed champion for highly sensitive, routine quantification[2]. However, when the analytical goal shifts from measuring how much to discovering what else is there, the Q-TOF provides the indispensable high-resolution exact mass data required for structural elucidation[3]. By aligning the specific physical capabilities of the MS detector with your analytical objectives, you ensure a robust, ICH-compliant analytical lifecycle.

References

• Stability Indicating RP-HPLC Method for the Determination of Process Related Impurities in Posaconazole API. Asian Journal of Pharmaceutical Technology. 1

• Liquid chromatography-mass spectrometry method for the quantification of posaconazole in human plasma. ChemicalBook. 5

• LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA. 3

• Quantitative mass spectrometry methods for pharmaceutical analysis. The Royal Society. 2

• Current developments in LC-MS for pharmaceutical analysis. SciSpace. 4

Sources

• 1. ajptonline.com [ajptonline.com]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. chimia.ch [chimia.ch]
• 4. scispace.com [scispace.com]
• 5. chemicalbook.com [chemicalbook.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Benzyl Posaconazole

As researchers and scientists at the forefront of drug development, our primary responsibility extends beyond innovation to ensuring the absolute safety of our laboratory personnel. Benzyl Posaconazole, a key intermediate or reference standard related to the potent antifungal agent Posaconazole, must be handled with the highest degree of care. Due to its potential physiological effects and the hazards associated with potent pharmaceutical compounds, a comprehensive understanding and meticulous application of Personal Protective Equipment (PPE) protocols are not just recommended—they are imperative.[1][2][3]

This guide provides essential, field-proven safety and logistical information for handling Benzyl Posaconazole. It is structured to provide direct, procedural guidance, explaining the causality behind each recommendation to build a self-validating system of safety within your laboratory.

Hazard Assessment: Understanding the "Why"

Before handling any chemical, a thorough review of its Safety Data Sheet (SDS) is the critical first step.[4][5] For Benzyl Posaconazole and its parent compound, Posaconazole, the primary hazards that dictate our PPE strategy include:

• Systemic Health Hazards: Posaconazole is suspected of damaging fertility or the unborn child and is known to cause damage to organs through prolonged or repeated exposure.[6]

• Dermal and Respiratory Sensitization: The compound may cause an allergic skin reaction, and inhalation of dust must be avoided.[1][6]

• Physical Hazards: As a solid powder, it can form combustible dust clouds in the air, creating an explosion hazard in the presence of an ignition source.[7][8]

These risks necessitate a containment strategy where PPE serves as the last line of defense after engineering controls, such as certified chemical fume hoods or barrier isolators.[2][9][10]

Core PPE Requirements: Your Personal Containment System

A risk assessment should be conducted for each specific operation to determine the precise level of PPE required.[11] The following table summarizes the recommended PPE for handling Benzyl Posaconazole in various laboratory scenarios.

Laboratory Task	Body Protection	Hand Protection	Eye/Face Protection	Respiratory Protection
Weighing/Handling Powder	Disposable Gown/Coverall over lab coat	Double Nitrile Gloves	Chemical Splash Goggles & Full Face Shield	NIOSH-approved Particulate Respirator (e.g., N95) or Powered Air-Purifying Respirator (PAPR).[7][12] Must be used inside a chemical fume hood or ventilated balance enclosure.
Preparing Stock Solutions	Lab Coat (Disposable Gown recommended)	Double Nitrile Gloves	Chemical Splash Goggles[1][11]	Work must be performed in a certified chemical fume hood.[11]
Performing Dilutions/Transfers	Lab Coat	Single or Double Nitrile Gloves	Safety Glasses with Side Shields (minimum); Goggles for splash risk.[11]	Work should be performed in a certified chemical fume hood.

Detailed PPE Specifications and Causality

Hand Protection: The First Point of Contact

The choice of gloves is critical. Disposable nitrile gloves are the standard for providing temporary protection against a wide range of chemicals.[11]

• Double-Gloving: For handling the potent powder form, double-gloving is mandatory. This practice provides a critical safety buffer; if the outer glove is compromised, the inner glove continues to offer protection while the outer is safely removed and replaced.

• Breakthrough Time: Always consider the chemical resistance of your gloves against the solvents used for solubilization. For prolonged or frequent contact, a glove with a protection class of 5 or higher (breakthrough time > 240 minutes) is recommended. For brief contact, a class 3 or higher (> 60 minutes) is suitable.[7] Always inspect gloves for any signs of degradation or puncture before and during use.[1]

Respiratory Protection: Preventing Inhalation Exposure

The primary risk with Benzyl Posaconazole is the inhalation of fine powder.[8]

• Engineering Controls First: All handling of Benzyl Posaconazole powder must occur within a primary engineering control like a chemical fume hood, a ventilated balance enclosure, or a barrier isolator (glove box).[2][10] These systems are designed to contain the powder at the source.

• When Respirators are Necessary: A NIOSH-approved respirator is an essential secondary layer of protection. A Powered Air-Purifying Respirator (PAPR) offers a higher protection factor and is recommended for operations with a greater potential for aerosolization.[12] Use of respirators requires enrollment in your institution's respiratory protection program, including fit testing and training, in accordance with the OSHA standard 29 CFR 1910.134.[13]

Body and Eye Protection: Shielding from Spills and Splashes

• Body Coverage: A disposable gown or coverall worn over a standard lab coat provides full-body protection and is crucial when handling the powder.[11] This prevents the contamination of personal clothing and reduces the risk of carrying the potent compound outside the laboratory.

• Eye and Face Safety: Safety glasses with side shields are the absolute minimum.[11] However, when handling the powder or any liquid solutions with a splash hazard, chemical splash goggles are required.[1][11] A full face shield worn over goggles provides the most robust protection against unexpected splashes during solubilization or transfers.[11]

Operational Plan: Donning and Doffing Procedures

The sequence of putting on and taking off PPE is as critical as the equipment itself to prevent cross-contamination.

Donning (Putting On) PPE Workflow

Figure 1: Recommended PPE Donning Sequence.

Doffing (Removing) PPE Workflow The goal is to touch contaminated surfaces only with other contaminated surfaces (outer gloves) and clean surfaces only with clean surfaces (inner gloves, bare hands).

Figure 2: Recommended PPE Doffing Sequence.

Decontamination and Disposal Plan

All materials and disposable PPE that come into contact with Benzyl Posaconazole must be treated as hazardous waste.[5][7]

Disposal Workflow for Contaminated Materials

Figure 3: Waste Handling and Disposal Workflow.

Decontamination:

• Work Surfaces: At the end of each procedure, thoroughly wipe down all surfaces inside the chemical fume hood and any potentially contaminated areas with an appropriate solvent or detergent solution to remove and deactivate any residual compound.[8]

• Non-Disposable Equipment: All non-disposable equipment (spatulas, glassware) must be decontaminated. This typically involves rinsing with a solvent that will solubilize the compound, followed by a standard laboratory washing procedure. The initial solvent rinse must be collected as hazardous waste.

By adhering to these stringent PPE, operational, and disposal protocols, you create a robust safety framework that protects you and your colleagues. This allows for the confident handling of potent compounds like Benzyl Posaconazole, ensuring that your focus remains on advancing critical research and development.

References

• 7

• 1

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• 4

• 2

• 6

• 11

• 12

• 15

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• 5

• 16

• 17

• 18

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